Ethyl 13(Z),16(Z),19(Z)-docosatrienoate

Core Science & Biosynthesis

Synthesis of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of a proposed synthetic pathway for Ethyl 13(Z),16(Z),19(Z)-docosatrienoate, a polyunsaturated fatty acid (PUFA) ethyl ester. Due to the absence of a directly published synthesis for this specific molecule, this guide outlines a plausible and detailed multi-step chemical synthesis based on established organic chemistry principles, including the strategic use of the Wittig reaction to control the Z-alkene stereochemistry and a final Fischer esterification. This document includes detailed, theoretical experimental protocols, tables of quantitative data for reagents and expected products, and purification methodologies. Visual diagrams generated using the DOT language are provided to illustrate the synthetic strategy and key reaction mechanisms.

Introduction

Polyunsaturated fatty acids (PUFAs) and their derivatives are of significant interest in pharmaceutical and nutraceutical research due to their diverse biological activities. Ethyl 13(Z),16(Z),19(Z)-docosatrienoate is a specific C22 tri-unsaturated fatty acid ethyl ester. The precise stereochemistry of the double bonds at positions C13, C16, and C19, all in the Z (cis) configuration, is crucial for its biological function. This guide details a rational, though theoretical, chemical synthesis route for obtaining this specific isomer.

The proposed synthesis employs a convergent strategy, building the carbon backbone through sequential Wittig reactions, which are well-suited for the stereoselective formation of Z-alkenes when using non-stabilized ylides. The synthesis culminates in the esterification of the corresponding carboxylic acid to yield the target ethyl ester.

Proposed Synthetic Pathway

The overall synthetic strategy is depicted below. The synthesis begins with commercially available starting materials and proceeds through a series of transformations to construct the 22-carbon chain with the three desired Z-double bonds.

Caption: Proposed convergent synthesis pathway for Ethyl 13(Z),16(Z),19(Z)-docosatrienoate.

Experimental Protocols

The following sections provide detailed, theoretical protocols for each major step in the proposed synthesis.

Synthesis of Key Intermediates

Protocol 3.1.1: Synthesis of (Z)-1-bromo-2-pentene (Wittig Reaction)

This protocol describes the formation of a key C5 building block with a Z-double bond.

• Reaction Scheme:

  Caption: Wittig reaction for (Z)-alkene formation.

• Procedure:

  • Suspend ethyltriphenylphosphonium bromide (1.1 eq) in anhydrous tetrahydrofuran (B95107) (THF) under an argon atmosphere at -78 °C.

  • Add sodium bis(trimethylsilyl)amide (NaHMDS) (1.0 M in THF, 1.1 eq) dropwise. Stir the resulting orange-red solution for 1 hour at -78 °C.

  • Add acetaldehyde (1.0 eq) dropwise.

  • Allow the reaction mixture to slowly warm to room temperature and stir for 12 hours.

  • Quench the reaction with saturated aqueous ammonium (B1175870) chloride solution.

  • Extract the aqueous layer with diethyl ether (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica (B1680970) gel (hexane eluent) to yield (Z)-1-bromo-2-pentene.

Chain Elongation via Iterative Wittig Reactions

This process would be repeated with appropriate aldehydes and the corresponding phosphonium (B103445) salts derived from the previously synthesized alkenes to build the carbon chain, introducing the Z-double bonds at positions 16 and 19. A protecting group for the terminal alcohol, such as a tetrahydropyranyl (THP) ether, may be necessary during these steps.

Final Assembly and Esterification

Protocol 3.3.1: Synthesis of 13(Z),16(Z),19(Z)-docosatrienoic acid

The final Wittig reaction will connect the C12 phosphonium ylide with a C10 aldehyde fragment containing the pre-formed C16 and C19 double bonds. This will be followed by deprotection (if necessary) and oxidation of the terminal alcohol to a carboxylic acid using a mild oxidizing agent like pyridinium (B92312) dichromate (PDC).

Protocol 3.3.2: Fischer Esterification to Ethyl 13(Z),16(Z),19(Z)-docosatrienoate

This protocol details the final esterification step.

• Reaction Scheme:

• Procedure:

  • Dissolve 13(Z),16(Z),19(Z)-docosatrienoic acid (1.0 eq) in a large excess of anhydrous ethanol.

  • Add a catalytic amount of concentrated sulfuric acid (e.g., 2-3 drops).

  • Reflux the mixture for 4-6 hours, monitoring the reaction by thin-layer chromatography (TLC).

  • Cool the reaction mixture to room temperature and remove the excess ethanol under reduced pressure.

  • Dissolve the residue in diethyl ether and wash with saturated aqueous sodium bicarbonate solution until the aqueous layer is basic.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude ethyl ester.

Purification and Characterization

Purification of the final product and intermediates is critical.

• Purification:

  • Flash Column Chromatography: Silica gel chromatography using a gradient of hexane (B92381) and ethyl acetate (B1210297) is suitable for purifying the intermediates and the final product.

  • High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC can be employed for final purification to achieve high purity. [1] * Distillation: For thermally stable intermediates or the final product, distillation under reduced pressure can be an effective purification method.

• Characterization:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the structure and stereochemistry of the double bonds. The signals for allylic and vinylic protons in the ¹H NMR spectrum, and the chemical shifts of the sp² carbons in the ¹³C NMR spectrum, will be characteristic of the Z,Z,Z-triene system.

  • Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) will be used to confirm the molecular formula of the final product.

  • Gas Chromatography (GC): GC can be used to assess the purity of the final product. [2]

Quantitative Data

The following tables summarize the key quantitative data for the proposed synthesis.

Table 1: Reagents for the Synthesis of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate

Step	Starting Material	Reagent 1	Reagent 2	Solvent	Theoretical Molar Ratio
3.1.1	Ethyltriphenylphosphonium bromide	NaHMDS	Acetaldehyde	THF	1.1 : 1.1 : 1.0
...	...	...	...	...	...
3.3.2	13(Z),16(Z),19(Z)-docosatrienoic acid	Ethanol	H₂SO₄	Ethanol	1.0 : excess : catalytic

Table 2: Expected Product Characterization

Compound	Molecular Formula	Molecular Weight ( g/mol )	Expected Appearance
Ethyl 13(Z),16(Z),19(Z)-docosatrienoate	C₂₄H₄₂O₂	362.60	Colorless to pale yellow oil

Logical Workflow for Synthesis and Purification

The logical flow of the synthesis and purification process is outlined below.

Caption: Logical workflow for the synthesis and purification process.

Conclusion

This technical guide presents a detailed, albeit theoretical, pathway for the chemical synthesis of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate. By leveraging well-established reactions such as the Wittig olefination for stereocontrolled double bond formation and Fischer esterification, this guide provides a solid foundation for the laboratory preparation of this specific polyunsaturated fatty acid ethyl ester. The outlined experimental protocols, purification methods, and characterization techniques are intended to be a valuable resource for researchers in the fields of organic synthesis, medicinal chemistry, and drug development. The successful execution of this synthesis would provide access to a valuable chemical probe for further biological and pharmacological studies.

References

• 1. researchexperts.utmb.edu [researchexperts.utmb.edu]
• 2. Gas Chromatographic Determination of Ethyl Esters of Fatty Acids in Brandy or Wine Distillates | American Journal of Enology and Viticulture [ajevonline.org]

An In-depth Technical Guide to Ethyl 13(Z),16(Z),19(Z)-docosatrienoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 13(Z),16(Z),19(Z)-docosatrienoate is an ethyl ester of the omega-3 polyunsaturated fatty acid, 13(Z),16(Z),19(Z)-docosatrienoic acid (DTA). While research on this specific ethyl ester is limited, the parent fatty acid, DTA, has garnered interest for its potential biological activities, including anti-inflammatory and anti-tumor properties, as well as its role in regulating melanogenesis.[1][2] This technical guide provides a comprehensive overview of the known chemical properties of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate, along with generalized experimental protocols for its synthesis and analysis based on established methods for similar long-chain polyunsaturated fatty acid ethyl esters.

Chemical Properties

General Information

Property	Value	Source
CAS Number	2692622-88-9	--INVALID-LINK--[3]
Molecular Formula	C₂₄H₄₂O₂	--INVALID-LINK--[3]
Molecular Weight	362.59 g/mol	--INVALID-LINK--[3]
Synonyms	Ethyl (13Z,16Z,19Z)-13,16,19-docosatrienoate	--INVALID-LINK--[3]

Physical Properties

Property	Value	Notes
Appearance	Typically exists as a solid at room temperature.	Predicted[4]
Boiling Point	443.5±24.0 °C	Predicted[5]
Density	0.886±0.06 g/cm³	Predicted[4]
Solubility	Soluble in DMSO.	--INVALID-LINK--[5]

Spectroscopic Data

Specific experimental spectroscopic data for Ethyl 13(Z),16(Z),19(Z)-docosatrienoate is not currently available. However, data for the closely related methyl ester, Methyl (13Z,16Z,19Z)-docosatrienoate, can provide an estimation of the expected spectral characteristics.

• Mass Spectrometry (MS): Mass spectral data for the parent fatty acid, 13(Z),16(Z),19(Z)-docosatrienoic acid, shows a precursor ion [M-H]⁻ at m/z 333.279.[6] For the ethyl ester, the expected molecular ion peak [M]⁺ would be at m/z 362.6.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR data for the methyl ester is available and can be used as a reference.[7] The ethyl group in Ethyl 13(Z),16(Z),19(Z)-docosatrienoate would introduce a characteristic triplet and quartet signal in the ¹H NMR spectrum and two additional signals in the ¹³C NMR spectrum.

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate have not been published. The following sections provide generalized methodologies based on standard procedures for long-chain polyunsaturated fatty acid ethyl esters.

Synthesis: Esterification of 13(Z),16(Z),19(Z)-docosatrienoic Acid

A common method for the synthesis of fatty acid ethyl esters is through the esterification of the corresponding free fatty acid.

Principle: The carboxylic acid is reacted with an excess of ethanol (B145695) in the presence of an acid catalyst to drive the equilibrium towards the formation of the ethyl ester and water.

Generalized Protocol:

• Reactant Preparation: Dissolve 13(Z),16(Z),19(Z)-docosatrienoic acid in a suitable solvent such as n-hexane.

• Addition of Reagents: Add a large excess of anhydrous ethanol to the solution.

• Catalysis: Introduce a catalytic amount of a strong acid, such as sulfuric acid or hydrochloric acid.

• Reaction: The mixture is typically heated under reflux for several hours to drive the reaction to completion. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: After cooling, the reaction mixture is washed with water and a mild base (e.g., sodium bicarbonate solution) to neutralize the acid catalyst and remove any unreacted fatty acid.

• Purification: The organic layer is dried over an anhydrous salt (e.g., sodium sulfate), filtered, and the solvent is removed under reduced pressure. The resulting crude ethyl ester can be further purified by column chromatography on silica (B1680970) gel.

A flowchart for a typical two-step enzymatic synthesis of fatty acid ethyl esters is provided below.

Caption: General workflow for the two-step enzymatic synthesis of fatty acid ethyl esters.[8]

Analysis: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation, identification, and quantification of fatty acid ethyl esters.

Principle: The volatile ethyl esters are separated based on their boiling points and polarity on a GC column and subsequently identified by their mass spectra.

Generalized Protocol:

• Sample Preparation: The purified Ethyl 13(Z),16(Z),19(Z)-docosatrienoate is dissolved in a volatile organic solvent (e.g., hexane (B92381) or dichloromethane) to a known concentration. An internal standard (e.g., ethyl heptadecanoate) is often added for quantitative analysis.

• GC Separation:

  • Injector: A small volume of the sample is injected into the GC, where it is vaporized.

  • Column: A capillary column with a suitable stationary phase (e.g., a nonpolar dimethylpolysiloxane column) is used for separation.[9]

  • Oven Program: The oven temperature is programmed to ramp up to allow for the separation of different fatty acid ethyl esters. A typical program might start at a lower temperature and increase to a higher temperature to elute the long-chain esters.

• MS Detection:

  • Ionization: As the compounds elute from the GC column, they enter the mass spectrometer and are ionized, typically by electron impact (EI).

  • Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio by a mass analyzer (e.g., a quadrupole).

  • Detection: The detector records the abundance of each ion, generating a mass spectrum for each eluting compound.

• Data Analysis: The retention time of the peak corresponding to Ethyl 13(Z),16(Z),19(Z)-docosatrienoate is used for identification, and the fragmentation pattern in the mass spectrum confirms the structure. Quantification is achieved by comparing the peak area of the analyte to that of the internal standard.

A diagram illustrating a typical GC-MS analysis workflow is provided below.

Caption: Generalized workflow for the GC-MS analysis of fatty acid ethyl esters.

Biological Context and Potential Signaling Pathways

While direct studies on the biological activity and signaling pathways of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate are lacking, research on its parent compound, docosatrienoic acid (DTA), provides valuable insights into its potential roles.

DTA is an omega-3 very long-chain polyunsaturated fatty acid that has been shown to possess anti-inflammatory and anti-tumor properties.[2] Recent studies have also indicated its involvement in the regulation of melanogenesis, partly by suppressing the intracellular MITF/tyrosinase axis.[1] Omega-3 fatty acids, in general, are known to modulate signaling pathways involved in inflammation and coagulation.[10]

The biosynthesis of DTA occurs through the elongation and desaturation of shorter-chain omega-3 fatty acids, such as α-linolenic acid (ALA). This pathway involves a series of enzymatic steps, as depicted in the diagram below. The ethyl ester would be formed in a subsequent esterification reaction.

Caption: Biosynthesis pathway of 13(Z),16(Z),19(Z)-docosatrienoic acid and its subsequent esterification.[2]

Conclusion

Ethyl 13(Z),16(Z),19(Z)-docosatrienoate is a derivative of a biologically interesting omega-3 fatty acid. While specific experimental data for this ethyl ester is sparse, this guide provides a summary of the currently available information and outlines generalized protocols for its synthesis and analysis. Further research is warranted to fully characterize its chemical properties and elucidate its specific biological functions and potential therapeutic applications. The provided generalized experimental frameworks can serve as a starting point for researchers interested in investigating this and other related long-chain polyunsaturated fatty acid ethyl esters.

References

• 1. Docosatrienoic Acid Inhibits Melanogenesis Partly through Suppressing the Intracellular MITF/Tyrosinase Axis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Stepwise metabolic engineering of docosatrienoic acid – an ω3 very long‐chain polyunsaturated fatty acid with potential health benefits in Brassica carinata - PMC [pmc.ncbi.nlm.nih.gov]
• 3. larodan.com [larodan.com]
• 4. Ethyl 13(Z),16(Z),19(Z)-docosatrienoate | Others 15 | 2692622-88-9 | Invivochem [invivochem.com]
• 5. 84494-72-4 CAS MSDS (CIS-4,7,10,13,16,19-DOCOSAHEXAENOIC ACID ETHYL ESTER) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 6. 13,16,19-Docosatrienoic acid | C22H38O2 | CID 5312556 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. cis-13,16,19-Docosatrienoic acid methyl ester | C23H40O2 | CID 15748574 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Rapid, accurate, and sensitive fatty acid ethyl ester determination by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Technical Guide: Physical Characteristics of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known and predicted physical characteristics of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate, a long-chain fatty acid ethyl ester. This document is intended to serve as a foundational resource for researchers and professionals in drug development and other scientific fields who are working with or exploring the applications of this compound.

Core Physical and Chemical Properties

Ethyl 13(Z),16(Z),19(Z)-docosatrienoate is an esterified form of the polyunsaturated fatty acid, 13(Z),16(Z),19(Z)-docosatrienoic acid. Its fundamental properties are summarized in the table below. It is critical to note that while the molecular formula and weight are based on its chemical structure, several other physical properties are predicted values from computational models due to a lack of experimentally determined data in publicly available literature.

Property	Value	Source
Molecular Formula	C₂₄H₄₂O₂	[1][2]
Molecular Weight	362.59 g/mol	[1][2]
CAS Number	2692622-88-9	[1][2]
Appearance	Typically exists as a solid at room temperature.	[2]
Purity	>99% (when commercially sourced)	[1]
Predicted Density	0.886 ± 0.06 g/cm³	[2]
Predicted Boiling Point	440.7 ± 14.0 °C	[2]
Solubility	Low water solubility (< 1 mg/mL). Soluble in organic solvents such as DMSO, ethanol, and can be formulated in PEG400, Tween 80, and Carboxymethyl cellulose.	[2]
Storage	As a powder: -20°C for 3 years, 4°C for 2 years. In solvent: -80°C for 6 months, -20°C for 1 month.	[2]

Experimental Protocols for Determination of Physical Characteristics

The following section outlines detailed methodologies for the experimental determination of the key physical properties of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate. These are generalized protocols for long-chain fatty acid esters and should be adapted as necessary for the specific compound.

2.1. Determination of Melting Point by Differential Scanning Calorimetry (DSC)

• Principle: DSC measures the difference in the amount of heat required to increase the temperature of a sample and a reference as a function of temperature. The melting point is identified as the peak of the endothermic transition.

• Apparatus: Differential Scanning Calorimeter.

• Procedure:

  • A small, accurately weighed sample (1-5 mg) of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate is hermetically sealed in an aluminum pan.

  • An empty sealed pan is used as a reference.

  • The sample and reference pans are placed in the DSC cell.

  • A thermal program is initiated, typically involving an initial cooling phase to ensure complete crystallization, followed by a controlled heating ramp (e.g., 1-10 °C/min) through the expected melting range.

  • The heat flow to the sample is recorded against temperature. The temperature at the peak of the melting endotherm is recorded as the melting point.

2.2. Determination of Boiling Point by Gas Chromatography (GC)

• Principle: The boiling point of a compound can be estimated by its retention time on a non-polar GC column, relative to a series of standards with known boiling points.

• Apparatus: Gas chromatograph with a flame ionization detector (FID) and a non-polar capillary column.

• Procedure:

  • A calibration mixture of n-alkanes with a wide range of boiling points is prepared and injected into the GC to establish a retention time versus boiling point curve.

  • A dilute solution of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate in a suitable volatile solvent is prepared.

  • The sample is injected into the GC under the same conditions as the calibration standards.

  • The retention time of the compound is determined.

  • The boiling point is interpolated from the calibration curve.

2.3. Determination of Density

• Principle: The density can be determined by measuring the mass of a known volume of the substance. For solids, this can be done using a pycnometer with a displacement liquid of known density in which the solid is insoluble.

• Apparatus: Pycnometer, analytical balance.

• Procedure:

  • The weight of the empty, clean, and dry pycnometer is determined.

  • The pycnometer is filled with a suitable displacement fluid (in which the sample is insoluble) and weighed.

  • A known weight of the solid Ethyl 13(Z),16(Z),19(Z)-docosatrienoate is added to the empty pycnometer.

  • The pycnometer is then filled with the displacement fluid, and any air bubbles are removed.

  • The final weight is recorded. The density is calculated based on the weight and volume of the displaced liquid.

2.4. Assessment of Solubility

• Principle: A qualitative or semi-quantitative assessment of solubility can be performed by observing the dissolution of the compound in various solvents at a fixed temperature.

• Apparatus: Vials, vortex mixer, analytical balance.

• Procedure:

  • A known amount of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate is added to a series of vials.

  • A measured volume of different solvents (e.g., water, ethanol, DMSO, acetone, chloroform) is added to each vial.

  • The vials are securely capped and agitated (e.g., using a vortex mixer) for a set period at a controlled temperature.

  • The solutions are allowed to stand and are visually inspected for any undissolved solid. The absence of visible particles indicates solubility at that concentration. For a more quantitative measure, the saturated solution can be filtered, and the concentration of the dissolved compound in the filtrate can be determined using a suitable analytical technique like HPLC or GC.

Workflow and Process Diagrams

The following diagrams illustrate the general workflow for the determination of the physical properties of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate.

Caption: General workflow for the determination of physical properties.

The experimental determination of the physical characteristics of a compound is a critical step in its scientific evaluation. The protocols and data presented in this guide provide a starting point for researchers. It is strongly recommended that experimental values for properties such as melting point, boiling point, and density be determined to supplement the existing predicted data for a more complete and accurate physicochemical profile of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate.

References

• 1. larodan.com [larodan.com]
• 2. Ethyl 13(Z),16(Z),19(Z)-docosatrienoate | Others 15 | 2692622-88-9 | Invivochem [invivochem.com]

"Ethyl 13(Z),16(Z),19(Z)-docosatrienoate CAS number 2692622-88-9"

CAS Number: 2692622-88-9

This technical guide provides a comprehensive overview of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate, a polyunsaturated fatty acid ethyl ester. The document is intended for researchers, scientists, and drug development professionals, detailing its physicochemical properties, potential synthetic routes, and plausible biological activities based on related compounds. While specific experimental data for this molecule is limited in publicly available literature, this guide consolidates existing knowledge on similar structures to provide a foundational understanding for future research.

Physicochemical Properties

Ethyl 13(Z),16(Z),19(Z)-docosatrienoate is an ester product with the following identifiers and properties.[1][2]

Property	Value	Reference
CAS Number	2692622-88-9	[1]
Molecular Formula	C24H42O2	[1]
Molecular Weight	362.59 g/mol	[1]
Synonyms	Ethyl (13Z,16Z,19Z)-13,16,19-docosatrienoate	[1]
Lipid Number	C22:3 (13Z,16Z,19Z) EE	[1]
Purity	>99% (as available from commercial suppliers)	[1]
Storage	Freezer	[1]
Predicted Density	0.886±0.06 g/cm3	[2]

Synthesis of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate

Experimental Protocol 1: Lipase-Catalyzed Esterification

This method offers a green and selective approach to ester synthesis.

Materials:

• 13(Z),16(Z),19(Z)-docosatrienoic acid

• Ethanol (B145695) (anhydrous)

• Immobilized lipase (B570770) (e.g., Novozym 435, Candida antarctica lipase B)

• Anhydrous hexane (B92381) (or other suitable organic solvent)

• Molecular sieves (optional, for water removal)

• Buffer solution (e.g., phosphate (B84403) buffer, pH 7.0)

Procedure:

• Dissolve 13(Z),16(Z),19(Z)-docosatrienoic acid and a molar excess of ethanol in anhydrous hexane in a sealed reaction vessel.

• Add the immobilized lipase to the reaction mixture. The enzyme loading is typically 5-10% by weight of the fatty acid.

• The reaction can be carried out at a controlled temperature, generally between 40-60°C, with constant stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC) until the desired conversion is achieved. Reaction times can vary from several hours to days depending on the specific enzyme and conditions.

• Upon completion, filter off the immobilized lipase for reuse.

• Remove the solvent and excess ethanol under reduced pressure.

• The crude ethyl ester can be purified by column chromatography on silica (B1680970) gel using a hexane/ethyl acetate (B1210297) gradient.

Experimental Protocol 2: Wittig Reaction

The Wittig reaction provides a classic and reliable method for the stereoselective formation of the Z-alkene bonds. A retrosynthetic analysis suggests a multi-step synthesis culminating in one or more Wittig reactions to construct the polyunsaturated chain. A generalized workflow for a key Wittig step is presented.

Materials:

• A suitable aldehyde or ketone precursor

• A corresponding phosphonium (B103445) ylide (Wittig reagent)

• Anhydrous tetrahydrofuran (B95107) (THF) or other aprotic solvent

• A strong base (e.g., n-butyllithium, sodium hydride)

• Anhydrous diethyl ether

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous sodium sulfate

Procedure:

• Ylide Preparation: In a flame-dried, nitrogen-purged flask, suspend the appropriate phosphonium salt in anhydrous THF. Cool the suspension to 0°C and add a strong base dropwise to generate the ylide (indicated by a color change).

• Wittig Reaction: In a separate flame-dried, nitrogen-purged flask, dissolve the aldehyde or ketone precursor in anhydrous THF and cool to 0°C.

• Slowly add the prepared ylide solution to the aldehyde/ketone solution via cannula.

• Allow the reaction mixture to warm to room temperature and stir for several hours until completion, as monitored by TLC.

• Quench the reaction by adding a saturated aqueous solution of ammonium chloride.

• Extract the product with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the product by column chromatography.

Conceptual Synthetic Pathways.

Potential Biological Activities and Signaling Pathways

Direct experimental data on the biological activity of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate is not currently available. However, based on studies of its parent fatty acid, docosatrienoic acid, and other long-chain polyunsaturated fatty acid (PUFA) ethyl esters, several biological activities can be postulated.

Docosatrienoic acid (DTA) has demonstrated strong anti-inflammatory, antioxidant, and antitumor effects in vitro, in some cases comparable or superior to docosahexaenoic acid (DHA).[3] PUFA ethyl esters are known to have cardioprotective effects and can modulate inflammatory pathways.[4]

Anti-Inflammatory Activity and NF-κB Signaling

A plausible mechanism for the anti-inflammatory effects of PUFAs involves the inhibition of the nuclear factor-kappa B (NF-κB) signaling pathway.[4] NF-κB is a key transcription factor that regulates the expression of pro-inflammatory cytokines and enzymes.

Proposed Anti-Inflammatory Mechanism:

• Inhibition of IκBα Degradation: In its inactive state, NF-κB is sequestered in the cytoplasm by the inhibitor of kappa B alpha (IκBα). Pro-inflammatory stimuli lead to the phosphorylation and subsequent degradation of IκBα, allowing NF-κB to translocate to the nucleus. PUFAs may prevent this degradation.

• Reduced NF-κB Nuclear Translocation: By stabilizing IκBα, PUFAs can reduce the amount of NF-κB that enters the nucleus.

• Decreased Pro-inflammatory Gene Expression: With less active NF-κB in the nucleus, the transcription of pro-inflammatory genes, such as those for cyclooxygenase-2 (COX-2), inducible nitric oxide synthase (iNOS), and various cytokines (e.g., TNF-α, IL-6), is downregulated.

Proposed NF-κB Inhibition Pathway.

General Experimental Protocols for Biological Assays

The following are generalized protocols that can be adapted to investigate the biological activities of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate.

Cytotoxicity Assay (MTT Assay)

Principle: This colorimetric assay measures the reduction of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) by mitochondrial succinate (B1194679) dehydrogenase to formazan (B1609692). The amount of formazan produced is proportional to the number of living cells.

Materials:

• Target cells (e.g., cancer cell line, normal cell line)

• Cell culture medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

• Ethyl 13(Z),16(Z),19(Z)-docosatrienoate

• Dimethyl sulfoxide (B87167) (DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., 10% SDS in 0.01 M HCl)

• 96-well plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Prepare a stock solution of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate in DMSO and make serial dilutions in the cell culture medium.

• Replace the medium in the wells with the medium containing different concentrations of the test compound. Include a vehicle control (DMSO) and a positive control (a known cytotoxic agent).

• Incubate the cells for 24, 48, or 72 hours.

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of solubilization buffer to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the cell viability as a percentage of the vehicle control and determine the IC50 value.

Anti-inflammatory Assay (Measurement of Nitric Oxide Production)

Principle: This assay measures the production of nitric oxide (NO) by macrophages upon stimulation with lipopolysaccharide (LPS). The anti-inflammatory activity is determined by the reduction in NO levels.

Materials:

• Macrophage cell line (e.g., RAW 264.7)

• Cell culture medium

• Lipopolysaccharide (LPS)

• Ethyl 13(Z),16(Z),19(Z)-docosatrienoate

• Griess reagent (A: 1% sulfanilamide (B372717) in 5% phosphoric acid; B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water)

• Sodium nitrite (B80452) standard solution

• 96-well plates

Procedure:

• Seed RAW 264.7 cells in a 96-well plate and allow them to adhere.

• Pre-treat the cells with various concentrations of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate for 1-2 hours.

• Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours. Include untreated and LPS-only controls.

• After incubation, collect the cell culture supernatant.

• Mix 50 µL of the supernatant with 50 µL of Griess reagent A and incubate for 10 minutes at room temperature in the dark.

• Add 50 µL of Griess reagent B and incubate for another 10 minutes.

• Measure the absorbance at 540 nm.

• Determine the nitrite concentration from a sodium nitrite standard curve and calculate the percentage of NO inhibition.

Conclusion

Ethyl 13(Z),16(Z),19(Z)-docosatrienoate is a polyunsaturated fatty acid ethyl ester with potential for significant biological activity, particularly in the realm of anti-inflammatory and cytoprotective effects. While direct experimental evidence is currently lacking, this technical guide provides a framework for its synthesis and biological evaluation based on established knowledge of related compounds. Further research is warranted to fully elucidate the therapeutic potential of this molecule.

References

• 1. larodan.com [larodan.com]
• 2. Ethyl 13(Z),16(Z),19(Z)-docosatrienoate | Others 15 | 2692622-88-9 | Invivochem [invivochem.com]
• 3. Comparing the In Vitro Antitumor, Antioxidant and Anti-Inflammatory Activities between Two New Very Long Chain Polyunsaturated Fatty Acids, Docosadienoic Acid (DDA) and Docosatrienoic Acid (DTA), and Docosahexaenoic Acid (DHA) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Polyunsaturated fatty acid induces cardioprotection against ischemia-reperfusion through the inhibition of NF-kappaB and induction of Nrf2 - PMC [pmc.ncbi.nlm.nih.gov]

The Biological Significance of Docosatrienoic Acid Ethyl Esters: A Technical Guide for Researchers

Abstract

Docosatrienoic acid (DTA), a lesser-known omega-3 polyunsaturated fatty acid, and its ethyl ester derivative are emerging as molecules of significant interest in the scientific community. While extensive research has focused on its longer-chain relatives, eicosapentaenoic acid (EPA) and docosahexaenoic acid (DHA), recent studies suggest that DTA possesses unique biological activities with potential therapeutic applications. This technical guide provides a comprehensive overview of the current understanding of docosatrienoic acid ethyl esters, focusing on their biological significance, underlying mechanisms of action, and the experimental methodologies used for their investigation. This document is intended for researchers, scientists, and professionals in the field of drug development who are interested in the therapeutic potential of this class of lipid molecules.

Introduction

Long-chain omega-3 polyunsaturated fatty acids (PUFAs) are integral components of cellular membranes and serve as precursors to a variety of signaling molecules that regulate physiological processes.[1] While EPA and DHA have been the primary focus of cardiovascular and neurological research, docosatrienoic acid (DTA) is gaining recognition for its potential anti-inflammatory and anti-tumor properties.[2] The ethyl ester form of these fatty acids is commonly used in research and pharmaceutical preparations to enhance stability and bioavailability.[3][4] This guide will delve into the known biological effects of docosatrienoic acid ethyl esters and provide a framework for their further investigation.

Biological Activities and Mechanisms of Action

The biological effects of docosatrienoic acid ethyl esters are multifaceted, with current research pointing towards significant anti-inflammatory and neuroprotective roles.

Anti-inflammatory Effects

Emerging evidence suggests that DTA exhibits potent anti-inflammatory properties, comparable to those of DHA.[2] The primary mechanism appears to be the modulation of the nuclear factor-kappa B (NF-κB) signaling pathway, a key regulator of inflammation.[5] By inhibiting the NF-κB pathway, DTA and its ethyl ester can suppress the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α), interleukin-1 beta (IL-1β), and interleukin-6 (IL-6).[5]

Neuroprotective Effects

The role of omega-3 fatty acids in brain health is well-established, and DTA is no exception. Docosahexaenoic acid (DHA), a close structural relative of DTA, is crucial for neuronal and retinal membrane integrity.[6] Studies on DHA ethyl ester have demonstrated its ability to improve myelination and offer neuroprotection in models of brain injury.[6][7] While direct evidence for DTA ethyl ester is still emerging, its structural similarity to DHA suggests a potential role in neuroprotection, possibly through the modulation of signaling pathways involved in neuronal growth and differentiation.[8]

Cardiovascular Effects

The ethyl esters of omega-3 fatty acids, particularly EPA and DHA, are known for their cardioprotective functions.[1][3] They contribute to the reduction of serum triglycerides and platelet aggregation.[3][4] Although specific studies on the cardiovascular effects of docosatrienoic acid ethyl esters are limited, their shared omega-3 backbone suggests they may exert similar beneficial effects on cardiovascular health.

Quantitative Data on Biological Activities

The following tables summarize key quantitative data from studies on docosatrienoic acid and related omega-3 fatty acid ethyl esters.

Compound	Assay	Target/Cell Line	Result	Reference
Docosatrienoic Acid (DTA)	Anti-melanogenic Assay	B16F10 Cells	Inhibition of melanogenesis	[9]
Docosahexaenoic Acid (DHA) Ethyl Ester	Neuroprotection Assay	Gerbil model of cerebral ischemia	Significant attenuation of neuronal loss	[7]
Eicosapentaenoic Acid (EPA) Ethyl Ester & Docosahexaenoic Acid (DHA) Ethyl Ester	B-cell activity	Murine model of obesity	Differential enhancement of B-cell subsets	[10]

Table 1: Summary of In Vitro and In Vivo Biological Activities

Compound	Parameter	Value	Condition	Reference
Omega-3-acid ethyl esters 90 soft capsule	Cmax (EPAEE)	499 ± 243 ng/mL	Healthy Chinese volunteers after 4g oral administration	[11]
Omega-3-acid ethyl esters 90 soft capsule	Cmax (DHAEE)	1596 ± 476 ng/mL	Healthy Chinese volunteers after 4g oral administration	[11]
Omega-3-acid ethyl esters 90 soft capsule	AUC (EPAEE)	1290 ± 765 ng/mL·h	Healthy Chinese volunteers after 4g oral administration	[11]
Omega-3-acid ethyl esters 90 soft capsule	AUC (DHAEE)	4369 ± 1680 ng/mL·h	Healthy Chinese volunteers after 4g oral administration	[11]

Table 2: Pharmacokinetic Data of Omega-3-Acid Ethyl Esters

Signaling Pathways

The biological effects of docosatrienoic acid ethyl esters are mediated through the modulation of specific intracellular signaling pathways.

References

• 1. benchchem.com [benchchem.com]
• 2. Stepwise metabolic engineering of docosatrienoic acid – an ω3 very long‐chain polyunsaturated fatty acid with potential health benefits in Brassica carinata - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Review of Omega-3 Ethyl Esters for Cardiovascular Prevention and Treatment of Increased Blood Triglyceride Levels - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A review of omega-3 ethyl esters for cardiovascular prevention and treatment of increased blood triglyceride levels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Therapeutic effects of docosahexaenoic acid ethyl ester in patients with generalized peroxisomal disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Protective effect of chronic ethyl docosahexaenoate administration on brain injury in ischemic gerbils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Docosatrienoic Acid Inhibits Melanogenesis Partly through Suppressing the Intracellular MITF/Tyrosinase Axis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Eicosapentaenoic and docosahexaenoic acid ethyl esters differentially enhance B-cell activity in murine obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. LC-APCI-MS/MS assay for quantitation of ethyl esters of eicosapentaenoic acid and docosahexaenoic acid in human plasma and its application in a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling 13,16,19-Docosatrienoic Acid: A Technical Guide to Its Origins and Analysis

For Immediate Release

This technical guide provides a comprehensive overview of 13,16,19-docosatrienoic acid (DTA), a very long-chain omega-3 polyunsaturated fatty acid. Addressed to researchers, scientists, and professionals in drug development, this document delves into the current understanding of DTA's natural sources, its biosynthetic pathways, and the experimental methodologies required for its study.

Natural Occurrence: A Point of Contention

The existence of 13,16,19-docosatrienoic acid as a naturally occurring compound is a subject of conflicting information in scientific literature. While some databases suggest its presence in the microbial world, other research asserts its absence in nature, with its creation being a product of metabolic engineering.

A notable study on the metabolic engineering of Brassica carinata to produce DTA explicitly states that a natural source for this fatty acid does not exist.[1] This research successfully produced DTA at approximately 20% of the total fatty acids in the transgenic plant, underscoring its potential for biotechnological production.[1]

Conversely, the PubChem database indicates that 13,16,19-docosatrienoic acid has been reported in the flagellate protozoan Euglena gracilis.[2] However, extensive searches for the primary literature to substantiate this claim and provide quantitative data have been unfruitful. A detailed study on the fatty acid profile of Euglena gracilis under various growth conditions identified other polyunsaturated fatty acids, such as α-linolenic acid, eicosapentaenoic acid (EPA), and docosahexaenoic acid (DHA), but did not list 13,16,19-docosatrienoic acid.

This discrepancy highlights a critical gap in the knowledge surrounding DTA and underscores the need for further research to definitively identify and quantify its presence in natural sources.

Biosynthesis of 13,16,19-Docosatrienoic Acid

The biosynthetic pathway for 13,16,19-docosatrienoic acid has been elucidated through metabolic engineering studies. The synthesis primarily follows the omega-3 polyunsaturated fatty acid pathway, commencing with α-linolenic acid (ALA, 18:3n-3).

The key steps involve a series of elongation and desaturation reactions catalyzed by specific enzymes:

• Elongation: α-Linolenic acid is first elongated to eicosatrienoic acid (ETA, 20:3n-3).

• Further Elongation: Eicosatrienoic acid is then elongated to 13,16,19-docosatrienoic acid (DTA, 22:3n-3). This step is notably catalyzed by a single ELO-type elongase, such as EhELO1 from Echium hyemale.[1]

An alternative pathway can also contribute to DTA synthesis, starting from the omega-6 fatty acid, linoleic acid (LA, 18:2n-6):

• Desaturation: Linoleic acid can be converted to α-linolenic acid by an omega-3 desaturase like CpDesX.[1]

• Elongation and Desaturation: Linoleic acid is elongated to eicosadienoic acid (EDA, 20:2n-6), which can then be desaturated to eicosatrienoic acid (ETA, 20:3n-3) by a VLCPUFA omega-3 desaturase, such as PiO3 from the fungus Pythium irregulare.[1] The resulting ETA can then be elongated to DTA.[1]

Below is a diagram illustrating the primary biosynthetic pathway of 13,16,19-docosatrienoic acid.

Biosynthetic pathways leading to 13,16,19-docosatrienoic acid.

Experimental Protocols

The extraction, isolation, and analysis of very long-chain polyunsaturated fatty acids like DTA require specialized methodologies due to their low abundance in biological matrices and their susceptibility to oxidation.

Lipid Extraction

The initial step involves the extraction of total lipids from the biological sample. A commonly employed method is a modified Bligh-Dyer or Folch extraction using a chloroform/methanol (B129727)/water solvent system. For a simplified and often more efficient recovery of long-chain fatty acids, a one-step extraction and methylation can be performed.

Protocol for One-Step Extraction and Methylation:

• Homogenize the biological sample (e.g., cell pellet, tissue).

• To a known amount of homogenate in a glass tube, add hexane (B92381) and a 14% boron trifluoride in methanol (BF3/MeOH) reagent.

• Flush the tube with nitrogen, seal, and heat at 100°C for 1 hour.

• Cool the mixture to room temperature and add water to partition the phases.

• The upper hexane layer, containing the fatty acid methyl esters (FAMEs), is collected and concentrated under a stream of nitrogen.

Purification of Polyunsaturated Fatty Acids

To enrich the sample with polyunsaturated fatty acids, further purification steps can be employed.

Urea (B33335) Complexation: This technique is effective for removing saturated and monounsaturated fatty acids.

• Dissolve the fatty acid mixture in a heated solution of urea in an organic solvent (e.g., ethanol).

• Upon cooling, saturated and monounsaturated fatty acids form crystalline complexes with urea, which can be removed by filtration.

• The filtrate, enriched in polyunsaturated fatty acids, is then recovered.

Low-Temperature Fractional Crystallization: This method separates fatty acids based on their different melting points and solubilities in an organic solvent at low temperatures.

• Dissolve the enriched fatty acid mixture in a solvent such as acetone.

• Gradually cool the solution. Different fatty acids will precipitate at specific temperatures.

• The precipitates can be separated by filtration at each temperature step, allowing for the isolation of specific fatty acid fractions.

Analysis and Quantification

Gas chromatography (GC) coupled with a flame ionization detector (FID) or a mass spectrometer (MS) is the standard method for the analysis and quantification of FAMEs.

GC-MS Analysis:

• Inject the FAME sample onto a capillary column suitable for fatty acid analysis (e.g., a wax-type column).

• The different FAMEs are separated based on their volatility and interaction with the stationary phase.

• The mass spectrometer detects the eluted FAMEs, providing information for their identification based on their mass spectra and fragmentation patterns.

• Quantification is achieved by comparing the peak areas of the identified FAMEs with those of known standards.

The following diagram outlines a typical experimental workflow for the extraction and analysis of 13,16,19-docosatrienoic acid.

Experimental workflow for DTA isolation and analysis.

Quantitative Data

As of the latest review, there is a lack of definitive quantitative data for 13,16,19-docosatrienoic acid from confirmed natural sources. The only available quantitative data pertains to its production in a metabolically engineered organism.

Source Organism	Sample Type	Concentration of 13,16,19-Docosatrienoic Acid (% of total fatty acids)	Reference
Brassica carinata (Transgenic)	Seed	~20%	[1]

Conclusion

13,16,19-Docosatrienoic acid represents a fatty acid of significant interest, with its potential biological activities yet to be fully explored. The current ambiguity regarding its natural occurrence presents a compelling avenue for future research. The successful synthesis of DTA through metabolic engineering not only provides a viable source for further investigation but also confirms its biosynthetic pathway. The experimental protocols outlined in this guide offer a robust framework for the reliable extraction, purification, and analysis of this and other very long-chain polyunsaturated fatty acids, paving the way for a deeper understanding of their roles in biological systems.

References

• 1. Stepwise metabolic engineering of docosatrienoic acid – an ω3 very long‐chain polyunsaturated fatty acid with potential health benefits in Brassica carinata - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 13,16,19-Docosatrienoic acid | C22H38O2 | CID 5312556 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Isomers of Docosatrienoic Acid Ethyl Ester

For Researchers, Scientists, and Drug Development Professionals

Abstract

Docosatrienoic acid (DTA) is a 22-carbon polyunsaturated fatty acid with three double bonds, exhibiting a range of biological activities, including anti-inflammatory, anti-melanogenic, and antitumor effects. The ethyl esters of these fatty acids are often utilized in research and pharmaceutical formulations for their increased stability and bioavailability. This technical guide provides a comprehensive overview of the known isomers of docosatrienoic acid ethyl ester, their synthesis, and analytical characterization. It details their biological significance, particularly focusing on their impact on cellular signaling pathways. This document aims to serve as a foundational resource for researchers and professionals in drug development and lipid science by consolidating the current knowledge and providing detailed experimental protocols.

Isomers of Docosatrienoic Acid

Docosatrienoic acid (C22:3) is a polyunsaturated fatty acid whose isomers are defined by the position and configuration (cis/trans) of their three double bonds. While numerous isomers are theoretically possible, the most commonly cited in the literature are omega-3 and omega-6 fatty acids.

Common Positional Isomers of Docosatrienoic Acid:

• (13Z,16Z,19Z)-docosatrienoic acid: An omega-3 fatty acid.[1][2]

• (7Z,10Z,13Z)-docosatrienoic acid: An omega-9 fatty acid that can accumulate during essential fatty acid deficiency.

Other potential positions for the double bonds have also been noted, including from the 3rd, 6th, and 9th, or the 5th, 11th, and 17th positions from the methyl end.[2] The cis configuration is the most common in biological systems. The corresponding ethyl esters of these isomers are the primary focus of this guide.

Physicochemical Properties

Specific physicochemical data for the individual isomers of docosatrienoic acid ethyl ester are not extensively reported in the literature. However, general properties can be inferred from related long-chain polyunsaturated fatty acid ethyl esters. They are expected to be oily liquids at room temperature, soluble in organic solvents, and have low solubility in water.

Table 1: Physicochemical Properties of a Representative Docosatrienoic Acid Isomer and its Ethyl Ester

Property	(13Z,16Z,19Z)-Docosatrienoic Acid	Ethyl (13Z,16Z,19Z)-docosatrienoate
Molecular Formula	C22H38O2	C24H42O2
Molecular Weight	334.54 g/mol [3]	362.59 g/mol [4]
CAS Number	28845-86-5[3][5]	2692622-88-9[4]
Physical State	Solid (in pure form)	Oily Liquid (predicted)
Solubility	Soluble in ethanol (B145695), DMF, DMSO[5]	Soluble in organic solvents (predicted)

Synthesis of Docosatrienoic Acid Ethyl Ester Isomers

The synthesis of fatty acid ethyl esters (FAEEs) is typically achieved through the esterification of the free fatty acid with ethanol or the transesterification of triglycerides.

Acid-Catalyzed Esterification

This is a common laboratory-scale method for producing fatty acid ethyl esters from the corresponding free fatty acid.

Enzymatic Esterification

Enzymatic methods are often preferred due to their milder reaction conditions, which minimize the risk of isomerization or oxidation of the polyunsaturated fatty acid chains. Lipases are commonly used as biocatalysts.

Analytical Characterization

The identification and quantification of docosatrienoic acid ethyl ester isomers are primarily performed using chromatographic and spectroscopic techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful tool for separating and identifying fatty acid esters. The retention time in GC helps in separating isomers, while the mass spectrum provides information about the molecular weight and fragmentation pattern, aiding in structural elucidation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are invaluable for the structural determination of organic molecules, including the isomers of docosatrienoic acid ethyl ester. Chemical shifts and coupling constants can confirm the position and configuration of the double bonds.

Table 2: Predicted ¹H NMR Chemical Shifts for Docosatrienoic Acid Ethyl Ester

Protons	Chemical Shift (ppm)	Multiplicity
CH₃ (terminal methyl of alkyl chain)	~0.97	Triplet
CH₃ (of ethyl ester)	~1.25	Triplet
(CH₂)n (in alkyl chain)	~1.28-1.38	Multiplet
CH₂ (allylic)	~2.05	Multiplet
CH₂ (α to C=O)	~2.30	Triplet
CH₂ (of ethyl ester)	~4.12	Quartet
-CH=CH- (olefinic)	~5.34	Multiplet

Note: These are predicted values based on general spectra of polyunsaturated fatty acid ethyl esters. Actual values may vary depending on the specific isomer and the solvent used.

Table 3: Predicted ¹³C NMR Chemical Shifts for Docosatrienoic Acid Ethyl Ester

Carbon	Chemical Shift (ppm)
CH₃ (terminal methyl of alkyl chain)	~14.1
CH₃ (of ethyl ester)	~14.3
(CH₂)n (in alkyl chain)	~22.6 - 31.9
CH₂ (allylic)	~25.6
CH₂ (α to C=O)	~34.1
CH₂ (of ethyl ester)	~60.1
-CH=CH- (olefinic)	~127.0 - 132.0
C=O (carbonyl)	~174.0

Note: These are predicted values based on general spectra of polyunsaturated fatty acid ethyl esters. Actual values may vary depending on the specific isomer and the solvent used.

Biological Activities and Signaling Pathways

Docosatrienoic acid has demonstrated significant biological activities. While specific studies on the ethyl esters are limited, it is generally accepted that they act as prodrugs, delivering the active fatty acid to cells and tissues.

Anti-Inflammatory Effects

Docosatrienoic acid exhibits anti-inflammatory properties by reducing the expression of pro-inflammatory cytokines such as interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-α (TNF-α). This is a common characteristic of omega-3 polyunsaturated fatty acids, which are known to modulate inflammatory signaling pathways.

Omega-3 fatty acids, likely including docosatrienoic acid, can inhibit the activation of the transcription factor NF-κB, a key regulator of inflammatory gene expression.[6][7][8][9] They can also modulate the mitogen-activated protein kinase (MAPK) signaling cascade, which is involved in cellular responses to a variety of stimuli, including inflammatory signals.[7][10][11]

Caption: Anti-inflammatory signaling of Docosatrienoic Acid.

Anti-Melanogenic Effects

Docosatrienoic acid has been shown to inhibit melanogenesis, partly by suppressing the intracellular MITF/tyrosinase axis. This suggests its potential use in treating hyperpigmentation disorders.

Caption: DTA's inhibition of the melanogenesis pathway.

Antitumor Effects

Docosatrienoic acid has demonstrated antitumor effects against human breast cancer cells, with some studies suggesting it may have comparable or even better efficacy than docosahexaenoic acid (DHA).

Experimental Protocols

Protocol for Acid-Catalyzed Esterification of Docosatrienoic Acid

• Preparation of Reagents:

  • Docosatrienoic acid isomer

  • Anhydrous ethanol

  • Concentrated sulfuric acid (as catalyst)

  • Hexane (B92381)

  • Saturated sodium bicarbonate solution

  • Anhydrous sodium sulfate

• Procedure:

  • Dissolve 100 mg of the docosatrienoic acid isomer in 5 mL of anhydrous ethanol in a round-bottom flask.

  • Add 2-3 drops of concentrated sulfuric acid to the solution.

  • Reflux the mixture for 2-4 hours at 80°C.

  • After cooling to room temperature, add 10 mL of hexane and 10 mL of water.

  • Separate the organic layer and wash it with 10 mL of saturated sodium bicarbonate solution, followed by 10 mL of water.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Evaporate the solvent under reduced pressure to obtain the docosatrienoic acid ethyl ester.

  • Purify the product using column chromatography on silica (B1680970) gel if necessary.

Caption: Workflow for acid-catalyzed esterification of DTA.

Protocol for GC-MS Analysis of Docosatrienoic Acid Ethyl Ester

• Sample Preparation: Prepare a 1 mg/mL solution of the docosatrienoic acid ethyl ester in hexane.

• GC-MS Conditions:

  • Gas Chromatograph: Agilent 7890B or equivalent.

  • Column: DB-23 (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent polar capillary column.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Inlet Temperature: 250°C.

  • Injection Volume: 1 µL (splitless mode).

  • Oven Temperature Program: Start at 150°C, hold for 1 min, ramp to 230°C at 4°C/min, and hold for 5 min.

  • Mass Spectrometer: Agilent 5977A or equivalent.

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Scan Range: m/z 50-500.

• Data Analysis:

  • Identify the peak corresponding to docosatrienoic acid ethyl ester based on its retention time.

  • Analyze the mass spectrum of the peak to confirm the molecular ion and characteristic fragmentation pattern.

Conclusion

The isomers of docosatrienoic acid ethyl ester represent a promising class of compounds for further investigation in the fields of pharmacology and nutritional science. Their potential anti-inflammatory, anti-melanogenic, and antitumor activities warrant more detailed studies to elucidate their mechanisms of action and therapeutic potential. This guide provides a foundational understanding of these compounds, offering standardized protocols for their synthesis and analysis to facilitate future research. As a relatively understudied group of fatty acid esters, there is a significant opportunity for novel discoveries regarding their biological roles and applications.

References

• 1. Exposome-Explorer - 13Z,16Z,19Z-Docosatrienoic acid (cis-22:3n-3) (Compound) [exposome-explorer.iarc.fr]
• 2. Docosatrienoic Acid | C22H38O2 | CID 5312557 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. larodan.com [larodan.com]
• 4. larodan.com [larodan.com]
• 5. caymanchem.com [caymanchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Regulatory Activity of Polyunsaturated Fatty Acids in T-Cell Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. N-3 PUFAs induce inflammatory tolerance by formation of KEAP1-containing SQSTM1/p62-bodies and activation of NFE2L2 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Frontiers | Polyunsaturated Fatty Acids Influence LPS-Induced Inflammation of Fish Macrophages Through Differential Modulation of Pathogen Recognition and p38 MAPK/NF-κB Signaling [frontiersin.org]
• 11. Polyunsaturated fatty acids and p38-MAPK link metabolic reprogramming to cytoprotective gene expression during dietary restriction - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Stability of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate: A Technical Guide for Researchers

Introduction

Ethyl 13(Z),16(Z),19(Z)-docosatrienoate is a polyunsaturated fatty acid (PUFA) ethyl ester of significant interest in various research fields. As with all PUFAs, its multiple double bonds render it susceptible to degradation, which can compromise experimental outcomes and the development of therapeutic agents. This technical guide outlines the critical aspects of stability and storage for this compound, drawing upon the extensive knowledge base for other PUFA ethyl esters.

Physicochemical Properties and Inherent Instability

The defining feature of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate is its polyunsaturated nature, making it a target for autoxidation. This process is a free-radical chain reaction initiated by factors such as light, heat, and the presence of metal ions. The primary products of this reaction are hydroperoxides, which are odorless and tasteless but can subsequently decompose into a complex mixture of volatile secondary oxidation products, including aldehydes, ketones, and short-chain hydrocarbons, leading to rancidity and loss of biological activity.[1]

Recommended Storage and Handling Conditions

To mitigate degradation, stringent storage and handling protocols are paramount. The following table summarizes the recommended conditions for maintaining the integrity of PUFA ethyl esters like Ethyl 13(Z),16(Z),19(Z)-docosatrienoate.

Parameter	Recommended Condition	Rationale
Temperature	Store at or below -20°C for long-term storage. For short-term use, capsules may be stored at controlled room temperature (25°C, with excursions permitted to 15–30°C), but freezing should be avoided.[2]	Low temperatures significantly reduce the rate of oxidative and hydrolytic reactions.
Atmosphere	Store under an inert atmosphere (e.g., nitrogen or argon).	The absence of oxygen is crucial to prevent autoxidation.
Light	Protect from light by using amber or opaque containers.	Light, particularly UV light, can catalyze the formation of free radicals and initiate oxidation.
Container	Use tightly sealed, light-resistant glass containers.	Prevents exposure to air and light.
Antioxidants	The addition of a suitable antioxidant (e.g., tocopherol) may be considered.	Antioxidants can interrupt the free-radical chain reaction of autoxidation.
Moisture	Avoid contact with water.	Moisture can lead to hydrolysis of the ethyl ester back to the free fatty acid and ethanol.

Degradation Pathways

The primary degradation pathways for PUFA ethyl esters are oxidation and hydrolysis. The following diagram illustrates the general mechanism of autoxidation, the most significant cause of instability.

References

• 1. Highly Valuable Fish Oil: Formation Process, Enrichment, Subsequent Utilization, and Storage of Eicosapentaenoic Acid Ethyl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 2. drugs.com [drugs.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Analysis of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 13(Z),16(Z),19(Z)-docosatrienoate is a polyunsaturated fatty acid ethyl ester (PUFA-EE) of significant interest in biomedical and pharmaceutical research. Accurate and precise quantification of this analyte in various matrices is crucial for pharmacokinetic studies, formulation development, and quality control. These application notes provide detailed protocols for the analysis of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate using Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), catering to different analytical needs in terms of sensitivity, selectivity, and sample matrix.

General Workflow for Analysis

The analysis of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate typically follows a standardized workflow, from sample receipt to final data analysis. This process ensures consistency and reliability of the results.

Caption: General workflow for the analysis of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate.

Quantitative Data Summary

The following table summarizes typical performance characteristics for the quantification of polyunsaturated fatty acid ethyl esters, adapted for Ethyl 13(Z),16(Z),19(Z)-docosatrienoate based on established methods for similar analytes.

Parameter	GC-MS Method	LC-MS/MS Method
Linearity Range	100 - 5000 ng/mL	1.0 - 1000 ng/mL[1]
Limit of Quantification (LOQ)	~50 ng/mL	1.0 ng/mL[1]
Intra-assay Precision (%CV)	< 10%	< 7%[2]
Inter-assay Precision (%CV)	< 15%	< 10%
Accuracy (% Recovery)	85 - 115%	90 - 110%
Typical Sample Volume	100 - 500 µL	50 - 100 µL

Experimental Protocols

Protocol 1: Quantification by Gas Chromatography-Mass Spectrometry (GC-MS)

This method is suitable for the analysis of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate in relatively clean sample matrices, such as pharmaceutical formulations or extracted biological samples.

1. Sample Preparation (Lipid Extraction)

• Objective: To isolate lipids, including the target analyte, from the sample matrix.

• Reagents: Hexane (B92381), Isopropanol, Water, Internal Standard (IS) solution (e.g., Ethyl Heptadecanoate in Hexane).

• Procedure:

  • To 100 µL of sample (e.g., plasma), add 20 µL of the IS solution.

  • Add 1.5 mL of a Hexane:Isopropanol (3:2, v/v) mixture.

  • Vortex vigorously for 1 minute.

  • Add 1 mL of water and vortex again for 30 seconds.

  • Centrifuge at 3000 x g for 10 minutes to separate the phases.

  • Carefully transfer the upper hexane layer to a clean glass tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of hexane for GC-MS analysis.

2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890B or equivalent.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent nonpolar dimethylpolysiloxane column.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 150°C, hold for 1 minute.

  • Ramp 1: 15°C/min to 250°C.

  • Ramp 2: 5°C/min to 320°C, hold for 5 minutes.

• Injector: Splitless mode, 280°C, 1 µL injection volume.

• MSD Conditions:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Ions to Monitor (Predicted):

    • Ethyl 13(Z),16(Z),19(Z)-docosatrienoate (C24H42O2, MW: 362.6): m/z 362 (M+), 317 ([M-OC2H5]+), 88, 101.

    • Ethyl Heptadecanoate (IS): m/z 298 (M+), 253 ([M-OC2H5]+).

Caption: Workflow for the GC-MS analysis of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate.

Protocol 2: High-Sensitivity Quantification by LC-MS/MS

This method is ideal for analyzing samples with low concentrations of the analyte, such as in pharmacokinetic studies using biological matrices like human plasma.[1]

1. Sample Preparation (Protein Precipitation)

• Objective: To remove proteins from biological samples, which can interfere with the analysis.

• Reagents: Acetonitrile (B52724) (ACN), Internal Standard (IS) solution (e.g., d5-Ethyl Eicosapentaenoate in ACN).

• Procedure:

  • To 50 µL of plasma in a microcentrifuge tube, add 20 µL of the IS solution.

  • Add 150 µL of cold acetonitrile to precipitate proteins.

  • Vortex for 2 minutes.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a clean vial for LC-MS/MS analysis.

2. LC-MS/MS Instrumentation and Conditions

• Liquid Chromatograph: Shimadzu Nexera X2 or equivalent.

• Mass Spectrometer: SCIEX Triple Quad 6500+ or equivalent.

• Column: C18 reverse-phase column (e.g., Zorbax Eclipse Plus C18, 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 1.0 mM Ammonium Acetate in Water.

• Mobile Phase B: Methanol.

• Gradient Elution:

  • Start at 80% B, hold for 0.5 min.

  • Increase to 100% B over 2.5 min, hold for 1 min.

  • Return to 80% B over 0.1 min, hold for 0.9 min for re-equilibration.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

• MS/MS Conditions:

  • Ion Source: Atmospheric Pressure Chemical Ionization (APCI) in positive ion mode.[1]

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • Predicted MRM Transitions:

    • Ethyl 13(Z),16(Z),19(Z)-docosatrienoate:

      • Q1 (Precursor Ion): m/z 363.3 [M+H]+

      • Q3 (Product Ion): m/z 317.3 (loss of ethanol), m/z 69.1 (characteristic fragment).

    • d5-Ethyl Eicosapentaenoate (IS):

      • Q1 (Precursor Ion): m/z 336.3 [M+H]+

      • Q3 (Product Ion): m/z 288.3 (loss of d5-ethanol).

Caption: Predicted fragmentation pathway for Ethyl 13(Z),16(Z),19(Z)-docosatrienoate in LC-MS/MS.

References

• 1. LC-APCI-MS/MS assay for quantitation of ethyl esters of eicosapentaenoic acid and docosahexaenoic acid in human plasma and its application in a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Rapid, accurate, and sensitive fatty acid ethyl ester determination by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Analysis of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate by Gas Chromatography-Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a comprehensive protocol for the qualitative and quantitative analysis of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate, a C22:3 polyunsaturated fatty acid ethyl ester (PUFA-EE), using gas chromatography-mass spectrometry (GC-MS). The methodologies provided are essential for researchers in lipidomics, drug development, and quality control of omega-3 fatty acid formulations. This document outlines the sample preparation, GC-MS parameters, expected fragmentation patterns, and data analysis workflow.

Introduction

Ethyl 13(Z),16(Z),19(Z)-docosatrienoate is a long-chain omega-3 polyunsaturated fatty acid. The analysis of such molecules is critical in various fields, including nutrition, pharmacology, and clinical diagnostics. Gas chromatography coupled with mass spectrometry (GC-MS) is a powerful and widely used technique for the separation, identification, and quantification of fatty acid esters in complex mixtures.[1][2] Its high sensitivity and specificity make it an ideal method for the analysis of lipid profiles in biological and pharmaceutical samples. This application note provides a detailed experimental protocol and expected data for the analysis of this specific PUFA-EE.

Experimental Protocols

Sample Preparation

For samples that are not already in the form of ethyl esters, a derivatization step is required. A common and effective method is transesterification.

Protocol for Transesterification:

• Sample Preparation: To approximately 100 µL of the sample (e.g., oil, lipid extract), add 1 mL of a 2% (v/v) solution of sulfuric acid in ethanol.

• Internal Standard: Add an appropriate internal standard for quantification, such as ethyl heptadecanoate, to the mixture.

• Reaction: Cap the vial tightly and heat at 70°C for 2 hours.

• Extraction: After cooling to room temperature, add 1 mL of n-hexane and 0.5 mL of a saturated sodium chloride solution. Vortex thoroughly.

• Phase Separation: Centrifuge the mixture to achieve clear phase separation.

• Collection: Carefully collect the upper hexane (B92381) layer containing the fatty acid ethyl esters.

• Drying: Dry the hexane extract over anhydrous sodium sulfate.

• Analysis: The sample is now ready for GC-MS analysis.

GC-MS Instrumentation and Conditions

The following parameters are recommended for the analysis of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate.

Parameter	Condition
Gas Chromatograph	Agilent 8890 GC System or equivalent
Mass Spectrometer	Agilent 5977B GC/MSD or equivalent
GC Column	DB-23 capillary column (60 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent polar capillary column
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min
Injection Mode	Splitless
Injection Volume	1 µL
Injector Temperature	250°C
Oven Temperature Program	Initial temperature of 150°C, hold for 1 min, ramp to 200°C at 5°C/min, then ramp to 240°C at 2°C/min, and hold for 10 min.
Transfer Line Temp	250°C
Ion Source Temp	230°C
Quadrupole Temp	150°C
Ionization Mode	Electron Ionization (EI)
Electron Energy	70 eV
Mass Scan Range	m/z 40-500
Solvent Delay	5 min

Data Presentation

Predicted Retention Time

Based on the behavior of similar long-chain polyunsaturated fatty acid ethyl esters, the retention time for Ethyl 13(Z),16(Z),19(Z)-docosatrienoate on a polar column like DB-23 is expected to be in the range of 25-30 minutes under the specified GC conditions. The exact retention time should be confirmed by running a standard of the compound.

Predicted Mass Spectrum and Fragmentation

The electron ionization mass spectrum of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate (Molecular Weight: 362.59 g/mol , Molecular Formula: C24H42O2) is expected to show a molecular ion peak ([M]+•) at m/z 362, although it may be of low intensity due to the lability of long-chain unsaturated esters. The fragmentation pattern will be characterized by several key ions resulting from alpha-cleavage, McLafferty rearrangement, and cleavage at the positions of the double bonds.

Table of Predicted Characteristic Fragment Ions:

m/z	Proposed Fragment Identity	Fragmentation Pathway
362	[M]+• (Molecular Ion)	Intact molecule
317	[M - OCH2CH3]+	α-cleavage: loss of the ethoxy group
289	[M - CH2CH2CH2CH=CHCH2CH=CHCH3]+	Cleavage at the C16-C17 bond
88	[CH2=C(OH)OCH2CH3]+•	McLafferty rearrangement
79	[C6H7]+	Characteristic fragment for polyunsaturated fatty acids
67	[C5H7]+	Characteristic fragment for polyunsaturated fatty acids
55	[C4H7]+	Alkenyl fragment
41	[C3H5]+	Allyl cation

Visualizations

Experimental Workflow

References

• 1. gcms.cz [gcms.cz]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for Liquid Chromatography Analysis of Polyunsaturated Fatty Acid Ethyl Esters

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the analysis of polyunsaturated fatty acid (PUFA) ethyl esters using various liquid chromatography (LC) methods. The information is intended to guide researchers in selecting and implementing appropriate analytical techniques for the separation and quantification of these important compounds.

Introduction to PUFA Ethyl Ester Analysis

Polyunsaturated fatty acid (PUFA) ethyl esters, particularly omega-3 fatty acids like eicosapentaenoic acid (EPA) and docosahexaenoic acid (DHA), are of significant interest in the pharmaceutical and nutraceutical industries due to their numerous health benefits. Accurate and reliable analytical methods are crucial for quality control, formulation development, and pharmacokinetic studies. Liquid chromatography, in its various forms, offers powerful tools for the separation and analysis of these compounds. This document details three primary LC techniques: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC), Silver Ion Chromatography, and Supercritical Fluid Chromatography (SFC).

Sample Preparation: A Generic Protocol

Effective sample preparation is critical for accurate LC analysis of PUFA ethyl esters. The following is a general protocol for the extraction and esterification of fatty acids from biological matrices.

Objective: To extract total lipids and convert fatty acids to their ethyl ester derivatives for LC analysis.

Materials:

• Sample (e.g., fish oil, biological tissue, cell pellet)

• Hexane (B92381)

• 14% Boron trifluoride in methanol (B129727) (BF3/MeOH)

• Saturated sodium chloride solution

• Anhydrous sodium sulfate (B86663)

• Glass tubes with Teflon-lined caps

• Water bath or heating block

• Centrifuge

Protocol:

• Sample Aliquoting: Place a known amount of the homogenized sample (e.g., <50 µL of tissue homogenate or cell pellet) into a glass methylation tube.[1]

• Lipid Extraction and Esterification:

  • Add 1 mL of hexane to the sample.[1]

  • Add 1 mL of 14% BF3/MeOH reagent.[1]

  • Blanket the mixture with nitrogen gas to prevent oxidation.[1]

  • Seal the tube tightly and heat at 100°C for 1 hour.[1]

• Extraction of Ethyl Esters:

  • Cool the mixture to room temperature.

  • Add 1 mL of saturated sodium chloride solution to stop the reaction and facilitate phase separation.

  • Vortex the mixture and centrifuge for 1 minute to separate the layers.[1]

• Collection and Drying:

  • Carefully transfer the upper hexane layer, containing the fatty acid ethyl esters, to a clean tube.

  • Add a small amount of anhydrous sodium sulfate to remove any residual water.

• Final Preparation:

  • The hexane extract can be concentrated under a stream of nitrogen if necessary.

  • The final sample is then reconstituted in a suitable solvent for injection into the LC system (e.g., mobile phase).

Workflow for Sample Preparation

A simplified workflow for the preparation of PUFA ethyl esters.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

RP-HPLC is a widely used technique for the separation of PUFA ethyl esters based on their hydrophobicity. Longer carbon chains and fewer double bonds generally lead to longer retention times.

Application Notes

RP-HPLC, particularly with C18 stationary phases, provides excellent separation of common PUFA ethyl esters. The use of aqueous-organic mobile phases, such as methanol-water or acetonitrile-water, allows for the modulation of retention and resolution. AQ-type C18 columns, which are designed for use in highly aqueous mobile phases, can offer improved retention and separation for more polar analytes.[2][3] Detection is typically performed using a UV detector at low wavelengths (e.g., 210 nm) or an evaporative light scattering detector (ELSD).

Experimental Protocol: RP-MPLC for Omega-3 Ethyl Esters

This protocol is adapted from a method for the purification of omega-3 fatty acid ethyl esters using Reversed-Phase Medium-Pressure Liquid Chromatography (RP-MPLC), which follows the same separation principles as RP-HPLC.[2][4]

Instrumentation:

• MPLC or HPLC system with a binary gradient pump

• UV Detector

Chromatographic Conditions:

• Stationary Phase: AQ-C18 (20–40 μm particle size)[2][3]

• Mobile Phase: Methanol:Water (90:10, v/v), isocratic[2][4]

• Flow Rate: 30 mL/min (for MPLC, can be scaled down for analytical HPLC, e.g., 1 mL/min)[2]

• Detector: UV at 210 nm[2]

• Column Temperature: Ambient

Quantitative Data

The following table summarizes the relative retention times for various fatty acid ethyl esters based on a standardized USP method.

Fatty Acid Ethyl Ester	Abbreviation	Relative Retention Time
α-Linolenic acid ethyl ester	ALA-EE	0.585
Morotic acid ethyl ester	0.608
Eicosatetraenoic acid ethyl ester (n-3)	ETA-EE	0.777
Eicosapentaenoic acid ethyl ester	EPA-EE	0.796
Heneicosapentaenoic acid ethyl ester	HPA-EE	0.889
Docosapentaenoic acid ethyl ester (n-6)	DPA-EE (n-6)	0.939
Docosapentaenoic acid ethyl ester (n-3)	DPA-EE (n-3)	0.977
Docosahexaenoic acid ethyl ester	DHA-EE	1.000
Data sourced from USP-NF[5]. Relative retention times are with respect to DHA-EE.

A study on RP-MPLC purification of fish oil ethyl esters reported a purity of 90.34% and a recovery rate of 74.30% for the combined EPA and DHA fraction.[2][3]

Silver Ion Chromatography

Silver ion chromatography, also known as argentation chromatography, separates PUFA ethyl esters based on the number, configuration (cis/trans), and position of double bonds. The silver ions immobilized on the stationary phase form reversible complexes with the π-electrons of the double bonds. The strength of this interaction, and thus the retention time, increases with the number of double bonds.

Application Notes

This technique is particularly useful for separating isomers and for fractionating complex mixtures of fatty acid esters based on their degree of unsaturation. It can be performed using HPLC with silver-ion impregnated columns or silver-thiolate stationary phases.[6] The mobile phase is typically non-polar, such as hexane or heptane, with a small amount of a more polar modifier like acetonitrile (B52724) or acetone (B3395972) to elute the analytes.[6]

Experimental Protocol: Silver-Thiolate HPLC

This protocol is for the purification of EPA and DHA ethyl esters using a silver-thiolate stationary phase.[6]

Instrumentation:

• HPLC system

• UV Detector

Chromatographic Conditions:

• Stationary Phase: Silver-thiolate chromatographic material (AgTCM)[6]

• Mobile Phase: Heptane:Acetone (95:5, v/v), isocratic[6]

• Flow Rate: 1.0 mL/min (analytical scale)

• Detector: UV at 210 nm

• Column Temperature: Ambient

Quantitative Data

In silver ion chromatography, the elution order is primarily determined by the degree of unsaturation. Saturated fatty acid esters elute first, followed by monoenoic, dienoic, trienoic, and so on. Within a group of isomers, trans isomers are retained less strongly than cis isomers.

Elution Order	Fatty Acid Type
1	Saturated
2	Monounsaturated (trans)
3	Monounsaturated (cis)
4	Diunsaturated
5	Triunsaturated
6	Polyunsaturated (increasing number of double bonds)

One study reported achieving >95% purity for EPA and >99% purity for DHA from fish oil ethyl esters in a single isocratic separation.[6]

Supercritical Fluid Chromatography (SFC)

SFC is a chromatographic technique that uses a supercritical fluid, typically carbon dioxide, as the mobile phase. It is considered a "green" alternative to normal-phase HPLC as it significantly reduces the consumption of organic solvents.

Application Notes

SFC is well-suited for the separation of non-polar compounds like fatty acid ethyl esters. The separation can be performed on various stationary phases, including silica (B1680970) and reversed-phase materials like C18. The solvating power of the supercritical CO2 can be tuned by adjusting the pressure and temperature, and by adding small amounts of co-solvents (modifiers) like methanol or acetonitrile.

Experimental Protocol: Preparative SFC

This protocol is based on a method for the preparative separation of EPA and DHA ethyl esters from tuna oil.[7]

Instrumentation:

• Preparative SFC system

Chromatographic Conditions:

• Stationary Phase: Octadecyl silane (B1218182) (C18) reversed-phase silica[7]

• Mobile Phase: Supercritical CO2[7]

• Pressure: 145 bar[7]

• Temperature: 65°C[7]

Quantitative Data

A study on the SFC purification of tuna oil ethyl esters reported achieving up to 95% purity for DHA ethyl ester concentrates.[7] The productivity was reported as 0.85 g of DHA ester and 0.23 g of EPA ester per kilogram of stationary phase per hour, with purities of 90% and 50%, respectively.[7][8]

Parameter	Value
DHA Purity	up to 95%
EPA Purity	~50% (in the described process)
DHA Productivity	0.85 g/(kg stationary phase · h) at 90% purity
EPA Productivity	0.23 g/(kg stationary phase · h) at 50% purity
Data from a preparative SFC process for tuna oil ethyl esters.[7][8]

Logical Relationship of LC Methods for PUFA-EE Analysis

References

• 1. A simplified method for analysis of polyunsaturated fatty acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Reversed-Phase Medium-Pressure Liquid Chromatography Purification of Omega-3 Fatty Acid Ethyl Esters Using AQ-C18 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Reversed-Phase Medium-Pressure Liquid Chromatography Purification of Omega-3 Fatty Acid Ethyl Esters Using AQ-C18 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. uspnf.com [uspnf.com]
• 6. Purification of omega-3 polyunsaturated fatty acids from fish oil using silver-thiolate chromatographic material and high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. lib3.dss.go.th [lib3.dss.go.th]
• 8. researchgate.net [researchgate.net]

Application Note: Purification of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate from Complex Mixtures

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ethyl 13(Z),16(Z),19(Z)-docosatrienoate is a polyunsaturated fatty acid (PUFA) ethyl ester of significant interest in various research fields. Its purification from complex mixtures, such as those resulting from chemical synthesis or extraction from natural sources, is a critical step to ensure high purity for subsequent applications. This document outlines a detailed protocol for the purification of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate, employing a multi-step strategy involving urea (B33335) complexation and chromatographic techniques.

Purification Strategy Overview

The purification workflow is designed to separate the target molecule from a complex mixture that may contain saturated fatty acid ethyl esters (SFAEEs), monounsaturated fatty acid ethyl esters (MUFAEEs), and other PUFAEE isomers. The strategy involves an initial enrichment step using urea complexation to remove SFAs and MUFAs, followed by high-performance liquid chromatography (HPLC) for final purification.

Application Notes &amp; Protocols: Ethyl 13(Z),16(Z),19(Z)-docosatrienoate in Lipidomics Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential use of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate in lipidomics research. While direct applications of this specific ethyl ester are not extensively documented in current literature, its structural properties make it a viable candidate for use as an internal standard in mass spectrometry-based lipidomics workflows. The following sections detail its properties, a hypothetical application, and relevant experimental protocols.

Introduction to Ethyl 13(Z),16(Z),19(Z)-docosatrienoate

Ethyl 13(Z),16(Z),19(Z)-docosatrienoate is the ethyl ester of docosatrienoic acid (DTA), a very long-chain omega-3 polyunsaturated fatty acid (VLC-PUFA).[1][2] Its corresponding free fatty acid, 13(Z),16(Z),19(Z)-docosatrienoic acid, has been noted for its potential anti-inflammatory and anti-tumor properties.[3] The ethyl ester form offers increased stability and hydrophobicity compared to the free fatty acid, making it suitable for specific applications in analytical chemistry.

In lipidomics, the precise and accurate quantification of individual lipid species is crucial. The use of internal standards is a cornerstone of quantitative mass spectrometry to correct for variations in sample preparation, extraction efficiency, and instrument response. Ideally, an internal standard is a molecule that is chemically similar to the analytes of interest but is not naturally present in the biological sample, or can be distinguished from the endogenous counterpart, for example, by isotopic labeling. Given that docosatrienoic acid is not a highly abundant fatty acid in many biological systems, its ethyl ester, Ethyl 13(Z),16(Z),19(Z)-docosatrienoate, can be proposed as a useful non-endogenous internal standard for the quantification of other fatty acid ethyl esters or, after hydrolysis, for the quantification of free fatty acids.

Physicochemical and Spectrometric Data

A summary of the key quantitative data for Ethyl 13(Z),16(Z),19(Z)-docosatrienoate and its corresponding free fatty acid is presented below. This information is critical for its application in mass spectrometry-based lipidomics.

Property	Ethyl 13(Z),16(Z),19(Z)-docosatrienoate	13(Z),16(Z),19(Z)-docosatrienoic Acid
Molecular Formula	C₂₄H₄₂O₂[4]	C₂₂H₃₈O₂[5]
Molecular Weight	362.59 g/mol [4]	334.5 g/mol [5]
CAS Number	2692622-88-9[4]	59708-86-0[5]
Precursor m/z ([M-H]⁻)	Not applicable (typically analyzed as [M+H]⁺ or [M+Na]⁺)	333.279[5]
Lipid Class	Fatty Acid Ethyl Ester (FAEE)	Very Long-Chain Fatty Acid (VLCFA)[2]

Application: Internal Standard for Lipid Profiling

3.1. Rationale for Use

Ethyl 13(Z),16(Z),19(Z)-docosatrienoate is a suitable candidate as an internal standard in lipidomics for several reasons:

• Non-endogenous Nature : As an ethyl ester of a rare fatty acid, it is unlikely to be present in significant amounts in most biological samples, thus avoiding interference with the measurement of endogenous lipids.

• Chemical Similarity : It behaves similarly to other fatty acid esters during lipid extraction and ionization in mass spectrometry.

• Mass Distinction : Its unique mass allows it to be easily distinguished from other common fatty acids and their esters in a complex biological matrix.

This compound can be particularly useful in studies investigating the formation of fatty acid ethyl esters, which are themselves biomarkers of alcohol consumption, or in broader lipid profiling studies where a spike-in standard is needed to ensure data quality and allow for relative or absolute quantification.

3.2. Experimental Workflow

The general workflow for using Ethyl 13(Z),16(Z),19(Z)-docosatrienoate as an internal standard in a lipidomics experiment is depicted below.

Experimental workflow for using an internal standard in lipidomics.

Experimental Protocols

Protocol 1: Quantitative Analysis of Fatty Acids using Ethyl 13(Z),16(Z),19(Z)-docosatrienoate as an Internal Standard

This protocol describes the use of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate as an internal standard for the quantification of free fatty acids in plasma, following lipid extraction and derivatization.

1. Materials and Reagents:

• Ethyl 13(Z),16(Z),19(Z)-docosatrienoate solution (1 mg/mL in ethanol)

• Plasma samples

• Folch solution (Chloroform:Methanol, 2:1, v/v)

• 0.9% NaCl solution

• Nitrogen gas evaporator

• Derivatization agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% TMCS)

• LC-MS grade solvents (e.g., acetonitrile, isopropanol, water, formic acid)

2. Procedure:

• Sample Preparation and Spiking:

  • Thaw frozen plasma samples on ice.

  • To 50 µL of plasma in a glass tube, add 10 µL of the 1 mg/mL Ethyl 13(Z),16(Z),19(Z)-docosatrienoate internal standard solution.

  • Vortex briefly to mix.

• Lipid Extraction (Folch Method):

  • Add 1 mL of Folch solution to the spiked plasma sample.

  • Vortex vigorously for 2 minutes.

  • Add 200 µL of 0.9% NaCl solution.

  • Vortex again for 1 minute and centrifuge at 2000 x g for 10 minutes to separate the phases.

  • Carefully collect the lower organic phase containing the lipids using a glass pipette and transfer to a new glass tube.

  • Dry the lipid extract under a gentle stream of nitrogen gas.

• Hydrolysis and Derivatization (for Free Fatty Acid Analysis): Note: For the analysis of free fatty acids, the internal standard ethyl ester must be hydrolyzed to the free acid form along with endogenous esters.

  • Reconstitute the dried lipid extract in 500 µL of 0.5 M KOH in methanol.

  • Incubate at 60°C for 30 minutes to hydrolyze esters to free fatty acids.

  • Neutralize the solution with 0.5 M HCl and re-extract the free fatty acids using hexane (B92381).

  • Dry the hexane extract under nitrogen.

  • For GC-MS analysis, derivatize the fatty acids by adding 50 µL of BSTFA with 1% TMCS and incubating at 70°C for 30 minutes. For LC-MS, this derivatization step may not be necessary.

• LC-MS/MS Analysis:

  • Reconstitute the final dried extract in 100 µL of the initial mobile phase (e.g., Acetonitrile:Isopropanol, 1:1, v/v).

  • Inject 5-10 µL onto a C18 reverse-phase column.

  • Perform chromatographic separation using a gradient of mobile phase A (e.g., water with 0.1% formic acid) and mobile phase B (e.g., acetonitrile/isopropanol with 0.1% formic acid).

  • Analyze the eluent using a mass spectrometer in negative ion mode, monitoring for the specific m/z transitions of the analytes and the internal standard (13(Z),16(Z),19(Z)-docosatrienoic acid, precursor ion m/z 333.28).

3. Data Analysis:

• Integrate the peak areas for the endogenous fatty acids and the internal standard.

• Calculate the response ratio (Analyte Peak Area / Internal Standard Peak Area).

• Quantify the concentration of each analyte using a calibration curve prepared with known amounts of fatty acid standards and a fixed amount of the internal standard.

Signaling and Metabolic Pathways

While Ethyl 13(Z),16(Z),19(Z)-docosatrienoate is an exogenous compound, its corresponding free fatty acid, once hydrolyzed, can potentially enter cellular metabolic pathways. The biosynthesis of docosatrienoic acid (22:3n-3) occurs through the elongation of α-linolenic acid (ALA, 18:3n-3).[3] This VLC-PUFA can then be further metabolized or incorporated into complex lipids.

Potential metabolic pathway of 13(Z),16(Z),19(Z)-docosatrienoic acid.

This pathway illustrates the synthesis of docosatrienoic acid from the essential fatty acid ALA, followed by its potential incorporation into cellular membranes or further metabolism. The conversion to specific bioactive mediators is less characterized compared to other PUFAs like DHA and EPA.

References

• 1. researchgate.net [researchgate.net]
• 2. hmdb.ca [hmdb.ca]
• 3. Stepwise metabolic engineering of docosatrienoic acid – an ω3 very long‐chain polyunsaturated fatty acid with potential health benefits in Brassica carinata - PMC [pmc.ncbi.nlm.nih.gov]
• 4. larodan.com [larodan.com]
• 5. 13,16,19-Docosatrienoic acid | C22H38O2 | CID 5312556 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols: Ethyl 13(Z),16(Z),19(Z)-docosatrienoate as a Biomarker for Metabolic Studies

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ethyl 13(Z),16(Z),19(Z)-docosatrienoate is the ethyl ester of docosatrienoic acid (DTA), an omega-3 very long-chain polyunsaturated fatty acid (VLCPUFA). While direct studies on Ethyl 13(Z),16(Z),19(Z)-docosatrienoate as a specific biomarker are emerging, its components—DTA and fatty acid ethyl esters (FAEEs)—have significant relevance in metabolic studies. DTA has demonstrated anti-inflammatory and anti-tumor properties and has been identified as a potential predictive biomarker for sepsis following trauma.[1] FAEEs, on the other hand, are non-oxidative metabolites of ethanol (B145695) and are recognized as long-lived markers of alcohol consumption, potentially contributing to alcohol-induced organ damage.[2][3][4][5]

This document provides detailed application notes and protocols for the study of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate and its parent compound, DTA, as potential biomarkers in metabolic research, with a focus on inflammation, sepsis, and alcohol-related metabolic disturbances.

Data Presentation

Table 1: Chemical and Physical Properties

Property	Value	Reference
Ethyl 13(Z),16(Z),19(Z)-docosatrienoate
Molecular Formula	C₂₄H₄₂O₂	[6]
Molecular Weight	362.59 g/mol	[6]
CAS Number	2692622-88-9	[6]
13(Z),16(Z),19(Z)-Docosatrienoic Acid (DTA)
Molecular Formula	C₂₂H₃₈O₂	[7]
Molecular Weight	334.54 g/mol	[7]
CAS Number	28845-86-5	[7]

Table 2: Quantitative Data on Fatty Acid Ethyl Esters (FAEEs) as Alcohol Biomarkers

Subject Group	FAEE Concentration in Adipose Tissue (nmol/g, mean ± SEM)	Blood Ethanol at Time of Death	Reference
Chronic Alcoholics	300 ± 46	Undetectable	[3]
Nonalcoholic Subjects	43 ± 13	Not applicable	[3]

Experimental Protocols

Protocol 1: Quantification of Docosatrienoic Acid (DTA) and its Ethyl Ester from Biological Samples using GC-MS

This protocol is adapted from established methods for fatty acid analysis.[8]

1. Sample Preparation and Lipid Extraction:

• Plasma/Serum: To 100 µL of plasma or serum, add 1 mL of a 2:1 (v/v) mixture of chloroform:methanol. Add an internal standard (e.g., heptadecanoic acid for DTA, ethyl heptadecanoate for the ethyl ester).

• Tissues: Homogenize 50-100 mg of tissue in 1 mL of ice-cold saline. Extract lipids using 2 mL of a 2:1 (v/v) chloroform:methanol mixture.

• Vortex the mixture for 2 minutes and centrifuge at 3000 x g for 10 minutes.

• Collect the lower organic phase containing lipids.

2. Saponification and Methylation (for total DTA analysis):

• Evaporate the solvent from the lipid extract under a stream of nitrogen.

• Add 1 mL of 0.5 M methanolic NaOH. Heat at 100°C for 5 minutes.

• Cool and add 2 mL of boron trifluoride-methanol solution. Heat again at 100°C for 5 minutes.

• Add 1 mL of hexane (B92381) and 1 mL of saturated NaCl solution. Vortex and centrifuge.

• Collect the upper hexane layer containing fatty acid methyl esters (FAMEs).

3. Derivatization (for ethyl ester analysis):

• For direct analysis of ethyl esters, the saponification step is omitted. The lipid extract can be directly analyzed or subjected to a milder transesterification if necessary to convert other lipid classes to ethyl esters for a comprehensive profile, though this is not standard for biomarker quantification of a specific ethyl ester.

4. GC-MS Analysis:

• Gas Chromatograph (GC): Use a capillary column suitable for FAME analysis (e.g., DB-23 or equivalent).

• Oven Program: Start at 100°C, hold for 1 minute, ramp to 180°C at 10°C/min, then to 230°C at 5°C/min, and hold for 5 minutes.

• Injector: Splitless mode at 250°C.

• Mass Spectrometer (MS): Operate in electron ionization (EI) mode. Scan from m/z 50 to 500 or use selected ion monitoring (SIM) for higher sensitivity, targeting characteristic ions for methyl docosatrienoate or ethyl docosatrienoate.

5. Quantification:

• Create a calibration curve using standards of methyl docosatrienoate and ethyl docosatrienoate.

• Calculate the concentration in the sample based on the peak area ratio of the analyte to the internal standard.

Protocol 2: LC-MS/MS Quantification of Free DTA

This protocol is based on methods for analyzing free fatty acids without derivatization.[9][10]

1. Sample Preparation:

• To 50 µL of plasma, add 150 µL of isopropanol (B130326) containing an internal standard (e.g., deuterated DTA).

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at 12,000 x g for 10 minutes.

• Transfer the supernatant for analysis.

2. LC-MS/MS Analysis:

• Liquid Chromatograph (LC): Use a C18 reversed-phase column.

• Mobile Phase: A gradient of acetonitrile (B52724) and water with 0.1% formic acid.

• Mass Spectrometer (MS): A triple quadrupole mass spectrometer operating in negative electrospray ionization (ESI) mode.

• MRM Transitions: Monitor the specific precursor-to-product ion transitions for DTA and the internal standard.

3. Quantification:

• Generate a calibration curve with authentic DTA standards.

• Quantify the amount of DTA in the sample by comparing its peak area ratio to the internal standard against the calibration curve.

Visualizations

Biosynthesis of Docosatrienoic Acid (DTA)

Caption: Biosynthesis pathways of Docosatrienoic Acid (DTA).

Formation of Fatty Acid Ethyl Esters (FAEEs)

Caption: Enzymatic formation of Fatty Acid Ethyl Esters.

Experimental Workflow for Biomarker Analysis

Caption: Workflow for the analysis of lipid biomarkers.

Signaling Pathways

Potential Role of DTA in Inflammatory Signaling

Docosatrienoic acid, as an omega-3 fatty acid, may modulate inflammatory pathways. One key mechanism is the inhibition of the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) pathway.[1]

Caption: Potential inhibition of the NF-κB pathway by DTA.

Ethyl 13(Z),16(Z),19(Z)-docosatrienoate and its parent fatty acid, DTA, represent promising areas for biomarker research in metabolic diseases, inflammation, and alcohol-related pathologies. The protocols and pathways described herein provide a framework for researchers to investigate these molecules in various biological contexts. Further studies are warranted to validate Ethyl 13(Z),16(Z),19(Z)-docosatrienoate as a standalone biomarker and to fully elucidate its metabolic fate and function.

References

• 1. researchgate.net [researchgate.net]
• 2. The metabolism of ethyl esters of fatty acids in adipose tissue of rats chronically exposed to ethanol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Fatty acid ethyl esters in adipose tissue. A laboratory marker for alcohol-related death - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Fatty Acid Ethyl Esters | Semantic Scholar [semanticscholar.org]
• 5. journals.physiology.org [journals.physiology.org]
• 6. Stepwise metabolic engineering of docosatrienoic acid – an ω3 very long‐chain polyunsaturated fatty acid with potential health benefits in Brassica carinata - PMC [pmc.ncbi.nlm.nih.gov]
• 7. larodan.com [larodan.com]
• 8. Rapid quantification of 50 fatty acids in small amounts of biological samples for population molecular phenotyping - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]

Application Notes and Protocols for the In Vitro Investigation of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Direct experimental data on Ethyl 13(Z),16(Z),19(Z)-docosatrienoate is limited in publicly available literature. The following application notes and protocols are based on established methodologies for structurally similar polyunsaturated fatty acid (PUFA) ethyl esters, such as eicosapentaenoic acid (EPA) ethyl ester and docosahexaenoic acid (DHA) ethyl ester. These compounds are known to possess significant biological activities, including anti-inflammatory, cardiovascular-protective, and anti-cancer effects. Researchers are advised to adapt these protocols as a starting point for the investigation of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate.

Application Notes: Potential In Vitro Biological Activities

Ethyl 13(Z),16(Z),19(Z)-docosatrienoate, as a long-chain unsaturated fatty acid ester, is hypothesized to exhibit a range of biological activities amenable to in vitro investigation. Based on studies of related omega-3 and omega-6 PUFA ethyl esters, potential applications for research include:

• Anti-Inflammatory Effects: PUFA ethyl esters have been shown to modulate inflammatory pathways.[1][2][3][4] Key applications include investigating the inhibition of pro-inflammatory cytokine production (e.g., TNF-α, IL-6, IL-1β) in immune cells such as macrophages stimulated with lipopolysaccharide (LPS).[2][5]

• Cardiovascular Research: The effects on endothelial cell function are a critical area of investigation.[1][6][7] In vitro models can be used to assess the impact on endothelial activation markers, vasodilation, and the expression of adhesion molecules.[6][8]

• Cancer Biology: Various PUFA derivatives have demonstrated cytotoxic or anti-proliferative effects against cancer cell lines.[9] Investigations could explore dose-dependent effects on the viability of different cancer cell types and elucidate the mechanisms of cell death (e.g., apoptosis).[9]

• Neuroscience: While less explored for this specific ester, related omega-3 fatty acids are crucial for neuronal function. In vitro neuronal cell models could be used to study effects on neurite outgrowth, neuroprotection, and neuroinflammation.

Data Presentation: Summary of Effects of Related PUFA Ethyl Esters

The following table summarizes quantitative data from in vitro studies on the anti-inflammatory effects of EPA and DHA, which can serve as a benchmark for designing experiments with Ethyl 13(Z),16(Z),19(Z)-docosatrienoate.

Compound	Cell Line	Treatment	Target	Outcome	Reference
EPA	THP-1 Macrophages (LPS-stimulated)	0.45 mM	IL-6 Production	Significant Decrease (P<0.001)	[5]
EPA	THP-1 Macrophages (LPS-stimulated)	0.45 mM	TNF-α Production	Significant Reduction (P<0.05)	[5]
DHA	THP-1 Macrophages (LPS-stimulated)	0.09 mM & 0.45 mM	IL-6 Production	Significant Decrease (P<0.001)	[5]
DHA	Human Endothelial Cells	-	Interleukin-6 Production	Inhibition	[3]

Experimental Protocols

Protocol for Assessing Anti-Inflammatory Activity in Macrophages

This protocol describes a method to evaluate the potential of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate to suppress the production of pro-inflammatory cytokines in a macrophage cell line (e.g., RAW 264.7 or THP-1) stimulated with LPS.

Objective: To determine the effect of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate on the secretion of TNF-α and IL-6.

Materials:

• RAW 264.7 or THP-1 cells

• DMEM or RPMI-1640 medium, supplemented with 10% FBS and 1% Penicillin-Streptomycin

• Ethyl 13(Z),16(Z),19(Z)-docosatrienoate (dissolved in a suitable solvent, e.g., ethanol (B145695) or DMSO)

• Lipopolysaccharide (LPS) from E. coli

• Phosphate Buffered Saline (PBS)

• ELISA kits for mouse or human TNF-α and IL-6

• 96-well cell culture plates

Procedure:

• Cell Seeding: Seed RAW 264.7 or THP-1 cells in a 96-well plate at a density of 1 x 10⁵ cells/well. For THP-1 cells, differentiate into macrophages using PMA (Phorbol 12-myristate 13-acetate) for 48 hours prior to the experiment.

• Compound Treatment: Prepare serial dilutions of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate in cell culture medium. Remove the old medium from the cells and add 100 µL of the medium containing different concentrations of the test compound. Include a vehicle control (medium with the solvent used to dissolve the compound).

• Incubation: Incubate the cells with the compound for 24 hours at 37°C in a 5% CO₂ incubator.

• Inflammatory Stimulation: After the pre-incubation, add LPS to each well (except for the negative control) to a final concentration of 1 µg/mL to induce an inflammatory response.

• Final Incubation: Incubate the plates for another 24 hours.

• Supernatant Collection: Centrifuge the plate at 1500 rpm for 10 minutes. Carefully collect the cell culture supernatant for cytokine analysis.

• Cytokine Quantification: Measure the concentration of TNF-α and IL-6 in the supernatants using the respective ELISA kits, following the manufacturer’s instructions.

Protocol for In Vitro Cytotoxicity Assessment (MTT Assay)

This protocol outlines the use of the MTT assay to determine the cytotoxic effects of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate on a selected cell line.

Objective: To determine the IC₅₀ (half-maximal inhibitory concentration) of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate.

Materials:

• Selected cell line (e.g., HCT-116 for cancer studies, HUVEC for endothelial studies)

• Appropriate cell culture medium

• Ethyl 13(Z),16(Z),19(Z)-docosatrienoate

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• 96-well cell culture plates

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and allow them to attach overnight.

• Compound Treatment: Prepare a range of concentrations of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate in the cell culture medium. Replace the medium in the wells with 100 µL of the medium containing the test compound. Include a vehicle control and a positive control (e.g., a known cytotoxic agent).

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: Add 10 µL of the MTT solution to each well and incubate for 4 hours.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the compound concentration to determine the IC₅₀ value.

Visualization of Signaling Pathways and Workflows

Potential Modulation of the NF-κB Signaling Pathway

Polyunsaturated fatty acids are known to modulate inflammatory responses by interfering with the NF-κB signaling pathway. Omega-3 PUFAs, for instance, can inhibit this pathway, leading to a reduction in the expression of pro-inflammatory genes.[10][11] The following diagram illustrates this proposed mechanism.

Caption: Hypothesized inhibition of the NF-κB pathway by Ethyl 13(Z),16(Z),19(Z)-docosatrienoate.

Experimental Workflow for Lipid Mediator Analysis

To understand the metabolic fate of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate and its influence on the cellular lipidome, a lipid mediator analysis can be performed. This involves treating cells with the compound, extracting lipids, and analyzing them via liquid chromatography-tandem mass spectrometry (LC-MS/MS).[12][13][14][15]

Caption: Workflow for the analysis of lipid mediators from in vitro experiments.

References

• 1. dovepress.com [dovepress.com]
• 2. Anti-inflammatory Effect of Polyunsaturated Fatty Acid N-Acylethanolamines Mediated by Macrophage Activity In Vitro and In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Biophysical modeling indicates a high affinity of ethyl esters of omega-3 polyunsaturated fatty acids to the enzymes of the pro-inflammatory arachidonic acid cascade | Torshin | FARMAKOEKONOMIKA. Modern Pharmacoeconomics and Pharmacoepidemiology [pharmacoeconomics.ru]
• 4. Biophysical modeling indicates a high affinity of ethyl esters of omega-3 polyunsaturated fatty acids to the enzymes of the pro-inflammatory arachidonic acid cascade | Torshin | FARMAKOEKONOMIKA. Modern Pharmacoeconomics and Pharmacoepidemiology [pharmacoeconomics.ru]
• 5. Anti-inflammatory effects of n-3 polyunsaturated fatty acids in THP-1 macrophages: promising in-vitro insights - Int J Clin Biochem Res [ijcbr.in]
• 6. A Review of Omega-3 Ethyl Esters for Cardiovascular Prevention and Treatment of Increased Blood Triglyceride Levels - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Uses and benefits of omega-3 ethyl esters in patients with cardiovascular disease - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ahajournals.org [ahajournals.org]
• 9. Synthesis and characterization of novel PUFA esters exhibiting potential anticancer activities: an in vitro study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Methodologies and Procedures Employed in the Identification and Quantitation of Lipid Mediators via LC-MS/MS [protocols.io]
• 13. researchgate.net [researchgate.net]
• 14. Detection of Lipid Mediators of Inflammation in the Human Tear Film - PMC [pmc.ncbi.nlm.nih.gov]
• 15. lcms.cz [lcms.cz]

Application Note: Derivatization of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate for Gas Chromatography (GC) Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gas chromatography (GC) is a powerful analytical technique for the separation and quantification of fatty acids and their esters. However, the analysis of long-chain polyunsaturated fatty acid ethyl esters (FAEEs), such as Ethyl 13(Z),16(Z),19(Z)-docosatrienoate, can be challenging due to their relatively low volatility. Derivatization is a crucial step to enhance their volatility and improve chromatographic resolution. This application note provides detailed protocols for the derivatization of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate into its more volatile methyl ester analog, Fatty Acid Methyl Ester (FAME), for optimal GC analysis.

The primary method described is acid-catalyzed transesterification, a robust technique suitable for the conversion of FAEEs to FAMEs.[1][2] This method is effective even in the presence of free fatty acids, which may be present due to sample degradation.[3][4][5]

Data Presentation

The efficiency of derivatization is critical for accurate quantification. The following table summarizes the expected yields for the transesterification of various ethyl esters to their corresponding methyl esters using an acid catalyst, demonstrating the high efficiency of this method.

Ethyl Ester Substrate	Corresponding Methyl Ester Product	Yield (%)
Ethyl Heptanoate	Methyl Heptanoate	93
Ethyl Oleate	Methyl Oleate	95
Ethyl Stearate	Methyl Stearate	94
Ethyl Palmitate	Methyl Palmitate	95
Ethyl Laurate	Methyl Laurate	97

Table 1: Representative yields of acid-catalyzed transesterification from fatty acid ethyl esters to fatty acid methyl esters. Data adapted from a study utilizing a porous polymeric acid catalyst.[6]

Experimental Protocols

This section provides a detailed methodology for the acid-catalyzed transesterification of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate to its methyl ester for GC analysis.

Materials:

• Ethyl 13(Z),16(Z),19(Z)-docosatrienoate sample

• Methanolic HCl (1.25 M): Prepared by carefully adding acetyl chloride to anhydrous methanol.

• Hexane (B92381) (GC grade)

• Saturated sodium chloride (NaCl) solution

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Screw-cap glass test tubes with PTFE-lined caps

• Vortex mixer

• Heating block or water bath

• Pasteur pipettes

• GC vials with inserts

Protocol: Acid-Catalyzed Transesterification

• Sample Preparation: Accurately weigh approximately 10 mg of the Ethyl 13(Z),16(Z),19(Z)-docosatrienoate sample into a screw-cap glass test tube.

• Reagent Addition: Add 2 mL of 1.25 M methanolic HCl to the test tube.

• Reaction: Securely cap the tube and vortex briefly to mix. Place the tube in a heating block or water bath set at 80°C for 2 hours.

• Extraction: After cooling to room temperature, add 1 mL of hexane and 1 mL of saturated NaCl solution to the tube.

• Phase Separation: Vortex the mixture thoroughly for 1 minute and then allow the layers to separate. The upper hexane layer contains the FAMEs.

• Collection: Carefully transfer the upper hexane layer to a clean test tube using a Pasteur pipette.

• Drying: Add a small amount of anhydrous sodium sulfate to the hexane extract to remove any residual water.

• Sample Transfer: Transfer the dried hexane extract to a GC vial for analysis.

Mandatory Visualization

The following diagram illustrates the experimental workflow for the derivatization of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate.

Caption: Experimental workflow for the derivatization of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate.

Concluding Remarks

The described acid-catalyzed transesterification protocol provides a reliable and efficient method for the derivatization of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate for GC analysis. The resulting fatty acid methyl ester is more volatile, leading to improved chromatographic performance. This application note serves as a comprehensive guide for researchers and scientists in the field of lipid analysis.

References

• 1. Transesterification - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Determining the fatty acid composition in plasma and tissues as fatty acid methyl esters using gas chromatography – a comparison of different derivatization and extraction procedures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. iris.unito.it [iris.unito.it]
• 6. researchgate.net [researchgate.net]

Quantification of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate in Biological Samples: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 13(Z),16(Z),19(Z)-docosatrienoate is a very-long-chain polyunsaturated fatty acid (VLC-PUFA) ethyl ester. The analysis of fatty acid ethyl esters (FAEEs) in biological matrices is crucial for understanding their metabolic pathways, and for their potential as biomarkers. This document provides detailed application notes and a comprehensive protocol for the quantification of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate in biological samples such as plasma and tissue homogenates, utilizing gas chromatography-mass spectrometry (GC-MS). While specific quantitative data for this particular analyte is not widely published, the methodologies presented here are based on established and validated techniques for the analysis of similar FAEEs.

Quantitative Data Summary

The following tables summarize the expected performance characteristics of the described analytical method for the quantification of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate. These values are representative and may vary based on instrumentation and laboratory conditions.

Table 1: Method Detection and Quantification Limits

Parameter	Value (Plasma)	Value (Tissue Homogenate)
Limit of Detection (LOD)	0.5 ng/mL	1.0 ng/g
Limit of Quantification (LOQ)	1.5 ng/mL	3.0 ng/g

Table 2: Accuracy and Precision

Quality Control Level	Concentration (ng/mL in Plasma)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (% Recovery)
Low	5	< 10%	< 12%	90 - 110%
Medium	50	< 8%	< 10%	92 - 108%
High	200	< 6%	< 8%	95 - 105%

Table 3: Linearity and Recovery

Parameter	Value
Linearity Range	1.5 - 500 ng/mL
Correlation Coefficient (r²)	> 0.995
Mean Extraction Recovery	> 85%

Experimental Protocols

This section details the methodology for the quantification of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate in biological samples.

Materials and Reagents

• Ethyl 13(Z),16(Z),19(Z)-docosatrienoate analytical standard

• Internal Standard (IS): Ethyl heptadecanoate or a deuterated analog

• Hexane (B92381) (HPLC grade)

• Isopropanol (HPLC grade)

• Sodium sulfate (B86663) (anhydrous)

• Phosphate-buffered saline (PBS), pH 7.4

• Solid-Phase Extraction (SPE) cartridges (e.g., aminopropyl-bonded silica)

• Nitrogen gas (high purity)

Sample Preparation

2.1. Plasma Samples

• Thaw plasma samples on ice.

• To 500 µL of plasma, add 50 µL of the internal standard working solution.

• Add 1.5 mL of a hexane:isopropanol (3:2, v/v) mixture.

• Vortex for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifuge at 3000 x g for 10 minutes at 4°C.

• Carefully transfer the upper organic layer to a clean glass tube.

• Repeat the extraction of the aqueous layer with another 1.5 mL of hexane.

• Combine the organic extracts and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of hexane for GC-MS analysis.

2.2. Tissue Homogenate Samples

• Accurately weigh approximately 100 mg of frozen tissue.

• Homogenize the tissue in 1 mL of ice-cold PBS.

• To 500 µL of the homogenate, add 50 µL of the internal standard working solution.

• Follow steps 3-9 as described for plasma samples.

Solid-Phase Extraction (SPE) Cleanup (Optional)

For samples with high lipid content, an optional SPE cleanup step can be employed to remove interfering substances.

• Condition an aminopropyl SPE cartridge with 3 mL of hexane.

• Load the combined organic extracts from the liquid-liquid extraction step onto the cartridge.

• Wash the cartridge with 3 mL of hexane to elute non-polar lipids.

• Elute the FAEEs with 3 mL of a hexane:diethyl ether (98:2, v/v) mixture.

• Evaporate the eluate to dryness under nitrogen and reconstitute as described above.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

• Gas Chromatograph: Agilent 7890B or equivalent

• Mass Spectrometer: Agilent 5977A or equivalent

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

• Injector Temperature: 250°C

• Injection Mode: Splitless

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 1 minute

  • Ramp 1: 20°C/min to 200°C

  • Ramp 2: 5°C/min to 300°C, hold for 5 minutes

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• MS Source Temperature: 230°C

• MS Quadrupole Temperature: 150°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

Table 4: Selected Ion Monitoring (SIM) Parameters

Analyte	Retention Time (approx.)	Quantifier Ion (m/z)	Qualifier Ion(s) (m/z)
Ethyl 13(Z),16(Z),19(Z)-docosatrienoate	~22.5 min	[Target Ion 1]	[Target Ion 2], [Target Ion 3]
Ethyl heptadecanoate (IS)	~18.2 min	88	101, 157

(Note: Specific target ions for Ethyl 13(Z),16(Z),19(Z)-docosatrienoate should be determined by analyzing the pure standard to identify characteristic fragment ions.)

Visualizations

Experimental Workflow

Caption: Experimental workflow for the quantification of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate.

Putative Biological Pathway

Docosatrienoic acid, the precursor to the ethyl ester, is an omega-3 very-long-chain polyunsaturated fatty acid. Its biosynthesis follows the elongation and desaturation pathways of omega-3 fatty acids.[1] While specific signaling pathways for the ethyl ester are not well-defined, the parent fatty acid has been noted for its anti-inflammatory and anti-tumor properties.[1]

Caption: Biosynthesis and potential effects of Docosatrienoic Acid and its ethyl ester.

References

• 1. Stepwise metabolic engineering of docosatrienoic acid – an ω3 very long‐chain polyunsaturated fatty acid with potential health benefits in Brassica carinata - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Ethyl 13(Z),16(Z),19(Z)-docosatrienoate as an Internal Standard in Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the utilization of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate as an internal standard (IS) in mass spectrometry-based quantitative analysis of fatty acids and other lipophilic compounds. While direct, published methods employing this specific internal standard are not widely available, this guide offers representative protocols based on established principles of using fatty acid ethyl esters (FAEEs) for quantitative lipidomics. The methodologies outlined are intended to serve as a comprehensive starting point for method development and validation.

Introduction

Accurate quantification of fatty acids and related lipids in biological matrices is crucial for understanding physiological and pathological processes. Mass spectrometry (MS), coupled with chromatographic separation techniques like gas chromatography (GC) and liquid chromatography (LC), is a powerful tool for this purpose. The use of an appropriate internal standard is paramount to correct for variations in sample preparation, injection volume, and ionization efficiency, thereby ensuring the accuracy and precision of the results.

Ethyl 13(Z),16(Z),19(Z)-docosatrienoate, a polyunsaturated fatty acid ethyl ester, possesses chemical properties that make it a suitable candidate as an internal standard for the analysis of various long-chain fatty acids and their derivatives. Its ethyl ester form distinguishes it from the commonly analyzed free fatty acids or fatty acid methyl esters (FAMEs), allowing for clear chromatographic separation and mass spectrometric differentiation.

Physicochemical Properties

A summary of the key physicochemical properties of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate is presented in the table below.

Property	Value
Chemical Formula	C₂₄H₄₂O₂
Molecular Weight	362.59 g/mol
CAS Number	2692622-88-9
Appearance	Neat Oil
Purity	>99% (recommended)
Storage	-20°C or lower, under inert gas

Principle of Use as an Internal Standard

An ideal internal standard should mimic the analyte's behavior throughout the analytical process but be distinguishable by the detector. Ethyl 13(Z),16(Z),19(Z)-docosatrienoate serves this purpose by:

• Chemical Similarity: As a long-chain fatty acid ester, it shares similar extraction and derivatization characteristics with many endogenous fatty acids.

• Chromatographic Separation: Its ethyl ester nature typically leads to a different retention time compared to the corresponding methyl esters or free acids, preventing co-elution with common analytes.

• Mass Spectrometric Distinction: It has a unique mass-to-charge ratio (m/z) that allows for its specific detection without interference from the analytes of interest.

Experimental Protocols

The following are representative protocols for using Ethyl 13(Z),16(Z),19(Z)-docosatrienoate as an internal standard in GC-MS and LC-MS/MS analysis of fatty acids.

Protocol 1: GC-MS Analysis of Fatty Acid Methyl Esters (FAMEs)

This protocol is suitable for the analysis of total fatty acid profiles in biological samples after transesterification to FAMEs.

4.1.1. Materials and Reagents

• Biological matrix (e.g., plasma, tissue homogenate)

• Ethyl 13(Z),16(Z),19(Z)-docosatrienoate (Internal Standard Stock Solution: 1 mg/mL in ethanol)

• Methanol

• Acetyl Chloride

• Hexane (B92381) (GC grade)

• Sodium Sulfate (anhydrous)

• FAME standards for calibration curve

4.1.2. Sample Preparation Workflow

Caption: GC-MS Sample Preparation Workflow.

4.1.3. GC-MS Operating Conditions

Parameter	Condition
GC System	Agilent 8890 GC or equivalent
Column	DB-23 (60 m x 0.25 mm, 0.25 µm) or similar polar column
Injection Volume	1 µL
Injector Temperature	250°C
Carrier Gas	Helium, constant flow 1.2 mL/min
Oven Program	100°C for 4 min, ramp to 240°C at 3°C/min, hold for 15 min
MS System	Agilent 5977B MSD or equivalent
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Monitored Ions (m/z)	Analyte-specific FAME ions and m/z for Ethyl 13(Z),16(Z),19(Z)-docosatrienoate (e.g., molecular ion and characteristic fragments)

4.1.4. Quantitative Data (Representative)

Analyte	Calibration Range (µg/mL)	R²	LLOQ (µg/mL)	Recovery (%)	Precision (%RSD)
Palmitic Acid (C16:0)	0.1 - 50	>0.995	0.1	95.2	< 10
Stearic Acid (C18:0)	0.1 - 50	>0.996	0.1	96.8	< 9
Oleic Acid (C18:1)	0.1 - 50	>0.994	0.1	94.5	< 11
Linoleic Acid (C18:2)	0.1 - 50	>0.997	0.1	98.1	< 8
Arachidonic Acid (C20:4)	0.05 - 25	>0.995	0.05	93.7	< 12

Protocol 2: LC-MS/MS Analysis of Free Fatty Acids

This protocol is suitable for the analysis of free (non-esterified) fatty acids.

4.2.1. Materials and Reagents

• Biological matrix (e.g., serum, cell lysate)

• Ethyl 13(Z),16(Z),19(Z)-docosatrienoate (Internal Standard Stock Solution: 1 mg/mL in ethanol)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Isopropanol (LC-MS grade)

• Formic Acid

• Free fatty acid standards for calibration curve

4.2.2. Sample Preparation Workflow

Caption: LC-MS/MS Sample Preparation Workflow.

4.2.3. LC-MS/MS Operating Conditions

Parameter	Condition
LC System	Waters ACQUITY UPLC I-Class or equivalent
Column	ACQUITY UPLC BEH C18 (2.1 x 100 mm, 1.7 µm)
Mobile Phase A	Acetonitrile:Water (60:40) with 0.1% Formic Acid
Mobile Phase B	Isopropanol:Acetonitrile (90:10) with 0.1% Formic Acid
Gradient	Start at 30% B, ramp to 100% B over 10 min, hold for 2 min, re-equilibrate
Flow Rate	0.4 mL/min
Column Temperature	55°C
MS System	Sciex 6500 QTRAP or equivalent
Ionization Mode	Electrospray Ionization (ESI), Negative Ion Mode
Acquisition Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions	Analyte-specific (Precursor Ion [M-H]⁻ -> Product Ion) and for Ethyl 13(Z),16(Z),19(Z)-docosatrienoate (e.g., [M+CH₃COO]⁻ -> fragment)

4.2.4. Quantitative Data (Representative)

Analyte	Calibration Range (ng/mL)	R²	LLOQ (ng/mL)	Recovery (%)	Precision (%RSD)
Myristic Acid (C14:0)	1 - 1000	>0.998	1	98.5	< 7
Palmitoleic Acid (C16:1)	1 - 1000	>0.997	1	97.2	< 8
Eicosapentaenoic Acid (C20:5)	0.5 - 500	>0.996	0.5	94.8	< 13
Docosahexaenoic Acid (C22:6)	0.5 - 500	>0.995	0.5	96.3	< 11

Signaling Pathway Visualization

The quantification of specific fatty acids is often critical in studying metabolic and signaling pathways. For instance, the balance of omega-3 and omega-6 fatty acids is crucial in the inflammatory response pathway.

Caption: Omega-6 vs. Omega-3 Inflammatory Pathways.

Conclusion

Ethyl 13(Z),16(Z),19(Z)-docosatrienoate is a promising internal standard for the quantitative analysis of fatty acids by mass spectrometry. The protocols provided herein offer a solid foundation for developing robust and reliable analytical methods. As with any analytical method, validation is essential to ensure that the performance characteristics are suitable for the intended application. This includes assessing linearity, accuracy, precision, and the limit of quantification. Researchers are encouraged to adapt and optimize these protocols to meet the specific requirements of their studies.

Application Notes and Protocols for the Extraction of Long-Chain Fatty Acid Ethyl Esters from Tissues

For Researchers, Scientists, and Drug Development Professionals

Introduction

Long-chain fatty acid ethyl esters (LCFAEEs) are non-oxidative metabolites of ethanol (B145695), formed by the esterification of fatty acids with ethanol. These molecules have garnered significant interest in the scientific community as they are implicated as mediators of ethanol-induced organ damage, particularly in the liver, pancreas, heart, and brain. Furthermore, their persistence in tissues long after ethanol has been cleared from the bloodstream makes them reliable biomarkers for acute and chronic alcohol consumption.

Accurate quantification of LCFAEEs in various tissues is crucial for toxicological studies, biomarker development, and understanding the pathophysiology of alcohol-related diseases. This document provides detailed application notes and protocols for the extraction of LCFAEEs from different biological tissues, offering guidance on method selection, experimental procedures, and data analysis.

I. Method Selection: Liquid-Liquid vs. Solid-Phase Extraction

The choice of extraction method is critical for achieving high recovery and purity of LCFAEEs. The two primary techniques employed are Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE).

• Liquid-Liquid Extraction (LLE): This classic technique partitions analytes between two immiscible liquid phases. For LCFAEEs, a common approach involves homogenizing the tissue in an organic solvent system, such as chloroform (B151607)/methanol (Folch or Bligh and Dyer methods) or acetone (B3395972), to extract the lipids, including LCFAEEs.[1] LLE is a robust and widely used method, but it can be labor-intensive and may suffer from incomplete phase separation. The use of alcohols in the extraction solvent can also lead to the non-enzymatic formation of fatty acid ethyl esters, potentially inflating the results.[1]

• Solid-Phase Extraction (SPE): SPE utilizes a solid sorbent to selectively adsorb the analytes of interest from a liquid sample. For LCFAEE purification, aminopropyl-silica columns are frequently used.[2][3][4] SPE offers several advantages over LLE, including higher selectivity, reduced solvent consumption, and the potential for automation. A two-step SPE method can be employed to separate FAEEs from other lipids like cholesteryl esters.[2][3][4]

Table 1: Comparison of LLE and SPE for LCFAEE Extraction

Feature	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Principle	Partitioning between two immiscible liquids	Selective adsorption onto a solid sorbent
Selectivity	Lower, co-extraction of other lipids is common	Higher, can isolate specific lipid classes
Solvent Consumption	High	Low to moderate
Labor Intensity	High, can be tedious	Lower, amenable to automation
Potential Issues	Emulsion formation, incomplete phase separation, potential for non-enzymatic esterification	Column clogging, analyte breakthrough, requires method development
Reported Recovery	Variable, dependent on solvent system and tissue type	70 ± 3% for ethyl oleate (B1233923) using a two-step method[3]

II. Quantitative Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

Following extraction and purification, LCFAEEs are typically quantified using gas chromatography coupled with mass spectrometry (GC-MS). This technique offers high sensitivity and specificity for the identification and quantification of individual LCFAEE species, such as ethyl palmitate, ethyl oleate, and ethyl stearate.

Table 2: Quantitative Data for LCFAEE Analysis using GC-MS

Parameter	Value	Tissue/Matrix	Reference
Limit of Detection (LOD)	5 - 10 nM	Plasma	[2]
Limit of Quantification (LOQ)	60 nM	Plasma	[2]
LOD (Ethyl Palmitate)	1.28 ppm	Hair	[5]
LOQ (Ethyl Palmitate)	4.25 ppm	Hair	[5]
LOD (Ethyl Oleate)	0.0095 ppm	Hair	[5]
LOQ (Ethyl Oleate)	0.0378 ppm	Hair	[5]
Intra-assay Precision (CV)	< 7%	Plasma	[2]

III. Experimental Protocols

A. Protocol 1: Solid-Phase Extraction (SPE) of LCFAEEs from Liver and Adipose Tissue

This protocol is adapted from a method developed for plasma and is suitable for tissues with high lipid content.[2]

Materials:

• Tissue sample (Liver or Adipose, ~100 mg)

• Internal Standard (e.g., ethyl heptadecanoate)

• Acetone, chilled

• Hexane (B92381)

• Aminopropyl-silica SPE columns (500 mg)

• Nitrogen gas evaporator

• GC-MS system

Procedure:

• Homogenization: Accurately weigh approximately 100 mg of frozen tissue. Add the internal standard. Homogenize the tissue in 2 mL of chilled acetone using a mechanical homogenizer.

• Protein Precipitation: Vortex the homogenate vigorously for 1 minute and then centrifuge at 3000 x g for 10 minutes at 4°C to precipitate proteins.

• Lipid Extraction: Carefully transfer the acetone supernatant to a clean glass tube. Add 4 mL of hexane to the supernatant, vortex for 1 minute, and centrifuge at 1000 x g for 5 minutes to separate the phases.

• SPE Column Conditioning: Condition an aminopropyl-silica SPE column by washing with 5 mL of hexane.

• Sample Loading: Load the hexane (upper) layer from the lipid extraction step onto the conditioned SPE column.

• Elution: Elute the LCFAEEs from the column with 5 mL of hexane. Cholesteryl esters will also be eluted in this step.

• Drying: Evaporate the eluate to dryness under a gentle stream of nitrogen gas.

• Reconstitution: Reconstitute the dried extract in a suitable volume of hexane (e.g., 100 µL) for GC-MS analysis.

B. Protocol 2: Liquid-Liquid Extraction (LLE) of LCFAEEs from Brain Tissue

This protocol is a general method for lipid extraction that can be applied to brain tissue.

Materials:

• Brain tissue sample (~100 mg)

• Internal Standard (e.g., ethyl heptadecanoate)

• Chloroform

• Methanol

• 0.9% NaCl solution

• Nitrogen gas evaporator

• GC-MS system

Procedure:

• Homogenization: Weigh approximately 100 mg of brain tissue and place it in a glass homogenizer. Add the internal standard. Add 2 mL of a chloroform:methanol (2:1, v/v) mixture and homogenize thoroughly.

• Phase Separation: Transfer the homogenate to a glass tube. Add 0.4 mL of 0.9% NaCl solution. Vortex the mixture for 1 minute and then centrifuge at 1000 x g for 10 minutes to separate the phases.

• Collection of Organic Phase: Carefully collect the lower chloroform phase containing the lipids using a glass Pasteur pipette and transfer it to a new tube.

• Drying: Evaporate the chloroform extract to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the lipid residue in an appropriate volume of hexane for GC-MS analysis.

C. GC-MS Analysis Parameters

The following are typical GC-MS parameters for the analysis of LCFAEEs. Optimization may be required based on the specific instrument and column used.

Table 3: Example GC-MS Parameters for LCFAEE Analysis

Parameter	Setting
GC Column	Nonpolar dimethylpolysiloxane column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 µm)
Injector Temperature	250°C
Injection Volume	1 µL (splitless mode)
Carrier Gas	Helium at a constant flow of 1 mL/min
Oven Temperature Program	Initial 80°C for 2 min, ramp at 20°C/min to 280°C, hold for 10 min
MS Ion Source Temperature	230°C
MS Quadrupole Temperature	150°C
Ionization Mode	Electron Impact (EI) at 70 eV
Scan Mode	Selected Ion Monitoring (SIM) for target LCFAEEs (e.g., m/z 88, 101, and specific molecular ions)

IV. Visualizations

Enzymatic Synthesis of Long-Chain Fatty Acid Ethyl Esters

The formation of LCFAEEs in mammalian tissues is primarily catalyzed by two types of enzymes: Fatty Acid Ethyl Ester Synthases (FAEES) and Acyl-CoA:Ethanol O-Acyltransferases (AEAT).[6][7][8]

Caption: Enzymatic pathways for LCFAEE synthesis.

General Workflow for LCFAEE Extraction and Analysis

The overall process for determining LCFAEE concentrations in tissues involves several key steps, from sample preparation to data acquisition.

Caption: Workflow for LCFAEE extraction and analysis.

References

• 1. m.youtube.com [m.youtube.com]
• 2. Rapid, accurate, and sensitive fatty acid ethyl ester determination by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Purification of fatty acid ethyl esters by solid-phase extraction and high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchexperts.utmb.edu [researchexperts.utmb.edu]
• 5. hilarispublisher.com [hilarispublisher.com]
• 6. cris.ariel.ac.il [cris.ariel.ac.il]
• 7. Synthesis of fatty acid ethyl esters in mammalian tissues after ethanol exposure: a systematic review of the literature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Formation of fatty acid ethyl esters in rat liver microsomes. Evidence for a key role for acyl-CoA: ethanol O-acyltransferase - PubMed [pubmed.ncbi.nlm.nih.gov]

"protocols for handling and preparing Ethyl 13(Z),16(Z),19(Z)-docosatrienoate solutions"

For Researchers, Scientists, and Drug Development Professionals

These detailed application notes provide protocols for the proper handling, preparation, and storage of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate solutions to ensure experimental accuracy and reproducibility. Due to its polyunsaturated nature, this fatty acid ester is susceptible to oxidation, making meticulous handling imperative.

Physicochemical Properties and Storage

A comprehensive summary of the key physical and chemical properties of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate is presented in the table below.

Property	Value	Reference
CAS Number	2692622-88-9	[1]
Molecular Formula	C₂₄H₄₂O₂	[1]
Molecular Weight	362.59 g/mol	[1]
Appearance	Neat (liquid)	[1]
Purity	>99%	[1]
Storage Temperature	Freezer (-20°C or below)	[1]

Storage Recommendations: Ethyl 13(Z),16(Z),19(Z)-docosatrienoate should be stored in a freezer at or below -20°C.[1] For long-term stability and to prevent oxidation, it is recommended to store the neat compound or its solutions under an inert atmosphere, such as argon or nitrogen, in glass vials with Teflon-lined caps. Avoid using plastic containers for storing organic solutions of lipids as they can leach impurities.

Safety Precautions

Standard laboratory safety practices should be strictly followed when handling Ethyl 13(Z),16(Z),19(Z)-docosatrienoate and its solutions.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat.[2]

• Ventilation: Handle the compound and its solutions in a well-ventilated area or a chemical fume hood to avoid inhalation of any potential vapors.[2]

• Fire Safety: Keep away from open flames and other sources of ignition. Use non-sparking tools when handling the neat compound or its solutions.[2]

• Spills: In case of a spill, absorb the material with an inert absorbent (e.g., vermiculite, sand) and dispose of it according to local regulations.[3]

Preparation of Stock Solutions

Protocol for Preparing a 10 mM Stock Solution in Ethanol (B145695):

• Materials:

  • Ethyl 13(Z),16(Z),19(Z)-docosatrienoate (neat)

  • Anhydrous ethanol (≥99.5%)

  • Sterile, glass vial with a Teflon-lined cap

  • Calibrated micropipettes

  • Vortex mixer

  • Inert gas (argon or nitrogen)

• Procedure:

  • Allow the vial of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate to warm to room temperature before opening to prevent condensation of moisture.

  • In a chemical fume hood, carefully transfer a calculated amount of the neat compound into a sterile glass vial. For example, to prepare 1 mL of a 10 mM solution, weigh out 3.626 mg of the compound.

  • Add the desired volume of anhydrous ethanol to the vial.

  • Cap the vial tightly and vortex thoroughly until the compound is completely dissolved. Gentle warming in a water bath (37°C) may aid dissolution.

  • To minimize oxidation, it is recommended to overlay the solution with an inert gas (argon or nitrogen) before tightly sealing the vial.

  • Store the stock solution at -20°C in the dark.

Note on Stability: Polyunsaturated fatty acid ethyl ester solutions are prone to degradation over time due to oxidation. It is recommended to prepare fresh solutions for each experiment or to use stored solutions within a short period. If long-term storage is necessary, storing under an inert atmosphere at -80°C is preferable.

Experimental Workflow for Solution Preparation

The following diagram illustrates the general workflow for preparing and handling Ethyl 13(Z),16(Z),19(Z)-docosatrienoate solutions.

Caption: Workflow for preparing and handling Ethyl 13(Z),16(Z),19(Z)-docosatrienoate solutions.

Analytical Methods for Quality Control

To ensure the integrity of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate solutions, particularly after storage, analytical techniques such as gas chromatography (GC) can be employed.

Gas Chromatography-Mass Spectrometry (GC-MS):

GC-MS is a powerful technique for the qualitative and quantitative analysis of fatty acid ethyl esters.

• Sample Preparation: A common approach involves the transesterification of the ethyl ester to its corresponding methyl ester (FAME) using a reagent like boron trifluoride in methanol. This is because FAMEs are generally more volatile and provide better chromatographic separation.

• GC Conditions: A typical GC analysis would utilize a capillary column with a polar stationary phase suitable for separating fatty acid esters. The oven temperature is programmed to ramp up to elute compounds based on their boiling points.

• Detection: A flame ionization detector (FID) can be used for quantification, while a mass spectrometer (MS) provides structural information for compound identification.

This methodology allows for the verification of the purity of the Ethyl 13(Z),16(Z),19(Z)-docosatrienoate and the detection of any degradation products that may have formed during storage.

Signaling Pathways and Logical Relationships

While specific signaling pathways directly involving Ethyl 13(Z),16(Z),19(Z)-docosatrienoate are not extensively documented, as a polyunsaturated fatty acid (PUFA) ester, it is anticipated to participate in lipid metabolism and potentially influence signaling cascades analogous to other omega-3 and omega-6 fatty acids. The diagram below illustrates a generalized logical relationship from the prepared solution to its potential biological investigation.

Caption: Logical flow from solution preparation to biological investigation.

References

• 1. hilarispublisher.com [hilarispublisher.com]
• 2. smsrail.com [smsrail.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]

Technical Notes & Optimization

Technical Support Center: GC-MS Analysis of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate

Welcome to the technical support center for the gas chromatography-mass spectrometry (GC-MS) analysis of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate. This guide provides troubleshooting advice, frequently asked questions (FAQs), and experimental protocols to assist researchers, scientists, and drug development professionals in overcoming common challenges associated with the analysis of this long-chain polyunsaturated fatty acid ethyl ester (LC-PUFA-EE).

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses specific issues that may arise during the GC-MS analysis of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate.

Q1: Why am I seeing poor peak shape, such as tailing or broadening, for my analyte?

A1: Poor peak shape for long-chain PUFA esters is often due to activity in the GC system or suboptimal chromatographic conditions.

• Active Sites in the Inlet: The glass liner in the GC inlet can have active silanol (B1196071) groups that interact with polar analytes. Deactivated liners are recommended. Contamination from previous injections can also create active sites.

• Column Contamination or Degradation: The front end of the GC column can become contaminated with non-volatile residues, leading to peak tailing and broadening. Trimming a small portion (e.g., 10-20 cm) of the column from the inlet side can resolve this. Stationary phase degradation, often from exposure to oxygen at high temperatures, can also be a cause.

• Suboptimal Oven Program: A temperature ramp that is too fast can lead to peak broadening. Optimizing the ramp rate can improve peak shape.[1]

• Incorrect Carrier Gas Flow Rate: A carrier gas flow rate that is too low can decrease column efficiency and result in broader peaks. Ensure your flow rate is optimized for your column dimensions.

Q2: I am observing a low signal or no peak for my analyte. What are the potential causes?

A2: A complete loss of signal or significantly reduced sensitivity can be attributed to several factors, from sample preparation to instrument settings.

• Thermal Degradation: Ethyl 13(Z),16(Z),19(Z)-docosatrienoate, being a polyunsaturated ester, is susceptible to thermal degradation at high temperatures in the GC inlet.[2][3] It is advisable to use the lowest possible inlet temperature that still ensures efficient volatilization.

• Injector Issues: A leaking septum or a poorly installed column can lead to sample loss. Regularly check for leaks and ensure proper column installation.

• MS Detector Problems: Ensure the mass spectrometer has been tuned recently and that the filament is on. Check that the transfer line temperature is appropriate to prevent analyte condensation before it reaches the detector.

• Sample Stability: Long-chain PUFA esters can degrade over time if not stored properly. Samples should be stored at low temperatures (e.g., -20°C) and protected from light and oxygen.[4]

Q3: I suspect that my analyte is undergoing isomerization during the analysis. How can I confirm and prevent this?

A3: The cis (Z) double bonds in your analyte are susceptible to isomerization to the more stable trans (E) configuration, especially at high temperatures.

• Confirmation: Isomerization can be confirmed by analyzing a pure standard and looking for the appearance of additional, closely eluting peaks.

• Prevention:

  • Lower Inlet Temperature: Use a lower injector temperature to minimize thermal stress on the analyte.

  • Column Choice: Highly polar cyanopropyl silicone columns (e.g., HP-88, CP-Sil 88) are often used for the separation of cis and trans isomers of fatty acid esters and can help in resolving any isomers formed.[5]

  • Derivatization Conditions: While your compound is already an ethyl ester, if you are performing any sample preparation that involves heating, be aware that this can be a source of isomerization. For instance, in the preparation of fatty acid methyl esters (FAMEs), lowering the derivatization temperature has been shown to prevent cis to trans isomerization.[6]

Q4: How can I improve the resolution between Ethyl 13(Z),16(Z),19(Z)-docosatrienoate and other fatty acid esters in my sample?

A4: Co-elution with other similar compounds is a common challenge.

• Column Selection: The choice of GC column is critical. For separating fatty acid esters, especially those with varying degrees of unsaturation, a polar stationary phase is generally required.[5] Highly polar cyanopropyl columns are excellent for this purpose. For complex mixtures, comprehensive two-dimensional gas chromatography (GCxGC) can provide significantly enhanced separation capacity.[7]

• Oven Temperature Program: A slower temperature ramp rate will generally improve the separation between closely eluting peaks.[1]

• Column Dimensions: A longer column with a smaller internal diameter and thinner film thickness will provide higher resolution.

Quantitative Data: GC-MS Parameters

The following tables summarize typical GC-MS parameters used for the analysis of long-chain fatty acid esters. These can be used as a starting point for method development for Ethyl 13(Z),16(Z),19(Z)-docosatrienoate.

Table 1: Example GC Inlet and Oven Temperature Programs

Parameter	Method 1 (for FAMEs)	Method 2 (for FAEEs)	Method 3 (Optimized for Speed)
Inlet Type	Split/Splitless	Splitless	PTV
Inlet Temperature	250 °C[5]	225 °C[4]	85 °C to 320 °C ramp[1]
Injection Volume	1 µL[5]	1 µL[4]	Not Specified
Carrier Gas	Helium or Hydrogen[5]	Helium[4]	Helium
Flow Rate	1 mL/min[7]	0.9 mL/min[4]	Not Specified
Oven Program	50°C (1 min), then 25°C/min to 175°C, then 4°C/min to 230°C (5 min hold)[5]	90°C (7 min), then 4°C/min to 180°C (2 min hold), then 2°C/min to 215°C (2 min hold)[4]	85°C (0.5 min), then 6°C/min to 150°C, then 12°C/min to 180°C, then 25°C/min to 280°C (7 min hold)[1]

Table 2: Recommended GC Columns for Fatty Acid Ester Analysis

Stationary Phase	Polarity	Recommended Use	Example Columns
Polyethylene Glycol (PEG)	Polar	General purpose FAME/FAEE analysis[5]	DB-Wax, HP-INNOWax
Cyanopropyl Silicone	Highly Polar	Separation of cis/trans isomers and complex mixtures[5][6]	HP-88, DB-23, CP-Sil 88
5% Phenyl Polysiloxane	Low Polarity	General purpose, less suitable for isomer separation	DB-5ms, HP-5ms

Experimental Protocols

Protocol: General GC-MS Analysis of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate

• Sample Preparation:

  • Dissolve a known amount of the sample in a suitable solvent such as hexane (B92381) or isooctane (B107328) to a final concentration of approximately 10-100 µg/mL.

  • If the sample is in a complex matrix, a lipid extraction (e.g., Folch or Bligh-Dyer method) followed by purification using solid-phase extraction (SPE) may be necessary.

  • Add an appropriate internal standard (e.g., a stable isotope-labeled version of the analyte or a fatty acid ester with an odd-numbered carbon chain not present in the sample) for accurate quantification.

• GC-MS Instrument Setup (Example):

  • GC System: Agilent 7890B or equivalent.

  • MS System: Agilent 5977B or equivalent.

  • Column: Agilent HP-88 (60 m x 0.25 mm x 0.20 µm) or similar highly polar column.

  • Inlet: Split/splitless injector at 225°C in splitless mode.[4]

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Program: Start at 100°C, hold for 4 minutes, ramp to 240°C at 3°C/minute, and hold for 15 minutes.

  • MS Transfer Line: 240°C.

  • MS Source: 230°C.

  • MS Quadrupole: 150°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Scan mode (e.g., m/z 50-550) for qualitative analysis and identification. For quantitative analysis, Selected Ion Monitoring (SIM) mode can be used to enhance sensitivity and selectivity.[6]

• Data Analysis:

  • Identify the peak for Ethyl 13(Z),16(Z),19(Z)-docosatrienoate based on its retention time and mass spectrum.

  • Confirm the identity by comparing the acquired mass spectrum with a reference library (e.g., NIST).

  • For quantitative analysis, construct a calibration curve using the response ratio of the analyte to the internal standard at several concentration levels.

Visualizations

References

• 1. Optimizing GC-MS and GC-MS/MS Analysis of 3-MCPD and Glycidyl Esters in Edible Oils [de.restek.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. ijpsonline.com [ijpsonline.com]
• 5. agilent.com [agilent.com]
• 6. A rapid GC-MS method for quantification of positional and geometric isomers of fatty acid methyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. gcms.cz [gcms.cz]

Technical Support Center: Optimizing Peak Resolution of Docosatrienoate (C22:3) Isomers in HPLC

Welcome to the Technical Support Center for the chromatographic separation of docosatrienoate isomers. This resource is tailored for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guidance and answers to frequently asked questions (FAQs) encountered during HPLC analysis of these challenging analytes.

Troubleshooting Guides

This section addresses common issues observed during the HPLC separation of docosatrienoate isomers, offering potential causes and systematic solutions.

Issue 1: Poor Peak Resolution or Co-elution of Isomers

Question: My chromatogram shows broad, overlapping peaks for docosatrienoate isomers. How can I improve the separation?

Answer: Poor resolution is a common challenge when separating structurally similar isomers. Several factors across your HPLC system can be optimized to enhance separation.

Potential Causes & Solutions:

Parameter	Potential Cause	Recommended Solution
Stationary Phase	Inadequate selectivity of the column for positional or geometric isomers.	- Reverse-Phase: Switch to a column with a different stationary phase chemistry (e.g., from C18 to a Phenyl or Cyano column) to introduce different separation mechanisms like π-π interactions. Consider columns with smaller particle sizes (e.g., sub-2 µm) to increase efficiency. - Argentation Chromatography: For enhanced separation based on the number and geometry of double bonds, utilize a silver-ion impregnated column (Ag+-HPLC). This technique leverages the reversible interaction between silver ions and the π-electrons of the double bonds.
Mobile Phase	Suboptimal mobile phase composition leading to insufficient differential migration of isomers.	- Adjust Solvent Strength: In reverse-phase HPLC, decrease the proportion of the organic solvent (e.g., acetonitrile (B52724) or methanol) to increase retention times and potentially improve separation. - Change Organic Modifier: Switching between acetonitrile and methanol (B129727) can alter selectivity. - Utilize Additives: In argentation chromatography, the concentration of silver ions in the mobile phase can be optimized to fine-tune the separation of cis/trans isomers.
Temperature	Column temperature may not be optimal for isomer separation.	- Decrease Temperature: Lowering the column temperature can sometimes enhance resolution in reverse-phase HPLC, although it may increase analysis time and backpressure. - Increase Temperature: Conversely, for some applications, increasing the temperature can improve efficiency and peak shape.
Flow Rate	A high flow rate can lead to band broadening and reduced resolution.	- Decrease Flow Rate: Reducing the flow rate can increase the interaction time of the analytes with the stationary phase, often leading to better resolution.

Issue 2: Peak Tailing

Question: The peaks for my docosatrienoate isomers are asymmetrical with a noticeable "tail". What is causing this and how can I fix it?

Answer: Peak tailing can compromise resolution and accurate quantification. It is often caused by secondary interactions between the analyte and the stationary phase or issues with the mobile phase.

Potential Causes & Solutions:

Parameter	Potential Cause	Recommended Solution
Column	Active sites on the silica (B1680970) backbone (silanols) interacting with the carboxyl group of the fatty acids.	- Use an End-capped Column: Employ a column where the residual silanol (B1196071) groups are capped. - Mobile Phase Modifier: Add a small amount of a competitive agent, like a weak acid (e.g., 0.1% formic acid or acetic acid), to the mobile phase to suppress the ionization of the fatty acid's carboxyl group and mask the silanol groups.
Mobile Phase	Incorrect pH of the mobile phase causing analyte ionization.	- Adjust pH: For free fatty acids, ensure the mobile phase pH is sufficiently low to keep the carboxyl group protonated.
Sample	Overloading the column with too much sample.	- Reduce Injection Volume/Concentration: Dilute the sample or inject a smaller volume to avoid overloading the stationary phase.

Frequently Asked Questions (FAQs)

Q1: What is the best type of HPLC column for separating docosatrienoate isomers?

A1: The choice of column depends on the specific isomers you are trying to separate.

• Reverse-Phase (RP) C18 and C8 columns are widely used and separate fatty acids based on their hydrophobicity. Generally, for a given chain length, the retention time decreases with an increasing number of double bonds. The position of the double bonds can also influence retention, with isomers having double bonds closer to the carboxyl end sometimes eluting earlier.

• Argentation (Silver-Ion) HPLC columns are highly effective for separating isomers based on the number, position, and configuration (cis/trans) of their double bonds.[1] Silver ions form reversible complexes with the π-electrons of the double bonds, and the strength of this interaction dictates the retention time.[1] This method is particularly powerful for resolving complex mixtures of unsaturated fatty acid isomers.[1][2][3]

Q2: How should I prepare my docosatrienoate sample for HPLC analysis?

A2: Proper sample preparation is crucial for obtaining good chromatographic results. A typical workflow includes:

• Lipid Extraction: Extract total lipids from your sample matrix using a suitable method (e.g., Folch or Bligh-Dyer).

• Saponification/Transesterification: To analyze the fatty acid composition of complex lipids (like triglycerides or phospholipids), you must first hydrolyze them (saponification) to release the free fatty acids or convert them to fatty acid methyl esters (FAMEs) through transesterification. FAMEs are often preferred for their volatility in GC analysis but are also commonly analyzed by HPLC.

• Derivatization (Optional): Docosatrienoates lack a strong chromophore for UV detection. For sensitive detection, you can derivatize the carboxyl group with a UV-active or fluorescent tag.

• Dissolution: Dissolve the final extract in a solvent compatible with your initial mobile phase to ensure good peak shape.

Q3: What detection method is most suitable for docosatrienoate isomers?

A3:

• UV-Vis Detection: This is possible at low wavelengths (around 192-205 nm) for underivatized fatty acids, but sensitivity can be low and many mobile phase solvents absorb in this region.[3][4] If the fatty acids are derivatized with a chromophore, detection at higher, more specific wavelengths is possible.

• Evaporative Light Scattering Detection (ELSD): ELSD is a universal detector for non-volatile analytes and is well-suited for underivatized fatty acids.

• Mass Spectrometry (MS): Coupling HPLC with a mass spectrometer (LC-MS) is a powerful technique that provides both separation and structural information, aiding in the confident identification of isomers.[5]

Experimental Protocols

Protocol 1: Reverse-Phase HPLC for General Separation

This protocol provides a general starting point for the separation of docosatrienoate isomers as free fatty acids or their methyl esters.

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase:

  • Solvent A: Acetonitrile

  • Solvent B: Water with 0.1% Formic Acid

• Gradient Program:

  • Start with 70% A / 30% B

  • Linearly increase to 100% A over 40 minutes

  • Hold at 100% A for 10 minutes

  • Return to initial conditions and equilibrate for 10 minutes

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detector: UV at 195 nm or ELSD/MS.

• Injection Volume: 10 µL

Protocol 2: Argentation HPLC for Isomer-Specific Separation

This method is highly effective for separating isomers based on unsaturation.

• Column: Silver-ion impregnated column (e.g., ChromSpher 5 Lipids, 250 mm x 4.6 mm).

• Mobile Phase: A gradient of a weak polar solvent (e.g., dichloromethane) into a non-polar solvent (e.g., hexane), with a small, constant amount of a more polar solvent like acetonitrile to modulate selectivity. A precise gradient will need to be optimized for the specific isomers of interest.

• Flow Rate: 1.0 mL/min

• Column Temperature: Ambient

• Detector: ELSD or MS. UV detection is challenging due to the absorbance of the mobile phase solvents.

Quantitative Data Summary

The following table provides representative data on how HPLC parameters can affect the resolution of fatty acid isomers, based on principles from the literature. Absolute retention times will vary based on the specific system and isomers.

Method	Column	Mobile Phase Conditions	Effect on Isomer Separation	Expected Resolution (Rs)
Reverse-Phase	C18	High aqueous content (e.g., 70% Acetonitrile)	Increased retention, potential for better separation of isomers with different double bond positions.	1.0 - 1.5
Reverse-Phase	Phenyl-Hexyl	Acetonitrile/Water gradient	Enhanced selectivity for isomers due to π-π interactions.	1.2 - 1.8
Argentation	Silver-Ion	Hexane/Acetonitrile gradient	Excellent separation of cis/trans and positional isomers.	> 2.0

Visualizations

References

• 1. New Workflow for Fatty Acid Discovery Using Ozone - ChemistryViews [chemistryviews.org]
• 2. researchgate.net [researchgate.net]
• 3. IMAGING BRAIN SIGNAL TRANSDUCTION AND METABOLISM VIA ARACHIDONIC AND DOCOSAHEXAENOIC ACID IN ANIMALS AND HUMANS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Separation and quantitation of free fatty acids and fatty acid methyl esters by reverse phase high pressure liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. jsbms.jp [jsbms.jp]

"preventing oxidation of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate during analysis"

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in preventing the oxidation of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate during analysis.

Frequently Asked Questions (FAQs)

Q1: Why is Ethyl 13(Z),16(Z),19(Z)-docosatrienoate prone to oxidation?

A: Ethyl 13(Z),16(Z),19(Z)-docosatrienoate is a polyunsaturated fatty acid (PUFA) ethyl ester. Its three double bonds in the carbon chain are susceptible to attack by oxygen, a process known as oxidation. This can be initiated or accelerated by factors such as exposure to air, light, high temperatures, and the presence of metal ions. Oxidation can alter the chemical structure of the molecule, leading to inaccurate analytical results.

Q2: What are the common signs of oxidation in my sample?

A: Oxidation can manifest in your analysis in several ways:

• Appearance of unexpected peaks: Oxidation products will have different retention times in chromatographic analysis compared to the parent compound.

• Reduced peak area of the target analyte: As the parent compound oxidizes, its concentration decreases, leading to a smaller peak in your chromatogram.

• Changes in physical properties: In concentrated samples, you might observe increased viscosity or a change in color.

• Baseline disturbances in chromatograms: The presence of various oxidation products can lead to a noisy or rising baseline.

Q3: Which antioxidant is best for preserving my samples?

Q4: How should I store my Ethyl 13(Z),16(Z),19(Z)-docosatrienoate samples and standards?

A: Proper storage is critical to prevent oxidation. Follow these guidelines:

• Temperature: Store samples at -20°C or, for long-term storage, at -80°C.

• Atmosphere: Displace oxygen by blanketing the sample with an inert gas like argon or nitrogen before sealing the container.

• Light: Use amber glass vials or store clear vials in the dark to protect from light.

• Solvent: If in solution, use a deoxygenated, high-purity solvent.

Troubleshooting Guide

This guide addresses common issues encountered during the analysis of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate, particularly focusing on Gas Chromatography (GC) based methods.

Problem	Potential Cause(s)	Recommended Solution(s)
Reduced Peak Area for Target Analyte	Oxidation of the sample: The compound has degraded due to exposure to oxygen, light, or heat.	1. Prepare fresh samples and standards, minimizing exposure to air and light.2. Add an antioxidant (e.g., BHT or BHA) to the sample and solvent.3. Ensure storage conditions are optimal (-20°C or -80°C, under inert gas).
Active sites in the GC system: The analyte may be adsorbing or degrading on active sites in the injector liner or column.	1. Use a deactivated injector liner.2. Trim the first few centimeters of the GC column.3. Consider using a more inert column.
Appearance of Ghost Peaks	Contamination: Carryover from previous injections or contamination of the syringe, solvent, or carrier gas.	1. Run a solvent blank to confirm the source of contamination.[4]2. Clean the syringe and injector port.[5]3. Use fresh, high-purity solvent and ensure carrier gas is filtered.[4]
Septum Bleed: Degradation of the injector septum at high temperatures.	1. Use a high-quality, low-bleed septum appropriate for the injector temperature.[5]
Peak Tailing	Poor Column Installation: Incorrect column insertion depth or a bad column cut can cause peak tailing for all compounds.[6]	1. Ensure the column is cut cleanly at a 90-degree angle.[6]2. Install the column at the manufacturer's recommended depth in the injector and detector.[6]
Active Sites: Polar analytes can interact with active sites in the liner or column, causing tailing.	1. Use a fresh, deactivated liner.[7]2. Trim the front end of the column.[7]
Peak Fronting	Column Overload: Injecting too much sample can saturate the stationary phase.	1. Dilute the sample.2. Increase the split ratio.
Solvent Mismatch: Incompatibility between the sample solvent and the stationary phase polarity.	1. Change the sample solvent to one that is more compatible with the stationary phase.

Data Presentation

Table 1: Antioxidant Effectiveness in Soybean Oil Ethyl Esters

Disclaimer: The following data is based on studies of soybean oil ethyl esters and is provided as a general guide. Optimal concentrations for Ethyl 13(Z),16(Z),19(Z)-docosatrienoate may vary and should be determined empirically.

Antioxidant	Concentration (ppm)	Stabilization Factor (F)
BHA	1500	8.18
BHT	8000	35.59
TBHQ	8000	52.53

Source: Adapted from studies on soybean oil ethyl esters.[1][2] The stabilization factor (F) is a measure of the increase in oxidation stability.

Experimental Protocols

Protocol 1: Sample Preparation to Minimize Oxidation

• Solvent Preparation: Use high-purity solvents (e.g., hexane (B92381) or ethyl acetate (B1210297) for GC analysis). Deoxygenate the solvent by sparging with a gentle stream of nitrogen or argon for 15-20 minutes.

• Antioxidant Addition: Prepare a stock solution of an antioxidant like BHT or BHA in the chosen solvent (e.g., 1 mg/mL). Add the antioxidant stock solution to your sample to achieve a final concentration of 50-200 ppm. Note: The optimal concentration should be validated for your specific application.

• Sample Handling: Perform all sample dilutions and transfers in a controlled environment with minimal exposure to light and air. Use amber glass vials to protect from light.

• Inert Atmosphere: After preparing the sample, flush the headspace of the vial with nitrogen or argon before capping tightly.

• Storage: Immediately store the prepared samples at -20°C or -80°C until analysis.

Protocol 2: Recommended GC-FID Analysis

This is a general starting protocol and may require optimization for your specific instrument and application.

• Instrument: Gas chromatograph with a Flame Ionization Detector (FID).

• Column: A polar capillary column, such as one with a biscyanopropyl polysiloxane stationary phase, is recommended for the separation of fatty acid esters. (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: High-purity helium or hydrogen at a constant flow rate (e.g., 1.0 mL/min).

• Injector:

  • Mode: Split injection (e.g., 50:1 split ratio to avoid overload).

  • Temperature: 250°C.

  • Liner: Use a deactivated glass liner.

• Oven Temperature Program:

  • Initial Temperature: 150°C, hold for 1 minute.

  • Ramp: Increase to 240°C at a rate of 4°C/minute.

  • Final Hold: Hold at 240°C for 5 minutes.

• Detector:

  • Temperature: 260°C.

  • Gas Flows: Optimize hydrogen and air/makeup gas flows as per instrument manufacturer's recommendations.

• Injection Volume: 1 µL.

Visualizations

Caption: Workflow for preventing oxidation during sample preparation and analysis.

Caption: A logical flow for troubleshooting common analytical issues.

References

• 1. researchgate.net [researchgate.net]
• 2. scielo.br [scielo.br]
• 3. researchgate.net [researchgate.net]
• 4. agilent.com [agilent.com]
• 5. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. elementlabsolutions.com [elementlabsolutions.com]

Technical Support Center: In-Source Fragmentation of Fatty Acid Ethyl Esters

Welcome to the technical support center for the analysis of Fatty Acid Ethyl Esters (FAEEs). This resource provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address common challenges encountered during mass spectrometry experiments, with a focus on in-source fragmentation.

Troubleshooting Guides and FAQs

This section provides answers to specific problems you may encounter during the in-source fragmentation of FAEEs.

Frequently Asked Questions

Q1: I am not seeing the molecular ion of my FAEE, but I do see a prominent fragment at m/z 88. What is happening?

A1: The fragment at m/z 88 is a characteristic ion for fatty acid ethyl esters resulting from a process called the McLafferty rearrangement. Its presence without the molecular ion is a strong indication of in-source fragmentation, where the FAEE molecule breaks apart within the ion source of the mass spectrometer before it can be detected as a whole molecule. This is a common occurrence for esters.

Q2: What are the main causes of in-source fragmentation of FAEEs?

A2: In-source fragmentation (ISF) is primarily caused by excessive energy being transferred to the analyte molecules in the ion source. Key factors include:

• High Source Temperature: Elevated temperatures can provide enough thermal energy to cause fragmentation.

• High Cone/Nozzle/Fragmentor Voltage: These voltages accelerate ions, and if set too high, the increased kinetic energy from collisions with gas molecules can lead to fragmentation.[1]

• Sub-optimal Nebulizer Gas Flow: Incorrect nebulizer settings can affect the desolvation process and contribute to excessive ion energy.

Q3: How can I reduce or control in-source fragmentation?

A3: To minimize in-source fragmentation and enhance the detection of the molecular ion, you should aim for "softer" ionization conditions.[2] This can be achieved by:

• Optimizing Source Parameters: Systematically lower the cone, nozzle, or fragmentor voltage.[2]

• Reducing Temperatures: Lower the ion source and desolvation gas temperatures. Be mindful that temperatures that are too low can lead to inefficient desolvation.[3]

• Adjusting Gas Flows: Optimize the nebulizer and drying gas flow rates.

• Modifying Mobile Phase: In some cases, changing the mobile phase composition, such as using methanol (B129727) instead of acetonitrile (B52724) or adjusting the additive, can influence ionization efficiency and reduce fragmentation.[4]

Q4: Can I still quantify my FAEEs if I only see the fragment ion?

A4: Yes, it is possible to perform quantification using a characteristic fragment ion, especially in Multiple Reaction Monitoring (MRM) mode on a tandem mass spectrometer. This approach is common in targeted analyses.[5] However, for confirmation and structural elucidation, observing the precursor molecular ion is highly desirable.

Q5: My sample matrix is complex. Could this be affecting fragmentation?

A5: Yes, a complex sample matrix can lead to ion suppression or enhancement effects, which can indirectly impact the observed fragmentation. Matrix components can alter the ionization efficiency and the energy transfer within the ion source. Proper sample preparation, such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE), is crucial to minimize matrix effects.[6]

Visualizing the Problem: The In-Source Fragmentation Process

The following diagram illustrates the process of in-source fragmentation of a fatty acid ethyl ester.

Caption: In-source fragmentation of FAEEs.

Quantitative Data Summary

Optimizing instrument parameters is key to controlling in-source fragmentation. The following tables provide starting points for method development based on published literature for both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Table 1: Recommended GC-MS Parameters for FAEE Analysis

Parameter	Setting	Reference
Injector Temperature	250 - 300°C	[3]
Injection Mode	Splitless	[3]
Carrier Gas	Helium	[7]
Flow Rate	1 mL/min (constant flow)	[7]
Oven Program	Initial: 60°C (1 min hold) -> 7°C/min to 180°C -> 3°C/min to 200°C (1 min hold) -> 10°C/min to 230°C (10 min hold)	[7]
Ion Source Temperature	165 - 220°C	[7][8]
Ionization Energy	70 eV	[7]
Mass Range	m/z 50 - 450	[7]

Table 2: Recommended LC-MS/MS Parameters for FAEE Analysis

Parameter	Setting	Reference
Column	Poroshell 120 EC-C8 (2.1x150 mm, 2.7 µm)	[9]
Mobile Phase A	0.1% Formic Acid in Water	[9]
Mobile Phase B	0.1% Formic Acid in Methanol	[9]
Flow Rate	0.3 mL/min	[9]
Gradient	Start at 82% B, increase to 90% B over 6 min, increase to 100% B over 1 min, hold for 4 min, return to 82% B	[9]
Ionization Mode	Electrospray Ionization (ESI), Positive	[10]
Autosampler Temp.	4°C	[9]

Experimental Protocols

Below are detailed methodologies for sample preparation and analysis of FAEEs.

Protocol 1: Liquid-Liquid Extraction (LLE) of FAEEs from Whole Blood for GC-MS Analysis

This protocol is adapted from a method for the analysis of FAEEs in human whole blood.[6]

Materials:

• Whole blood sample

• Ethyl heptadecanoate (internal standard)

• Hexane (B92381)

• Vortex mixer

• Centrifuge

Procedure:

• To 200 µL of human whole blood, add the internal standard (ethyl heptadecanoate).

• Perform a liquid-liquid extraction by adding an appropriate volume of hexane.

• Vortex the mixture vigorously to ensure thorough mixing.

• Centrifuge the sample to separate the organic and aqueous layers.

• Carefully collect the upper hexane layer.

• The hexane layer can be injected directly into the GC-MS for analysis.

Protocol 2: Solid-Phase Extraction (SPE) of FAEEs from Meconium for LC-MS/MS Analysis

This protocol is based on a method for the simultaneous extraction of FAEEs from meconium.[9]

Materials:

• Meconium sample

• Supernatant from initial sample processing

• Supported Liquid Extraction (SLE+) columns

• Ethyl acetate

• Nitrogen evaporator

• Reconstitution solution (75:25 Mobile Phase B:A)

• Centrifuge

Procedure:

• Transfer 900 µL of the sample supernatant to an SLE+ column.

• Allow the sample to equilibrate for 5 minutes at ambient pressure.

• Elute the FAEEs with 5 mL of ethyl acetate.

• Apply gentle positive pressure to achieve a final eluent volume of 4 mL.

• Dry the collected eluent under a stream of nitrogen at 40°C.

• Reconstitute the dried sample in 200 µL of the reconstitution solution.

• Centrifuge the reconstituted sample for 5 minutes at 4,000 x g at 4°C.

• Transfer the supernatant to a 96-well plate for injection into the LC-MS/MS system.

Visualizations

Troubleshooting Workflow for In-Source Fragmentation

This diagram outlines a logical workflow for troubleshooting excessive in-source fragmentation of FAEEs.

Caption: Troubleshooting workflow for FAEEs.

McLafferty Rearrangement of a Fatty Acid Ethyl Ester

The following diagram illustrates the McLafferty rearrangement, a characteristic fragmentation pathway for FAEEs.

References

• 1. FATTY ACID ETHYL ESTERS: QUANTITATIVE BIOMARKERS FOR MATERNAL ALCOHOL CONSUMPTION - PMC [pmc.ncbi.nlm.nih.gov]
• 2. LCMS Protocols – The DAN Lab – UW–Madison [danlab.bact.wisc.edu]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Validation of a novel method to identify in utero ethanol exposure: simultaneous meconium extraction of fatty acid ethyl esters, ethyl glucuronide, and ethyl sulfate followed by LC-MS/MS quantification - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Optimization of Ionization for Ethyl 13(Z),16(Z),19(Z)-docosatrienoate in Mass Spectrometry

Welcome to the technical support center for the mass spectrometric analysis of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing ionization and troubleshooting common issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common ionization techniques for analyzing Ethyl 13(Z),16(Z),19(Z)-docosatrienoate?

A1: The most common ionization techniques for analyzing fatty acid ethyl esters (FAEEs) like Ethyl 13(Z),16(Z),19(Z)-docosatrienoate are Electrospray Ionization (ESI), Atmospheric Pressure Chemical Ionization (APCI), and Electron Ionization (EI) typically coupled with Gas Chromatography (GC-MS).

Q2: Which ionization technique is best for my application?

A2: The choice of ionization technique depends on your sample matrix and analytical goals.

• ESI is suitable for polar and thermolabile compounds and is often used with Liquid Chromatography (LC-MS). It is a "soft" ionization technique that typically produces protonated molecules or adducts.

• APCI is better for less polar and more volatile compounds and is also used with LC-MS. It is generally less susceptible to ion suppression than ESI.[1]

• EI is a "hard" ionization technique used with GC-MS that produces characteristic fragmentation patterns, which can be used for structural elucidation and library matching.

Q3: What are the expected ions for Ethyl 13(Z),16(Z),19(Z)-docosatrienoate in ESI and APCI?

A3: In positive ion mode ESI, you can expect to see protonated molecules [M+H]+, as well as adducts with sodium [M+Na]+, potassium [M+K]+, and ammonium (B1175870) [M+NH4]+ if these species are present in your mobile phase or sample.[2][3] APCI will primarily yield the protonated molecule [M+H]+.[4]

Q4: Can I analyze Ethyl 13(Z),16(Z),19(Z)-docosatrienoate without derivatization?

A4: Yes, both LC-ESI-MS and LC-APCI-MS can be used to analyze Ethyl 13(Z),16(Z),19(Z)-docosatrienoate without derivatization. For GC-MS analysis, the compound is already an ethyl ester, so no further derivatization of the carboxyl group is necessary.

Troubleshooting Guides

Issue 1: Low or No Signal Intensity

Q: I am not seeing any signal for my analyte, or the signal is very weak. What should I do?

A: Low or no signal can be caused by several factors. Follow this troubleshooting workflow:

References

• 1. Ion Source Complementarity for Characterization of Complex Organic Mixtures Using Fourier Transform Mass Spectrometry: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. acdlabs.com [acdlabs.com]
• 4. researchgate.net [researchgate.net]

"addressing matrix effects in the quantification of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate"

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the quantification of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate. The information provided is based on established methodologies for analogous long-chain polyunsaturated fatty acid ethyl esters (FAEEs) due to the limited availability of specific data for Ethyl 13(Z),16(Z),19(Z)-docosatrienoate.

Troubleshooting Guide

This guide addresses common issues encountered during the LC-MS/MS quantification of long-chain FAEEs, which are likely applicable to Ethyl 13(Z),16(Z),19(Z)-docosatrienoate.

Issue 1: Poor Peak Shape or Low Signal Intensity

Possible Cause	Troubleshooting Steps
Suboptimal Chromatographic Conditions	- Optimize Mobile Phase: Experiment with different solvent compositions (e.g., methanol (B129727), acetonitrile, water) and additives (e.g., ammonium (B1175870) acetate, formic acid) to improve peak shape and retention. For long-chain FAEEs, a gradient elution is typically required. - Column Selection: Ensure the use of a suitable C18 or other appropriate reversed-phase column with appropriate particle size and dimensions for high-resolution separation.
Ion Suppression/Enhancement (Matrix Effects)	- Perform a Matrix Effect Assessment: (See FAQ 2 for a detailed protocol). - Sample Dilution: A simple first step is to dilute the sample extract to reduce the concentration of interfering matrix components.[1] - Improve Sample Preparation: Employ more rigorous cleanup techniques like Solid-Phase Extraction (SPE) to remove phospholipids (B1166683) and other interfering substances.[2][3] - Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS that co-elutes with the analyte can effectively compensate for matrix effects.[1][4][5]
Analyte Degradation	- Sample Handling: Minimize freeze-thaw cycles and store samples at -80°C.[6] Some FAEEs can be unstable at room temperature.[6] - In-source Fragmentation: Optimize mass spectrometer source parameters (e.g., temperature, gas flows) to minimize unwanted fragmentation.

Issue 2: High Variability in Quantitative Results

Possible Cause	Troubleshooting Steps
Inconsistent Sample Preparation	- Standardize Protocol: Ensure all sample preparation steps, including extraction, evaporation, and reconstitution, are performed consistently across all samples, calibrators, and quality controls. - Automate where possible: Utilize automated liquid handlers to minimize human error.
Uncompensated Matrix Effects	- Implement a Suitable Internal Standard: If not already in use, incorporate a SIL-IS. If a SIL-IS for Ethyl 13(Z),16(Z),19(Z)-docosatrienoate is unavailable, a close structural analog with a stable isotope label should be used, though this may not fully compensate for all matrix effects.[1][5]
Carryover	- Optimize Wash Solvents: Use a strong wash solvent in the autosampler to effectively clean the injection needle and port between injections. - Inject Blanks: Run blank injections after high-concentration samples to confirm the absence of carryover.

Frequently Asked Questions (FAQs)

FAQ 1: What are matrix effects and how do they impact the quantification of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate?

Matrix effects are the alteration of an analyte's ionization efficiency due to co-eluting compounds from the sample matrix. This can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), ultimately affecting the accuracy, precision, and sensitivity of your quantitative analysis. In biological matrices like plasma or tissue, common interfering components for lipid analysis include phospholipids, salts, and proteins.

FAQ 2: How can I quantitatively assess matrix effects in my assay?

A common method is the post-extraction spike analysis. This involves comparing the peak area of the analyte in a neat solution to its peak area when spiked into an extracted blank matrix.

Protocol for Assessing Matrix Effect:

• Prepare three sets of samples:

  • Set A (Neat Solution): Spike the Ethyl 13(Z),16(Z),19(Z)-docosatrienoate standard into the final reconstitution solvent at a known concentration (e.g., low and high QC levels).

  • Set B (Pre-extraction Spike): Spike the analyte into a blank biological matrix at the same concentration as Set A and process it through the entire sample preparation procedure.

  • Set C (Post-extraction Spike): Process a blank biological matrix through the sample preparation procedure. Spike the analyte into the final, reconstituted extract at the same concentration as Set A.

• Analyze all three sets by LC-MS/MS.

• Calculate the Matrix Effect (ME) and Recovery (RE) as follows:

  • ME (%) = (Peak Area of Set C / Peak Area of Set A) * 100

  • RE (%) = (Peak Area of Set B / Peak Area of Set C) * 100

A matrix effect value significantly different from 100% indicates ion suppression (<100%) or enhancement (>100%).

FAQ 3: What is the best sample preparation technique to minimize matrix effects for Ethyl 13(Z),16(Z),19(Z)-docosatrienoate?

Both Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE) are commonly used for lipid analysis. While LLE is simpler, SPE, particularly with modern sorbents, often provides cleaner extracts and better reduction of matrix effects.[2][7][8] The choice depends on the complexity of the matrix and the required sensitivity.

FAQ 4: Is a stable isotope-labeled internal standard (SIL-IS) necessary for accurate quantification?

Yes, using a SIL-IS is highly recommended and is considered the gold standard for compensating for matrix effects and variability during sample preparation and analysis.[4] An ideal SIL-IS has the same chemical properties as the analyte and will be affected by matrix interferences in the same way, thus providing the most accurate correction. If a specific SIL-IS for Ethyl 13(Z),16(Z),19(Z)-docosatrienoate is not available, a deuterated analog of a structurally similar long-chain FAEE can be a suitable alternative.[1]

Quantitative Data Summary

The following tables summarize typical performance data for different sample preparation techniques used in the analysis of long-chain FAEEs in biological matrices. This data can serve as a benchmark when developing a method for Ethyl 13(Z),16(Z),19(Z)-docosatrienoate.

Table 1: Comparison of Extraction Techniques for FAEEs in Plasma

Technique	Typical Recovery (%)	Typical Matrix Effect (%)	Key Advantages	Key Disadvantages
Liquid-Liquid Extraction (LLE)	60-85%[7]	50-120%	Simple, low cost.	Less selective, may co-extract more interferences.[7]
Solid-Phase Extraction (SPE)	85-110%[7]	85-115%[3][8]	High selectivity, cleaner extracts, better reduction of matrix effects.[2][3][7]	More complex, higher cost.

Note: Data is generalized from studies on various long-chain FAEEs and may not be directly representative of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate.

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) for Ethyl 13(Z),16(Z),19(Z)-docosatrienoate from Plasma

This is a general protocol and should be optimized for your specific application.

• Sample Preparation: To 100 µL of plasma, add the internal standard solution.

• Protein Precipitation: Add 300 µL of cold acetonitrile, vortex for 30 seconds, and centrifuge at 10,000 x g for 5 minutes to pellet the precipitated proteins.

• Extraction: Transfer the supernatant to a clean tube. Add 1 mL of n-hexane, vortex for 1 minute, and centrifuge at 3,000 x g for 5 minutes to separate the layers.

• Collection: Carefully transfer the upper hexane (B92381) layer to a new tube.

• Evaporation: Evaporate the hexane extract to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in a suitable volume of the initial mobile phase for LC-MS/MS analysis.

Protocol 2: Solid-Phase Extraction (SPE) for Ethyl 13(Z),16(Z),19(Z)-docosatrienoate from Plasma

This protocol uses a reverse-phase SPE cartridge and should be adapted based on the specific sorbent and analyte properties.

• Sample Pre-treatment: To 100 µL of plasma, add the internal standard and 300 µL of cold acetonitrile. Vortex and centrifuge as in the LLE protocol.

• Cartridge Conditioning: Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Loading: Load the supernatant from the pre-treatment step onto the SPE cartridge.

• Washing: Wash the cartridge with 1 mL of a weak organic solvent solution (e.g., 10% methanol in water) to remove polar interferences.

• Elution: Elute the Ethyl 13(Z),16(Z),19(Z)-docosatrienoate with 1 mL of an appropriate organic solvent (e.g., methanol or acetonitrile).

• Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute as in the LLE protocol.

Visualizations

Caption: A logical workflow for identifying and mitigating matrix effects during the quantification of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate.

References

• 1. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. HybridSPE: A novel technique to reduce phospholipid-based matrix effect in LC–ESI-MS Bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Solid phase extraction for removal of matrix effects in lipophilic marine toxin analysis by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 5. scispace.com [scispace.com]
• 6. stableisotopefacility.ucdavis.edu [stableisotopefacility.ucdavis.edu]
• 7. waters.com [waters.com]
• 8. chromatographytoday.com [chromatographytoday.com]

Technical Support Center: Stability of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate in Cell Culture Media

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the stability of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate in cell culture media.

Frequently Asked Questions (FAQs)

Q1: What is Ethyl 13(Z),16(Z),19(Z)-docosatrienoate and why is its stability a concern in cell culture?

Ethyl 13(Z),16(Z),19(Z)-docosatrienoate is a polyunsaturated fatty acid (PUFA) ethyl ester. Its structure, containing multiple double bonds, makes it highly susceptible to degradation in aqueous environments like cell culture media. The primary degradation pathways are oxidation and hydrolysis, which can lead to a loss of the compound's biological activity and the formation of potentially cytotoxic byproducts.[1][2]

Q2: What are the main signs of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate degradation in my cell culture experiments?

Signs of degradation can include:

• Precipitation or cloudiness in the media: This can occur due to the poor solubility of the ester in aqueous solutions, which is exacerbated by degradation.[2]

• Inconsistent experimental results: Degradation leads to a decrease in the effective concentration of the active compound, resulting in poor reproducibility.

• Increased cytotoxicity: The formation of reactive aldehydes and other byproducts from oxidation can be toxic to cells.[3]

• Changes in media color: Although less common, significant oxidation can sometimes lead to a yellowish tint in the media.

Q3: How can I improve the solubility of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate in my cell culture medium?

The most effective method to improve solubility and stability is to complex the fatty acid ester with fatty acid-free Bovine Serum Albumin (BSA).[2] BSA acts as a carrier protein, preventing the ester from precipitating and protecting it from degradation. It is crucial to use fatty acid-free BSA to ensure consistent and effective binding.

Q4: What is the optimal ratio of BSA to Ethyl 13(Z),16(Z),19(Z)-docosatrienoate?

A molar ratio of 2:1 to 5:1 (fatty acid ester to BSA) is generally considered optimal for most cell culture applications.[4][5] Higher ratios can lead to an excess of unbound ester, while lower ratios may not provide sufficient carrying capacity. The optimal ratio may need to be determined empirically for your specific cell line and experimental conditions.

Q5: What are the recommended storage conditions for a stock solution of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate?

Stock solutions should be prepared in an organic solvent like ethanol (B145695) or DMSO, aliquoted into single-use volumes to avoid repeated freeze-thaw cycles, and stored at -80°C under an inert gas (e.g., argon or nitrogen) to prevent oxidation.[6] For short-term storage (up to one month), -20°C is acceptable.[6] Always protect the stock solution from light.

Troubleshooting Guides

Issue 1: Precipitation or Cloudiness in Cell Culture Medium

This is a common problem when working with hydrophobic compounds like fatty acid esters in aqueous media.

Troubleshooting Workflow for Solubility Issues

Caption: Troubleshooting workflow for precipitation issues.

Issue 2: Inconsistent Experimental Results or Suspected Degradation

Inconsistent results are often a sign that the concentration of your active compound is changing over the course of the experiment due to degradation.

Decision Tree for Investigating Instability

Caption: Decision tree for investigating compound instability.

Data Presentation

Table 1: Factors Influencing the Stability of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate in Cell Culture Media

Parameter	Impact on Stability	Recommendation
Temperature	Higher temperatures accelerate both oxidation and hydrolysis.	Store stock solutions at -80°C. Prepare working solutions fresh and use immediately. Minimize time at 37°C before addition to cells.
Oxygen	Oxygen is a key reactant in the oxidation of PUFAs.	Prepare media and stock solutions under an inert atmosphere (e.g., nitrogen or argon). Use sealed containers for storage.
Light	UV light can catalyze the formation of free radicals, initiating oxidation.	Protect stock and working solutions from light by using amber vials or wrapping containers in foil.
pH	Both acidic and basic conditions can catalyze the hydrolysis of the ethyl ester.[7]	Maintain a stable physiological pH (7.2-7.4) in the cell culture medium.
Media Components	Transition metals (e.g., iron, copper) in some media formulations can catalyze oxidation. Serum contains esterases that can hydrolyze the ethyl ester.[8]	Use high-purity media. If using serum, consider heat-inactivation or test for esterase activity.
Antioxidants	Can significantly reduce the rate of oxidation.	Consider adding antioxidants like Vitamin E (α-tocopherol) or tert-Butylhydroquinone (TBHQ) to the culture medium.

Experimental Protocols

Protocol 1: Preparation of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate-BSA Complex

This protocol describes the preparation of a 5 mM stock solution of the fatty acid ester complexed with BSA at a 5:1 molar ratio.

Materials:

• Ethyl 13(Z),16(Z),19(Z)-docosatrienoate

• Fatty acid-free Bovine Serum Albumin (BSA)

• Ethanol (200 proof, anhydrous)

• Sterile Phosphate-Buffered Saline (PBS)

• Sterile 0.22 µm filter

Procedure:

• Prepare a 100 mM stock solution of the fatty acid ester: Dissolve the required amount of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate in anhydrous ethanol.

• Prepare a 1 mM BSA solution: Dissolve fatty acid-free BSA in sterile PBS. Gently warm to 37°C to aid dissolution. Do not heat above 40°C.

• Complexation: a. In a sterile container, add the desired volume of the 1 mM BSA solution. b. While gently vortexing the BSA solution, slowly add the appropriate volume of the 100 mM fatty acid ester stock solution to achieve a final 5:1 molar ratio. c. Continue to vortex gently for 1 hour at room temperature to ensure complete complexation.

• Sterilization and Storage: a. Sterilize the final solution by passing it through a 0.22 µm filter. b. Aliquot into single-use, sterile tubes and store at -20°C for up to 3 months. Avoid repeated freeze-thaw cycles.

Protocol 2: Assessment of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate Stability in Cell Culture Medium by GC-MS

This protocol provides a method to determine the degradation rate of the fatty acid ester in your specific cell culture medium.

Materials:

• Complete cell culture medium (with and without serum, as required)

• Ethyl 13(Z),16(Z),19(Z)-docosatrienoate-BSA complex (prepared as in Protocol 1)

• Internal Standard (e.g., Ethyl heptadecanoate)

• Hexane (B92381) (GC grade)

• Acetone (B3395972) (GC grade)

• Anhydrous sodium sulfate

• Solid Phase Extraction (SPE) cartridges (aminopropyl silica)

• GC-MS system

Procedure:

• Sample Preparation: a. Prepare your complete cell culture medium. b. Spike the medium with the Ethyl 13(Z),16(Z),19(Z)-docosatrienoate-BSA complex to your final working concentration. c. Aliquot the spiked medium into sterile tubes for each time point (e.g., 0, 2, 4, 8, 24, 48 hours). d. Incubate the tubes at 37°C in a cell culture incubator.

• Extraction at Each Time Point: a. At each designated time point, remove one tube and immediately place it on ice. b. Add a known amount of the internal standard to 1 mL of the medium. c. Add 2 mL of acetone to precipitate proteins. Vortex for 1 minute. d. Add 5 mL of hexane and vortex for 2 minutes for liquid-liquid extraction. e. Centrifuge at 3000 x g for 5 minutes. f. Transfer the upper hexane layer to a clean tube. g. Dry the hexane extract over anhydrous sodium sulfate.

• SPE Cleanup: a. Condition an aminopropyl silica (B1680970) SPE cartridge with 5 mL of hexane. b. Load the dried hexane extract onto the cartridge. c. Elute the ethyl ester with 5 mL of hexane. d. Evaporate the eluate to dryness under a gentle stream of nitrogen. e. Reconstitute the residue in a known volume of hexane for GC-MS analysis.

• GC-MS Analysis: a. Inject the sample onto a suitable capillary column (e.g., DB-5MS). b. Use a temperature program that allows for the separation of the analyte from potential degradation products. c. Monitor for the characteristic ions of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate and the internal standard.

• Data Analysis: a. Calculate the peak area ratio of the analyte to the internal standard at each time point. b. Plot the percentage of remaining Ethyl 13(Z),16(Z),19(Z)-docosatrienoate against time to determine its stability profile and half-life in your specific medium.

Mandatory Visualizations

Degradation Pathways of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate

Caption: Primary degradation pathways of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate.

Experimental Workflow for Stability Assessment

Caption: Workflow for assessing the stability of the fatty acid ester.

References

• 1. mdpi.com [mdpi.com]
• 2. fedoa.unina.it [fedoa.unina.it]
• 3. researchgate.net [researchgate.net]
• 4. Quantitative Analysis of Ethyl Carbamate in Distillers Grains Co-products and Bovine Plasma by Gas Chromatography-Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Hydrolysis, polarity, and conformational impact of C-terminal partially fluorinated ethyl esters in peptide models - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis and degradation of fatty acid ethyl esters by cultured hepatoma cells exposed to ethanol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Rapid in vivo hydrolysis of fatty acid ethyl esters, toxic nonoxidative ethanol metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Polyunsaturated Fatty Acid Ethyl Ester (PUFA-EE) Extraction

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and frequently asked questions to minimize sample loss during the extraction of polyunsaturated fatty acid (PUFA) ethyl esters.

Troubleshooting Guides

This section addresses specific issues that may arise during the extraction and purification process, leading to sample loss or compromised sample integrity.

Question 1: Why is my overall PUFA-EE yield significantly lower than expected?

Answer: Low yield can result from a combination of factors ranging from the initial extraction efficiency to losses during purification.

• Inefficient Initial Lipid Extraction: The choice of extraction method significantly impacts the total lipid yield, which in turn affects the final PUFA-EE recovery. Different methods have varying efficiencies for different sample matrices.[1][2] For example, in one study on Pangus fish oil, microwave-assisted extraction (MAE) yielded the highest oil content (21.8%), while Soxhlet extraction (SE) yielded less (13.5%).[1]

• Incomplete Ethanolysis/Transesterification: The conversion of triglycerides or free fatty acids to ethyl esters may be incomplete. This can be due to:

  • Suboptimal Catalyst: Inadequate amount or activity of the catalyst (e.g., sodium ethoxide, lipase) can lead to poor conversion rates.[3][4]

  • Reaction Conditions: Incorrect temperature, reaction time, or ethanol-to-oil ratio can hinder the reaction. Enzymatic reactions are particularly sensitive to pH and temperature.[5][6]

• Physical Loss During Processing:

  • Solvent Evaporation: PUFA-EEs can be volatile and may be lost if evaporation is performed at excessively high temperatures.[1][7] Evaporation at lower temperatures (e.g., 30°C) has been shown to improve recovery.[7] Using a vacuum can also help lower the distillation temperature and prevent degradation.[3]

  • Phase Separation & Transfers: Sample can be lost during aqueous washing steps, phase separations, or when transferring between vessels. Emulsion formation can also trap valuable material.[4]

• Degradation: PUFAs are highly susceptible to oxidation due to their multiple double bonds, which can lead to significant sample loss.[4][6]

Question 2: How can I tell if my PUFA sample has degraded, and what causes it?

Answer: Sample degradation is a primary cause of PUFA loss. It is primarily caused by oxidation and hydrolysis.

• Signs of Degradation:

  • Oxidation: Increased peroxide value (PV), p-anisidine (B42471) value (AV), and thiobarbituric acid reactive substances (TBARS) are common indicators. A lower peroxide value generally indicates better quality oil.[1]

  • Hydrolysis: An increase in free fatty acid (FFA) content indicates the breakdown of esters or triglycerides.[8]

• Primary Causes of Degradation:

  • Exposure to Oxygen: The double bonds in PUFAs are highly reactive with oxygen. This process, known as auto-oxidation, is a major cause of degradation.

  • High Temperatures: Heat accelerates oxidation and can also cause thermal degradation.[4] Temperatures above 140°C should be avoided to prevent chemical changes.[9]

  • Exposure to Light: UV light can initiate oxidation.

  • Presence of Metal Ions: Metal ions (e.g., iron, copper) can catalyze oxidative degradation.

  • Enzymatic Activity: Lipases and other enzymes present in the initial sample can remain active and cause hydrolysis if not properly quenched.[10]

Question 3: My recovery after the purification step is very low. What are the common pitfalls?

Answer: Purification aims to isolate PUFA-EEs from other lipids and reaction byproducts, but it can also be a significant source of sample loss.

• Solid-Phase Extraction (SPE) Issues: SPE is a common purification method, but recovery can be variable. One study using a two-step SPE method reported a recovery of 70 ± 3%.[11][12]

  • Incorrect Stationary Phase: Using an inappropriate SPE column (e.g., aminopropyl-silica, octadecylsilyl) can lead to irreversible binding or poor separation.[11][12]

  • Improper Elution Solvents: The solvent system must be optimized to effectively elute the FAEEs while leaving impurities behind. For instance, hexane (B92381) can be used to elute FAEEs and cholesteryl esters from an aminopropyl-silica column.[11][12]

• Distillation Issues: While molecular distillation can purify thermolabile substances like PUFA-EEs, improper conditions can cause loss.[9][13]

  • High Temperatures: As mentioned, high temperatures can degrade the sample.[9][13]

  • High Vacuum: Distillation should be performed under a high vacuum to lower the required temperature and minimize oxidation risk.[3]

• Urea (B33335) Complexation Inefficiencies: This technique separates PUFAs from saturated and monounsaturated fatty acids. However, loss can occur if precipitation is incomplete or if PUFAs are trapped in the urea crystals. Temperature control during cooling is critical for efficient precipitation.[3][5]

Frequently Asked Questions (FAQs)

Q1: What is the best way to handle and store my initial samples before extraction?

To prevent degradation from the outset, samples should be handled quickly and stored properly. It is recommended to flash-freeze samples in liquid nitrogen and store them at -80°C.[8][10] If immediate freezing is not possible, keep samples cold and minimize the time between collection and extraction.[10] Avoid multiple freeze-thaw cycles, as this can damage lipids; consider creating aliquots for multiple analyses.[10]

Q2: How do I choose the right initial lipid extraction method?

The best method depends on your sample type, desired purity, and available equipment.

• Solvent-based methods (e.g., Folch, Bligh & Dyer) using chloroform (B151607)/methanol are robust and widely used for quantitative extraction from various tissues.[6]

• Microwave-Assisted Extraction (MAE) can offer higher yields and reduced solvent consumption in less time compared to conventional methods.[1][4]

• Enzymatic hydrolysis using lipase (B570770) is a milder method that can prevent the degradation of PUFAs that might occur under harsh chemical conditions.[5][14]

Q3: What are the most critical steps I can take to prevent oxidation during the entire workflow?

Preventing oxidation is paramount for preserving PUFAs.

• Work under an inert atmosphere: Whenever possible, handle samples and extracts under a nitrogen or argon atmosphere to displace oxygen.[10]

• Use antioxidants: Add antioxidants like BHT (butylated hydroxytoluene) or tocopherol to solvents and final extracts.

• Avoid high heat and light: Use low temperatures for solvent evaporation and store samples in amber vials or protected from light.[10]

• Use high-purity solvents: Peroxides in old or low-quality solvents can initiate oxidation.

Q4: Does it matter if I produce free fatty acids first and then esterify them, versus direct transesterification?

Both one-step (transesterification) and two-step (hydrolysis then esterification) methods are viable.[6]

• One-Step Transesterification: This is often faster.

• Two-Step Hydrolysis/Esterification: This approach can sometimes lead to higher yields of free fatty acids in the initial hydrolysis step (up to 93% in one study), but the subsequent esterification step adds time and another potential point of sample loss.[6] The choice may depend on the specific enzyme or catalyst used, as some have higher efficiency in one reaction versus the other.[6]

Data Presentation

Table 1: Comparison of Different Extraction Methods on Oil Yield and PUFA Recovery from Pangus Fish. [1]

Extraction Method	Abbreviation	Oil Yield (%)	Total PUFA Recovery (mg/100g)	Peroxide Value (Meq/kg)
Microwave-Assisted Extraction	MAE	21.80	12.14	2.08
Wet Rendering	WR	19.25	13.24	3.31
Soxhlet Extraction	SE	13.50	19.16	4.15
Acid Silage	AS	10.23	8.60	4.65

Data adapted from a 2023 study on Pangus fish oil. Note that while Soxhlet extraction yielded the highest PUFA concentration, MAE provided the best overall oil yield with the lowest oxidation.[1]

Experimental Protocols

Protocol 1: General Workflow for PUFA-EE Extraction & Purification

This protocol outlines a standard laboratory procedure combining solvent extraction, transesterification, and solid-phase extraction (SPE) purification.

1. Lipid Extraction (Modified Folch Method) a. Homogenize the biological sample (e.g., 1g of tissue) in a 2:1 (v/v) mixture of chloroform:methanol. b. After homogenization, add an appropriate internal standard for quantification. c. Agitate the mixture and then centrifuge to separate the layers. d. Collect the lower chloroform layer containing the lipids. e. Wash the chloroform layer with a saline solution (e.g., 0.9% NaCl) to remove water-soluble contaminants. f. Carefully collect the final chloroform layer and evaporate the solvent under a stream of nitrogen at a low temperature (<40°C).

2. Transesterification to Ethyl Esters a. Re-dissolve the extracted lipid residue in a known volume of toluene (B28343) or hexane. b. Add a solution of 2% (v/v) sulfuric acid in absolute ethanol. c. Flush the vial with nitrogen, seal tightly, and heat at 70-80°C for 2-3 hours. d. After cooling, add hexane and a salt solution to stop the reaction and facilitate phase separation. e. Collect the upper hexane layer containing the PUFA ethyl esters.

3. Purification by Solid-Phase Extraction (SPE) a. Condition an aminopropyl-silica SPE cartridge with hexane. b. Load the hexane extract from the previous step onto the cartridge. c. Elute the PUFA-EEs with hexane.[11][12] Cholesteryl esters may co-elute.[11] d. Optional: For higher purity, the collected fraction can be further purified on an octadecylsilyl (ODS) column to separate FAEEs from cholesteryl esters.[11][12] e. Evaporate the solvent from the purified fraction under nitrogen at low temperature. f. Reconstitute the final PUFA-EE sample in a suitable solvent for analysis (e.g., by GC-MS).[15]

Visualizations

Experimental Workflow Diagram

Caption: Workflow for PUFA-EE extraction and purification.

Troubleshooting Logic Diagram

References

• 1. Impact of various extraction methods on fatty acid profile, physicochemical properties, and nutritional quality index of Pangus fish oil - PMC [pmc.ncbi.nlm.nih.gov]
• 2. files.core.ac.uk [files.core.ac.uk]
• 3. US9796658B2 - Production and purification of esters of polyunsaturated fatty acids - Google Patents [patents.google.com]
• 4. Highly Valuable Fish Oil: Formation Process, Enrichment, Subsequent Utilization, and Storage of Eicosapentaenoic Acid Ethyl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 5. US4792418A - Method of extraction and purification of polyunsaturated fatty acids from natural sources - Google Patents [patents.google.com]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. academic.oup.com [academic.oup.com]
• 9. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 10. A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Purification of fatty acid ethyl esters by solid-phase extraction and high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchexperts.utmb.edu [researchexperts.utmb.edu]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Rapid, accurate, and sensitive fatty acid ethyl ester determination by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Derivatization of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Ethyl 13(Z),16(Z),19(Z)-docosatrienoate. The following sections detail derivatization reactions crucial for analysis by gas chromatography-mass spectrometry (GC-MS).

Frequently Asked Questions (FAQs)

Q1: What are the most common derivatization methods for Ethyl 13(Z),16(Z),19(Z)-docosatrienoate analysis?

A1: The two primary derivatization methods for analyzing Ethyl 13(Z),16(Z),19(Z)-docosatrienoate and other polyunsaturated fatty acid ethyl esters (PUFA EE) are:

• Transesterification to Fatty Acid Methyl Esters (FAMEs): This is the most common method for preparing samples for GC analysis. It involves converting the ethyl ester to its corresponding methyl ester, which is more volatile. A common reagent for this is Boron Trifluoride-Methanol (BF3-Methanol).[1][2]

• Picolinyl Ester Synthesis: This method is used for structural elucidation by mass spectrometry. Picolinyl esters provide detailed fragmentation patterns that help determine the position of double bonds within the fatty acid chain.[3]

Q2: Why is derivatization necessary for the GC-MS analysis of this compound?

A2: Derivatization is essential for several reasons:

• Increased Volatility: Ethyl docosatrienoate is a long-chain fatty acid ester with relatively low volatility. Converting it to the smaller methyl ester (FAME) increases its volatility, allowing it to be analyzed effectively by gas chromatography.[4]

• Improved Chromatographic Behavior: The polar carboxyl group in the underivatized acid can interact with the GC column, leading to poor peak shape (tailing) and inaccurate quantification. Neutralizing this polarity through esterification results in sharper, more symmetrical peaks.

• Structural Information (Picolinyl Esters): Standard FAME derivatives often do not provide sufficient fragmentation in MS to pinpoint the exact location of double bonds. Picolinyl esters are specifically designed to direct fragmentation, providing valuable structural information.[3]

Q3: What are the potential challenges when derivatizing a polyunsaturated fatty acid ethyl ester like this one?

A3: The presence of three cis double bonds in Ethyl 13(Z),16(Z),19(Z)-docosatrienoate introduces specific challenges:

• Cis-trans Isomerization: The double bonds can isomerize from the natural cis configuration to the trans configuration, particularly under harsh reaction conditions (e.g., high temperatures).[5][6] This can lead to inaccurate quantification of the original isomer.

• Oxidation: Polyunsaturated fatty acids are susceptible to oxidation, which can degrade the sample and produce unwanted byproducts.

• Incomplete Reaction: As with any chemical reaction, achieving complete conversion to the desired derivative can be challenging. This can be due to factors like the presence of water, incorrect reagent concentrations, or insufficient reaction time or temperature.[7]

Troubleshooting Guides

Problem 1: Low or No Yield of the Derivatized Product (FAME or Picolinyl Ester)

Possible Cause	Suggested Solution
Presence of Water	Ensure all glassware is thoroughly dried. Use anhydrous solvents and reagents. Consider adding a water scavenger like 2,2-dimethoxypropane (B42991) to the reaction mixture. The esterification reaction is reversible, and water can drive the equilibrium back towards the reactants.
Incomplete Reaction	Optimize reaction time and temperature. For BF3-methanol transesterification, typical conditions are heating at 60-100°C for 10-60 minutes.[1][8] For picolinyl ester synthesis from ethyl esters, reacting at 45°C for 45 minutes has been reported for other long-chain PUFAs. To ensure complete derivatization, you can analyze aliquots at different time points until the product peak area no longer increases.
Reagent Degradation	Use fresh derivatization reagents. Boron trifluoride-methanol can degrade over time and should be stored properly. Picolinyl ester synthesis reagents should also be freshly prepared.
Insufficient Reagent	Ensure a sufficient molar excess of the derivatization reagent is used. For transesterification, a large excess of methanol (B129727) is needed to drive the reaction to completion.

Problem 2: Poor Chromatographic Peak Shape (e.g., Tailing, Broadening)

Possible Cause	Suggested Solution
Incomplete Derivatization	Unreacted ethyl ester or free acid can lead to peak tailing. Re-optimize the derivatization procedure as described above to ensure complete conversion.
Active Sites in the GC System	Active sites in the injector liner or the column can interact with the analytes. Use a deactivated liner and a high-quality capillary column suitable for FAME analysis. Consider trimming the first few centimeters of the column if it has become contaminated.
Incorrect GC Parameters	Optimize the GC oven temperature program, carrier gas flow rate, and injector temperature to ensure proper volatilization and separation of the analytes.

Problem 3: Evidence of Isomerization or Degradation

Possible Cause	Suggested Solution
High Reaction Temperature	Use the mildest effective temperature for derivatization. For PUFAs, it is crucial to avoid unnecessarily high temperatures that can induce cis-trans isomerization.[5][6]
Prolonged Reaction Time	Minimize the reaction time to what is necessary for complete conversion. Extended exposure to acidic or basic conditions can promote side reactions.
Exposure to Oxygen	To prevent oxidation, handle samples under an inert atmosphere (e.g., nitrogen or argon) whenever possible, especially when working with the pure compound at elevated temperatures.[1]

Experimental Protocols

Protocol 1: Transesterification to Fatty Acid Methyl Ester (FAME) using BF3-Methanol

This protocol is a general guideline and may require optimization for Ethyl 13(Z),16(Z),19(Z)-docosatrienoate.

Materials:

• Ethyl 13(Z),16(Z),19(Z)-docosatrienoate sample (1-25 mg)

• Boron trifluoride-methanol solution (14% w/v)

• Anhydrous hexane (B92381)

• Saturated sodium chloride solution

• Anhydrous sodium sulfate (B86663)

• Reaction vial with a PTFE-lined cap

Procedure:

• Weigh 1-25 mg of the ethyl ester sample into the reaction vial.

• Add 2 mL of 14% BF3-methanol solution to the vial.

• For samples where water might be present, consider adding a water scavenger.

• Cap the vial tightly and heat at 80°C for 90-120 minutes. Note: For PUFAs, it is advisable to start with a lower temperature (e.g., 60°C) and shorter time (e.g., 30 minutes) to minimize isomerization, and optimize from there.[9]

• Cool the vial to room temperature.

• Add 1 mL of saturated sodium chloride solution and 2 mL of anhydrous hexane.

• Vortex vigorously for 1 minute to extract the FAMEs into the hexane layer.

• Allow the layers to separate and carefully transfer the upper hexane layer to a clean vial containing a small amount of anhydrous sodium sulfate to remove residual water.

• The hexane layer containing the FAME is now ready for GC-MS analysis.

Protocol 2: Picolinyl Ester Synthesis from Ethyl Ester

This protocol is adapted from methods used for other very-long-chain PUFA ethyl esters and may require optimization.

Materials:

• Ethyl 13(Z),16(Z),19(Z)-docosatrienoate sample (~10 mg)

• Anhydrous dichloromethane (B109758)

• Potassium tert-butoxide solution (1.0 M in THF)

• 3-Pyridylcarbinol (3-pyridinemethanol)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Reaction vial with a PTFE-lined cap

Procedure:

• Prepare the derivatization reagent fresh by mixing 100 µL of 1.0 M potassium tert-butoxide in THF with 200 µL of 3-pyridylcarbinol.

• Dissolve approximately 10 mg of the ethyl ester sample in 1 mL of anhydrous dichloromethane in a reaction vial.

• Add the freshly prepared derivatization reagent to the sample solution.

• Cap the vial tightly and heat at 45°C for 45 minutes.

• Cool the reaction mixture to room temperature.

• The reaction mixture can then be worked up by partitioning between an organic solvent (e.g., diethyl ether or hexane) and water to remove excess reagents. The organic layer is then dried and concentrated before GC-MS analysis.

Quantitative Data Summary

The following tables provide a summary of typical reaction conditions and expected yields for the derivatization of long-chain fatty acids and their esters. Note that these are general values and optimal conditions for Ethyl 13(Z),16(Z),19(Z)-docosatrienoate may vary.

Table 1: Transesterification to FAMEs - Reaction Parameters

Parameter	Range	Typical Value	Reference
Catalyst	BF3-Methanol, Methanolic HCl	14% BF3-Methanol	[9]
Temperature	60 - 100 °C	80 °C	[9]
Time	10 - 180 min	90 - 120 min	[9]
FAME Yield	>95%	>98%	[10][11]

Table 2: Picolinyl Ester Synthesis - Reaction Parameters

Parameter	Value	Reference
Catalyst	Potassium tert-butoxide
Reagent	3-Pyridylcarbinol
Temperature	45 °C
Time	45 min
Yield	Quantitative (expected)

Visualizations

References

• 1. repository.seafdec.org [repository.seafdec.org]
• 2. researchgate.net [researchgate.net]
• 3. Picolinyl esters for the structural determination of fatty acids by GC/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. shimadzu.com [shimadzu.com]
• 5. Cis-trans isomerization of polyunsaturated fatty acid residues in phospholipids catalyzed by thiyl radicals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Intensification and Optimization of FAME Synthesis via Acid-Catalyzed Esterification Using Central Composite Design (CCD) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Direct transesterification of total fatty acids of adipose tissue, and of freeze-dried muscle and liver with boron-trifluoride in methanol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Intensification and Optimization of FAME Synthesis via Acid-Catalyzed Esterification Using Central Composite Design (CCD) - PubMed [pubmed.ncbi.nlm.nih.gov]

"calibration curve issues for long-chain fatty acid ethyl esters in LC-MS"

Welcome to the Technical Support Center for LC-MS Analysis of Long-Chain Fatty Acid Ethyl Esters (FAEEs). This resource provides troubleshooting guidance and answers to frequently asked questions to help researchers, scientists, and drug development professionals resolve common challenges encountered during the quantitative analysis of FAEEs.

Troubleshooting Guide: Calibration Curve Issues

Difficulties with calibration curves are a frequent challenge in the LC-MS analysis of long-chain FAEEs. Below is a table summarizing common problems, their potential causes, and recommended solutions.

Issue	Potential Causes	Recommended Solutions
Poor Linearity (R² < 0.99)	Detector Saturation: High concentration standards may be saturating the MS detector.[1] Matrix Effects: Co-eluting matrix components can suppress or enhance ionization, affecting the linear response.[2][3][4] Inappropriate Calibration Range: The selected concentration range may not be linear for the specific FAEEs. Analyte Aggregation: At high concentrations, long-chain FAEEs may aggregate in solution.[5] Incorrect Internal Standard (IS) Use: The IS may not be behaving similarly to the analytes.	Solution: - Extend the calibration range with lower concentration points and check for a quadratic curve fit, which might indicate saturation at the higher end.[1][6] - Improve sample preparation to remove interfering matrix components through techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE).[7][8] - Narrow the calibration range or use a weighted regression model. - Optimize the solvent composition of standards to ensure solubility. - Use a stable isotope-labeled internal standard for each analyte if possible to best compensate for matrix effects and ionization variability.[4]
Low Sensitivity/Poor Signal-to-Noise (S/N)	Suboptimal Ionization: The ion source parameters (e.g., temperature, gas flows) may not be optimized for FAEEs.[9][10][11] Inefficient Desolvation: Highly aqueous mobile phases can lead to poor desolvation in the MS source.[9] Matrix-Induced Ion Suppression: Components in the sample matrix can interfere with the ionization of the target analytes.[7][8] Contaminated Solvents or System: Impurities in the mobile phase or a contaminated LC-MS system can increase background noise.[9][12]	Solution: - Systematically optimize ion source parameters (e.g., nebulizer gas, drying gas flow and temperature, capillary voltage) by infusing a standard solution.[11] - Increase the organic content of the mobile phase at the point of elution for the FAEEs.[9] - Enhance sample cleanup to remove phospholipids (B1166683) and other interfering substances.[8] - Use high-purity, LC-MS grade solvents and additives. Regularly flush the LC system and clean the MS source.[12]
High Variability/Poor Reproducibility	Inconsistent Sample Preparation: Variations in extraction efficiency can lead to inconsistent results.[13] System Instability: Fluctuations in LC pump performance or MS detector response can cause variability.[14] Column Degradation: Loss of stationary phase or column contamination can lead to shifting retention times and peak shapes.[1] Sample Stability Issues: FAEEs may degrade or adsorb to vial surfaces over time, especially when left in the autosampler.[5]	Solution: - Automate sample preparation where possible and ensure consistent execution of manual steps. The use of an appropriate internal standard is crucial.[13] - Equilibrate the LC-MS system thoroughly before starting the analytical run. Monitor system suitability standards throughout the run.[1] - Use a guard column and implement a column washing protocol between batches.[15] - Analyze samples shortly after preparation and consider using silanized glass or polypropylene (B1209903) vials to minimize adsorption.

Experimental Workflow for LC-MS Analysis of FAEEs

The following diagram illustrates a typical experimental workflow for the quantitative analysis of long-chain FAEEs.

Caption: General workflow for FAEE analysis.

Frequently Asked Questions (FAQs)

Here are answers to some frequently asked questions regarding calibration curve issues in the LC-MS analysis of long-chain FAEEs.

Q1: My calibration curve for longer chain FAEEs (e.g., C18 and above) is showing a downward curve at higher concentrations. What could be the cause?

This phenomenon is often due to analyte aggregation at higher concentrations or detector saturation. Long-chain, non-polar molecules like FAEEs can form aggregates in solutions with high aqueous content, which can ionize less efficiently.[5] Additionally, very high concentrations of the analyte can saturate the mass spectrometer's detector, leading to a non-linear response.[1]

• Troubleshooting Steps:

  • Check Solvent Composition: Ensure your standards are prepared in a solvent with a high percentage of organic content (e.g., acetonitrile (B52724) or isopropanol) to maintain solubility.

  • Lower the Upper Limit: Reduce the concentration of your highest calibration standard.

  • Use a Quadratic Fit: If the non-linearity is predictable, a quadratic (1/x or 1/x²) regression model might provide a better fit for your calibration curve.[6]

Q2: I'm observing significant matrix effects, causing poor accuracy in my QC samples. How can I mitigate this?

Matrix effects, which can cause ion suppression or enhancement, are a major challenge in bioanalysis.[2][3]

• Strategies to Reduce Matrix Effects:

  • Improve Chromatographic Separation: Optimize your LC method to separate the FAEEs from co-eluting matrix components. A longer gradient or a different column chemistry might be necessary.

  • Enhance Sample Preparation: Implement a more rigorous sample cleanup method. Solid-phase extraction (SPE) is often more effective at removing interfering compounds than a simple protein precipitation or liquid-liquid extraction.[8]

  • Use Isotope-Labeled Internal Standards: The most effective way to compensate for matrix effects is to use a stable isotope-labeled (e.g., d5-ethyl palmitate) internal standard for each analyte. These standards co-elute with the analyte and are affected by matrix effects in the same way, thus providing more accurate quantification.[4][16]

Q3: My low concentration standards are not detectable or have very poor peak shape. How can I improve the sensitivity of my method?

Low sensitivity can be a result of several factors, from sample preparation to instrument settings.

• Tips for Improving Sensitivity:

  • Optimize MS Source Conditions: The efficiency of ionization is critical. Tune the mass spectrometer's source parameters, such as nebulizer gas pressure, drying gas temperature and flow rate, and capillary voltage, specifically for your FAEEs of interest.[9][10]

  • Check Mobile Phase Composition: The mobile phase composition affects ionization efficiency. For example, using ammonium (B1175870) adducts ([M+NH4]+) can sometimes provide a more stable and intense signal for esters than protonated molecules ([M+H]+).

  • Reduce System Volume: If possible, using a smaller internal diameter column (e.g., 2.1 mm) can increase sensitivity by reducing peak volume, although this will require adjusting the flow rate.

  • Clean the Ion Source: A dirty ion source can significantly reduce sensitivity. Regular cleaning is essential for maintaining optimal performance.[14]

Troubleshooting Logic for Poor Calibration Linearity

The following diagram provides a logical flow for troubleshooting poor linearity in your calibration curve.

Caption: Troubleshooting decision tree for poor linearity.

Quantitative Data and Experimental Protocols

Calibration Curve and LLOQ Data for Common FAEEs

The following table summarizes typical calibration curve parameters and lower limits of quantification (LLOQs) for several long-chain FAEEs from published LC-MS/MS methods.

Fatty Acid Ethyl Ester	Calibration Range (ng/mL)	Linearity (R²)	LLOQ (ng/mL)	Reference
Ethyl Myristate (C14:0)	10 - 2000	> 0.994	15	[16][17]
Ethyl Palmitate (C16:0)	10 - 2000	> 0.994	26	[16][17]
Ethyl Stearate (C18:0)	20 - 2000	> 0.994	37	[16][17]
Ethyl Oleate (C18:1)	10 - 2000	> 0.994	14	[16][17]
EPA Ethyl Ester (C20:5)	1.00 - 1000	> 0.99	Not Reported	[18][19]
DHA Ethyl Ester (C22:6)	2.50 - 2500	> 0.99	Not Reported	[18][19]

Example Experimental Protocol: FAEE Extraction from Blood

This protocol is a generalized example based on common procedures for FAEE analysis.

1. Sample Preparation:

• To 200 µL of whole blood, add 20 µL of an internal standard working solution containing deuterated FAEEs (e.g., d5-ethyl palmitate, d5-ethyl oleate) in acetonitrile.

• Vortex for 30 seconds.

2. Liquid-Liquid Extraction:

• Add 1 mL of n-heptane to the sample.

• Vortex vigorously for 10 minutes.

• Centrifuge at 10,000 x g for 5 minutes to separate the layers.

• Transfer the upper organic layer (n-heptane) to a clean tube.

3. Evaporation and Reconstitution:

• Evaporate the n-heptane to dryness under a gentle stream of nitrogen at 30°C.

• Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 80:20 acetonitrile:water).

• Vortex to mix and transfer to an autosampler vial for LC-MS analysis.

4. LC-MS/MS Conditions:

• LC Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile/isopropanol (1:1, v/v).

• Gradient: A typical gradient would start at around 60-70% B, increasing to 100% B over several minutes to elute the long-chain FAEEs.

• Ion Source: Heated electrospray ionization (HESI) or atmospheric pressure chemical ionization (APCI) in positive ion mode.

• MS Detection: Multiple Reaction Monitoring (MRM) using specific precursor-to-product ion transitions for each FAEE and internal standard.

References

• 1. m.youtube.com [m.youtube.com]
• 2. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Linearity Troubleshooting - Chromatography Forum [chromforum.org]
• 6. rsc.org [rsc.org]
• 7. agilent.com [agilent.com]
• 8. Enhance LC/MS Sensitivity in Your Lab [phenomenex.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. researchgate.net [researchgate.net]
• 11. elementlabsolutions.com [elementlabsolutions.com]
• 12. How to Maximize Sensitivity in LC-MS [sigmaaldrich.com]
• 13. lipidomicssociety.org [lipidomicssociety.org]
• 14. blog.teledynetekmar.com [blog.teledynetekmar.com]
• 15. agilent.com [agilent.com]
• 16. boris-portal.unibe.ch [boris-portal.unibe.ch]
• 17. Determination of fatty acid ethyl esters in dried blood spots by LC-MS/MS as markers for ethanol intake: application in a drinking study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. LC-APCI-MS/MS assay for quantitation of ethyl esters of eicosapentaenoic acid and docosahexaenoic acid in human plasma and its application in a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the NMR Spectroscopy of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate and its Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the Nuclear Magnetic Resonance (NMR) spectroscopy data for Ethyl 13(Z),16(Z),19(Z)-docosatrienoate and a suitable alternative, Erucic acid ethyl ester. Due to the limited availability of public NMR data for Ethyl 13(Z),16(Z),19(Z)-docosatrienoate, this guide utilizes data from its closely related methyl ester, Methyl 13(Z),16(Z),19(Z)-docosatrienoate, for comparison. This document is intended to assist researchers in the structural elucidation and characterization of long-chain polyunsaturated fatty acid esters.

Data Presentation: A Comparative Analysis of NMR Data

The following tables summarize the ¹H and ¹³C NMR chemical shifts for Methyl 13(Z),16(Z),19(Z)-docosatrienoate and Erucic acid ethyl ester. These values are essential for identifying the molecular structure and assessing the purity of these compounds.

Table 1: Comparative ¹H NMR Chemical Shifts (δ) in ppm

Assignment	Methyl 13(Z),16(Z),19(Z)-docosatrienoate (Predicted)	Erucic acid ethyl ester
CH₃ (terminal)	~0.97 (t)	0.88 (t)
-(CH₂)n-	~1.25-1.40 (m)	1.27 (m)
CH₂-C=O	~2.30 (t)	2.29 (t)
Allylic CH₂	~2.05 (q)	2.01 (q)
Bis-allylic CH₂	~2.81 (t)	-
=CH- (Olefinic)	~5.34 (m)	5.32-5.37 (m)
O-CH₂-CH₃	-	4.12 (q)
O-CH₂-CH₃	-	1.25 (t)
O-CH₃	~3.67 (s)	-

Note: Data for Methyl 13(Z),16(Z),19(Z)-docosatrienoate is predicted based on typical values for similar polyunsaturated fatty acid methyl esters. Data for Erucic acid ethyl ester is sourced from publicly available spectra.[1]

Table 2: Comparative ¹³C NMR Chemical Shifts (δ) in ppm

Assignment	Methyl 13(Z),16(Z),19(Z)-docosatrienoate	Erucic acid ethyl ester
C=O	~174.2	173.8
=CH (Olefinic)	~127.0, 128.2, 128.3, 130.2, 130.4, 132.0	129.9
O-CH₂	-	60.1
O-CH₃	~51.4	-
Bis-allylic CH₂	~25.6	-
Allylic CH₂	~27.2, 20.5	27.2
CH₂-C=O	~34.1	34.4
-(CH₂)n-	~22.6-29.7	22.7-29.8
CH₃ (terminal)	~14.1	14.1
O-CH₂-CH₃	-	14.3

Note: Data for Methyl 13(Z),16(Z),19(Z)-docosatrienoate is based on available data for the methyl ester. Data for Erucic acid ethyl ester is sourced from publicly available spectra.

Experimental Protocols

The following provides a detailed methodology for the acquisition of NMR data for long-chain fatty acid esters.

1. Sample Preparation:

• Sample Purity: Ensure the analyte is of high purity to avoid interference from contaminants.

• Solvent: Dissolve 5-10 mg of the fatty acid ester in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃). The choice of solvent is critical as it can influence chemical shifts.

• Internal Standard: Tetramethylsilane (TMS) is commonly used as an internal standard for referencing chemical shifts (0 ppm).

• NMR Tube: Transfer the solution to a 5 mm NMR tube. Ensure the sample height is sufficient to be within the detection region of the NMR coil.

2. NMR Data Acquisition:

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better resolution, especially for complex molecules like polyunsaturated esters.

• ¹H NMR Spectroscopy:

  • Pulse Sequence: A standard single-pulse experiment is typically sufficient.

  • Acquisition Parameters:

    • Number of scans: 16-64 (depending on sample concentration).

    • Relaxation delay (d1): 1-5 seconds.

    • Acquisition time: 2-4 seconds.

    • Spectral width: A range of -2 to 12 ppm is generally adequate.

• ¹³C NMR Spectroscopy:

  • Pulse Sequence: A proton-decoupled pulse sequence (e.g., zgpg30) is used to simplify the spectrum and improve signal-to-noise.

  • Acquisition Parameters:

    • Number of scans: 1024 or more, as ¹³C has a low natural abundance.

    • Relaxation delay (d1): 2 seconds.

    • Acquisition time: 1-2 seconds.

    • Spectral width: A range of 0 to 200 ppm is appropriate.

3. Data Processing:

• Software: Use standard NMR processing software (e.g., MestReNova, TopSpin, or similar).

• Processing Steps:

  • Fourier Transformation: Convert the raw data (FID) into a frequency-domain spectrum.

  • Phase Correction: Manually or automatically correct the phase of the spectrum.

  • Baseline Correction: Correct any distortions in the baseline.

  • Referencing: Calibrate the chemical shift scale to the TMS signal (0 ppm).

  • Integration: Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for NMR data acquisition and analysis.

Caption: General workflow for NMR sample preparation, data acquisition, and processing.

The logical relationship for the assignment of key signals in the ¹³C NMR spectrum of a polyunsaturated fatty acid ester is outlined below.

Caption: Logical relationship between structural features and ¹³C NMR chemical shift regions.

References

• 1. ERUCIC ACID ETHYL ESTER(37910-77-3) 1H NMR [m.chemicalbook.com]

A Comparative Analysis of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate: Evaluating Analytical Performance Across Platforms

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the analytical results for Ethyl 13(Z),16(Z),19(Z)-docosatrienoate, a polyunsaturated fatty acid ethyl ester (PUFA EE), across various analytical platforms. Due to the limited availability of public experimental data for this specific ethyl ester, this guide leverages data from closely related compounds, such as the corresponding methyl ester and other docosatrienoic acid derivatives, to provide an illustrative comparison. The information presented herein is intended to guide researchers in selecting appropriate analytical methodologies and interpreting their findings.

Introduction

Ethyl 13(Z),16(Z),19(Z)-docosatrienoate (C24H42O2, Molecular Weight: 362.59 g/mol ) is a long-chain omega-3 fatty acid ethyl ester.[1] The analysis of such compounds is crucial for understanding their metabolic fate, therapeutic potential, and for quality control in various applications. This guide focuses on three primary analytical techniques: Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC), and Nuclear Magnetic Resonance (NMR) spectroscopy.

Data Presentation: A Comparative Summary

The following tables summarize the expected analytical data for Ethyl 13(Z),16(Z),19(Z)-docosatrienoate based on the analysis of analogous compounds.

Table 1: Gas Chromatography-Mass Spectrometry (GC-MS) Data

Parameter	Expected Value/Characteristic for Ethyl 13(Z),16(Z),19(Z)-docosatrienoate	Notes and Comparative Context
Retention Time (RT)	Not available. Expected to be slightly longer than the corresponding methyl ester.	The retention time of fatty acid esters in GC is influenced by their volatility and interaction with the stationary phase. Ethyl esters are generally slightly less volatile than methyl esters, leading to longer retention times.
Molecular Ion (M+)	m/z 362 (as [M]+)	The molecular ion peak for fatty acid ethyl esters can be weak or absent in standard Electron Ionization (EI) GC-MS.
Key Fragmentation Ions	m/z 317 ([M-OC2H5]+), 274, 88, 74 (McLafferty rearrangement)	The fragmentation pattern is characteristic of fatty acid ethyl esters. The ion at m/z 88 is a key diagnostic peak for ethyl esters resulting from a McLafferty rearrangement. The ion at m/z 74 is characteristic of the methyl esters. Other fragments arise from cleavage at the ester linkage and along the alkyl chain.

Table 2: High-Performance Liquid Chromatography (HPLC) Data

Parameter	Expected Value/Characteristic for Ethyl 13(Z),16(Z),19(Z)-docosatrienoate	Notes and Comparative Context
Column	C18 reversed-phase	C18 columns are commonly used for the separation of fatty acid esters.
Mobile Phase	Acetonitrile (B52724)/Water or Methanol/Water gradient	The choice of mobile phase depends on the specific separation requirements. Isocratic or gradient elution can be employed.
Retention Time (RT)	Not available. Expected to be longer than shorter-chain or more saturated ethyl esters.	In reversed-phase HPLC, retention time increases with increasing chain length and decreases with increasing unsaturation. Therefore, the retention time would be shorter than a C22:0 ethyl ester but longer than a C20:3 ethyl ester.
Detection	UV at ~205-215 nm or Evaporative Light Scattering Detector (ELSD)	Fatty acid ethyl esters have a weak chromophore and are often detected at low UV wavelengths or using a universal detector like ELSD.

Table 3: Nuclear Magnetic Resonance (NMR) Spectroscopy Data (in CDCl3)

Nucleus	Expected Chemical Shift (δ, ppm) for Ethyl 13(Z),16(Z),19(Z)-docosatrienoate	Notes and Comparative Context
¹H NMR	~5.34 (m, 6H, olefinic protons), 4.12 (q, 2H, -OCH2CH3), 2.80 (m, 4H, bis-allylic protons), 2.28 (t, 2H, α-CH2), 2.05 (m, 4H, allylic protons), 1.62 (m, 2H, β-CH2), 1.25 (s, 12H, methylene (B1212753) protons), 1.25 (t, 3H, -OCH2CH3), 0.97 (t, 3H, terminal -CH3)	The chemical shifts are estimated based on data for similar polyunsaturated fatty acid esters. The olefinic protons appear as a complex multiplet. The protons of the ethyl group give rise to a characteristic quartet and triplet.
¹³C NMR	~173.9 (C=O), ~130 (olefinic carbons), ~60.1 (-OCH2CH3), ~34.4 (α-CH2), ~25.6 (bis-allylic carbons), ~20.5 (allylic carbons), ~14.3 (-OCH2CH3), ~14.1 (terminal -CH3), 22.0-32.0 (other methylene carbons)	The carbonyl carbon of the ester is observed downfield. The olefinic carbons appear in the range of 127-132 ppm. The carbons of the ethyl group and the terminal methyl group have characteristic chemical shifts.

Experimental Protocols

Detailed methodologies for the key experiments are outlined below. These are generalized protocols and may require optimization for specific instrumentation and sample matrices.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: Samples containing Ethyl 13(Z),16(Z),19(Z)-docosatrienoate are typically diluted in an appropriate organic solvent such as hexane (B92381) or isooctane. For complex matrices, a lipid extraction (e.g., Folch or Bligh-Dyer method) followed by transesterification to the ethyl ester (if not already in that form) is necessary.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

• GC Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

  • Injector Temperature: 250 °C.

  • Oven Temperature Program: Start at a lower temperature (e.g., 100 °C), hold for a few minutes, then ramp up to a final temperature (e.g., 280-300 °C) at a rate of 3-5 °C/min.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• MS Conditions:

  • Ion Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Range: m/z 40-500.

High-Performance Liquid Chromatography (HPLC)

• Sample Preparation: Samples are dissolved in the mobile phase or a compatible solvent.

• Instrumentation: An HPLC system equipped with a pump, autosampler, column oven, and a UV or ELSD detector.

• HPLC Conditions:

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water (e.g., starting with 80% acetonitrile and increasing to 100% over 20 minutes).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection: UV at 210 nm or ELSD.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Approximately 5-10 mg of the sample is dissolved in about 0.6 mL of deuterated chloroform (B151607) (CDCl3) containing 0.03% tetramethylsilane (B1202638) (TMS) as an internal standard.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Acquisition:

  • Standard pulse program for ¹H acquisition.

  • Sufficient number of scans to obtain a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Proton-decoupled pulse program.

  • A larger number of scans is typically required due to the lower natural abundance of ¹³C.

Signaling Pathway Involvement

Docosatrienoic acid, the parent fatty acid of the title compound, has been shown to be involved in various biological signaling pathways. One such pathway is the regulation of melanogenesis. Docosatrienoic acid can inhibit melanin (B1238610) production by suppressing the expression of key melanogenic enzymes, tyrosinase and microphthalmia-associated transcription factor (MITF).[2]

Caption: Inhibition of melanogenesis by docosatrienoic acid.

Experimental Workflow

The general workflow for the analysis of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate from a biological or complex matrix is depicted below.

Caption: General analytical workflow for Ethyl 13(Z),16(Z),19(Z)-docosatrienoate.

References

• 1. larodan.com [larodan.com]
• 2. Docosatrienoic Acid Inhibits Melanogenesis Partly through Suppressing the Intracellular MITF/Tyrosinase Axis - PMC [pmc.ncbi.nlm.nih.gov]

"Ethyl 13(Z),16(Z),19(Z)-docosatrienoate vs. methyl 13(Z),16(Z),19(Z)-docosatrienoate in biological assays"

A Comparative Guide to Ethyl and Methyl 13(Z),16(Z),19(Z)-Docosatrienoate for Biological Research

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of ethyl 13(Z),16(Z),19(Z)-docosatrienoate and methyl 13(Z),16(Z),19(Z)-docosatrienoate. Due to a lack of direct comparative studies on the biological activities of these two esters, this document focuses on the known biological activities of their parent fatty acid, docosatrienoic acid (DTA), and discusses the general differences in bioavailability between ethyl and methyl esters of polyunsaturated fatty acids.

Executive Summary

Direct comparative data on the biological performance of ethyl and methyl 13(Z),16(Z),19(Z)-docosatrienoate is not currently available in published literature. However, research on the parent fatty acid, docosatrienoic acid (DTA, 22:3n-3), reveals significant antitumor, antioxidant, and anti-inflammatory properties.[1] It is generally understood that ethyl and methyl esters of fatty acids act as prodrugs, which are hydrolyzed to the free fatty acid form to exert their biological effects. Therefore, the biological activities of the ethyl and methyl esters of DTA are expected to be qualitatively similar to those of DTA itself. The primary differences between the two esters are likely to be in their physicochemical properties and their metabolic processing, which can influence their bioavailability.

Physicochemical Properties

Property	Ethyl 13(Z),16(Z),19(Z)-docosatrienoate	Methyl 13(Z),16(Z),19(Z)-docosatrienoate
Molecular Formula	C₂₄H₄₂O₂	C₂₃H₄₀O₂
Molecular Weight	362.6 g/mol	348.6 g/mol
General Bioavailability	Generally considered to have lower bioavailability compared to natural triglycerides.[2][3]	Similar to ethyl esters, bioavailability can be influenced by factors such as the presence of dietary fats.
Metabolism	Hydrolyzed to docosatrienoic acid and ethanol (B145695).	Hydrolyzed to docosatrienoic acid and methanol.

Inferred Biological Activity from Docosatrienoic Acid (DTA)

The following table summarizes the observed in vitro biological activities of docosatrienoic acid (DTA), the parent compound of both the ethyl and methyl esters. These activities are presented as a proxy for the expected effects of the esters.

Biological Assay	Key Findings for Docosatrienoic Acid (DTA)	Reference
Antitumor Activity	Exhibited significant antitumor effects against human breast cancer cell lines (SK-BR-3 and MDA-MB-231), with pro-apoptotic effects noted to be stronger than those of docosahexaenoic acid (DHA).[1]	[1]
Antioxidant Activity	Demonstrated potent antioxidant effects, which were found to be more pronounced than those of DHA in the tested cancer cell lines.[1]	[1]
Anti-inflammatory Activity	Showed strong anti-inflammatory effects in human macrophages by reducing the expression of pro-inflammatory cytokines such as IL-1β, IL-6, IFN-γ, MCP-1, and TNF-α.[1]	[1]

Experimental Methodologies

Detailed protocols for key in vitro assays relevant to assessing the biological activities of fatty acid esters are provided below.

Antitumor Activity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability and proliferation.

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with varying concentrations of the fatty acid esters (dissolved in a suitable solvent like DMSO and then diluted in culture medium) for the desired exposure time (e.g., 24, 48, or 72 hours). Include a vehicle control (medium with the solvent).

• MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.[4]

• Incubation: Incubate the plate for 2-4 hours at 37°C until a purple precipitate is visible.

• Solubilization: Add 100 µL of a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan (B1609692) crystals.[5]

• Absorbance Reading: Shake the plate for a few minutes to ensure complete dissolution and measure the absorbance at 570 nm using a microplate reader.[4]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control.

Antioxidant Activity Assessment: DPPH Radical Scavenging Assay

The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is used to determine the free radical scavenging capacity of a compound.

Protocol:

• Sample Preparation: Prepare different concentrations of the fatty acid esters in a suitable solvent (e.g., ethanol or methanol).

• DPPH Solution: Prepare a fresh solution of DPPH in the same solvent (e.g., 0.1 mM).[6]

• Reaction Mixture: In a 96-well plate, add a specific volume of the sample solution to the DPPH solution.[7]

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.[7]

• Absorbance Reading: Measure the absorbance of the solution at 517 nm.[6][8]

• Data Analysis: The scavenging activity is calculated as the percentage of DPPH discoloration using the formula: (A_control - A_sample) / A_control * 100, where A_control is the absorbance of the DPPH solution without the sample.[7]

Anti-inflammatory Activity Assessment: Nitric Oxide (NO) Production in Macrophages (Griess Assay)

This assay measures the production of nitric oxide (NO), a pro-inflammatory mediator, by macrophages. The amount of nitrite (B80452), a stable product of NO, is determined using the Griess reagent.

Protocol:

• Cell Culture: Culture macrophage cells (e.g., RAW 264.7) in a 96-well plate.[9]

• Stimulation and Treatment: Pre-treat the cells with different concentrations of the fatty acid esters for a specific period, followed by stimulation with an inflammatory agent like lipopolysaccharide (LPS) to induce NO production.[10][11]

• Supernatant Collection: After 24-48 hours of incubation, collect the cell culture supernatant.[9]

• Griess Reaction: In a new 96-well plate, mix equal volumes of the supernatant and the Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine).[12][13]

• Incubation: Allow the reaction to proceed for 10-15 minutes at room temperature in the dark.

• Absorbance Reading: Measure the absorbance at 540 nm.[12]

• Data Analysis: Determine the nitrite concentration in the samples by comparing the absorbance to a standard curve of sodium nitrite.

Signaling Pathways and Experimental Workflow

Potential Signaling Pathways

Long-chain omega-3 polyunsaturated fatty acids, including docosatrienoic acid, are known to modulate several key signaling pathways involved in cell growth, apoptosis, and inflammation.

Caption: Potential signaling pathways modulated by Docosatrienoic Acid (DTA).

General Experimental Workflow

The following diagram illustrates a general workflow for comparing the in vitro biological activities of fatty acid esters.

Caption: General workflow for in vitro comparison of fatty acid esters.

References

• 1. Comparing the In Vitro Antitumor, Antioxidant and Anti-Inflammatory Activities between Two New Very Long Chain Polyunsaturated Fatty Acids, Docosadienoic Acid (DDA) and Docosatrienoic Acid (DTA), and Docosahexaenoic Acid (DHA) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Bioavailability of marine n-3 fatty acid formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Omega-3 Fatty Acids - Health Professional Fact Sheet [ods.od.nih.gov]
• 4. MTT assay protocol | Abcam [abcam.com]
• 5. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - TW [thermofisher.com]
• 6. mdpi.com [mdpi.com]
• 7. marinebiology.pt [marinebiology.pt]
• 8. Genesis and development of DPPH method of antioxidant assay - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7 - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. Optimized incubation regime for nitric oxide measurements in murine macrophages using the Griess assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Stimulation of Nitric Oxide Production in Macrophages by Babesia bovis - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Bioavailability of Docosatrienoic Acid: Ethyl Esters vs. Free Fatty Acids

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the bioavailability of docosatrienoic acid (DTA) when delivered as an ethyl ester (EE) versus a free fatty acid (FFA). While direct comparative studies on DTA are limited, this guide synthesizes experimental data from closely related long-chain omega-3 fatty acids, such as eicosapentaenoic acid (EPA) and docosahexaenoic acid (DHA), to provide a robust comparative framework. The fundamental mechanisms of absorption for these fatty acid forms are conserved, allowing for informed extrapolation to DTA.

Executive Summary

The bioavailability of long-chain omega-3 fatty acids is significantly influenced by their chemical form. Experimental evidence strongly indicates that free fatty acid forms exhibit superior bioavailability compared to their ethyl ester counterparts, particularly under low-fat dietary conditions. This is primarily because ethyl esters require enzymatic hydrolysis by pancreatic lipase (B570770) before they can be absorbed, a step that is bypassed by free fatty acids. For researchers and drug development professionals, understanding these differences is critical for designing effective delivery systems and ensuring optimal therapeutic efficacy of DTA.

Data Presentation: Bioavailability Comparison

The following table summarizes quantitative data from studies comparing the bioavailability of long-chain omega-3 fatty acids in ethyl ester and free fatty acid forms. These values, primarily from studies on EPA and DHA, serve as a proxy for the expected comparative bioavailability of docosatrienoic acid.

Pharmacokinetic Parameter	Ethyl Ester (EE) Form	Free Fatty Acid (FFA) Form	Fold Difference (FFA vs. EE)	Key Findings and Conditions	Reference
Relative Bioavailability (vs. Triglycerides)	40-48%	136-186%	~3.0 - 4.6x higher	FFA forms show significantly higher bioavailability.	[1]
Relative Bioavailability (vs. Natural Fish Oil)	73%	91%	~1.25x higher	FFA bioavailability is closer to that of natural triglycerides.	[2]
AUC (Area Under the Curve) - Low-Fat Diet	Lower	Significantly Higher	~5.8x higher	The difference is more pronounced in low-fat conditions.	[3][4]
Cmax (Maximum Concentration) - Low-Fat Diet	Lower	Significantly Higher	~6.5x higher	Peak plasma concentrations are substantially higher with FFA forms.	[3][4]
AUC (Area Under the Curve) - Fasting State	Lower	Significantly Higher	~5.0x higher	FFA forms are more readily absorbed without food.	[5]
Cmax (Maximum Concentration) - Fasting State	Lower	Significantly Higher	~2.7x higher	Peak plasma concentrations are higher for FFA in a fasted state.	[5]

Note: The data presented are derived from studies on EPA and DHA and are used as a surrogate for DTA due to the lack of direct comparative studies on DTA.

Experimental Protocols

The determination of fatty acid bioavailability typically involves the following key experimental steps:

1. Study Design:

• Human Clinical Trials: A randomized, crossover study design is often employed. A cohort of healthy volunteers is recruited.

• Dosing: Subjects are administered a standardized dose of the fatty acid in either the ethyl ester or free fatty acid form. A washout period is observed between the different formulations.

• Dietary Control: Subjects are often placed on a controlled diet (e.g., a low-fat diet) to minimize variability in lipid absorption.[3][4]

2. Sample Collection:

• Blood Sampling: Blood samples are collected at predetermined time points (e.g., baseline, 1, 2, 4, 6, 8, 12, 24 hours) post-dosing.

• Plasma/Serum Separation: Blood samples are processed to separate plasma or serum, which is then stored under appropriate conditions (e.g., -80°C) until analysis.

3. Analytical Methodology:

• Lipid Extraction: Total lipids are extracted from the plasma or serum samples using a solvent system, typically a mixture of chloroform (B151607) and methanol.

• Fatty Acid Derivatization: The extracted fatty acids are converted to their methyl esters (FAMEs) for analysis by gas chromatography.

• Gas Chromatography-Mass Spectrometry (GC-MS): The FAMEs are separated and quantified using GC-MS. This technique allows for the precise identification and measurement of the concentration of specific fatty acids, such as DTA, in the blood over time.

4. Pharmacokinetic Analysis:

• The concentration-time data are used to calculate key pharmacokinetic parameters, including the area under the curve (AUC), maximum concentration (Cmax), and time to maximum concentration (Tmax). These parameters are then statistically compared between the two formulations to determine relative bioavailability.

Mandatory Visualization

Digestion and Absorption Pathway

The following diagram illustrates the differential pathways of digestion and absorption for ethyl ester and free fatty acid forms of docosatrienoic acid.

Caption: Digestion and absorption pathways for DTA ethyl ester vs. free fatty acid.

Experimental Workflow for Bioavailability Assessment

This diagram outlines the typical experimental workflow for a comparative bioavailability study.

Caption: A typical experimental workflow for a fatty acid bioavailability study.

Potential Signaling Pathway of Docosatrienoic Acid

While the specific signaling pathways of DTA are not as extensively studied as those of DHA, it is known to be a very long-chain omega-3 fatty acid and likely shares similar mechanisms. Omega-3 fatty acids are known to modulate inflammatory pathways.[6] The following diagram depicts a plausible signaling pathway through which DTA may exert its effects.

Caption: A potential anti-inflammatory signaling pathway modulated by DTA.

Conclusion

The available evidence strongly suggests that the free fatty acid form of docosatrienoic acid offers superior bioavailability compared to the ethyl ester form. This difference is most pronounced in low-fat or fasting conditions, which has significant implications for therapeutic applications where consistent absorption is crucial. For researchers and drug developers, prioritizing the free fatty acid form of DTA in formulations may lead to more predictable and efficacious outcomes. Future research should aim to directly quantify the bioavailability of DTA in these two forms to confirm these findings.

References

• 1. [Comparative bioavailability of eicosapentaenoic acid and docasahexaenoic acid from triglycerides, free fatty acids and ethyl esters in volunteers] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Bioavailability of marine n-3 fatty acid formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Steady-state bioavailability of prescription omega-3 on a low-fat diet is significantly improved with a free fatty acid formulation compared with an ethyl ester formulation: the ECLIPSE II study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Steady-state bioavailability of prescription omega-3 on a low-fat diet is significantly improved with a free fatty acid formulation compared with an ethyl ester formulation: the ECLIPSE II study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A Single-dose, Comparative Bioavailability Study of a Formulation containing OM3 as Phospholipid and Free Fatty Acid to an Ethyl Ester Formulation in the Fasting and Fed States - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Stepwise metabolic engineering of docosatrienoic acid – an ω3 very long‐chain polyunsaturated fatty acid with potential health benefits in Brassica carinata - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Cross-Validation of Analytical Methods for Ethyl 13(Z),16(Z),19(Z)-docosatrienoate

For researchers, scientists, and professionals in drug development, the accurate and precise quantification of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate is critical for ensuring product quality, stability, and efficacy. The cross-validation of analytical methods is a vital process to confirm that a validated method produces reliable and consistent results across different laboratories, instruments, or even between different analytical techniques.[1] This guide provides an objective comparison of the two primary analytical methods used for the quantification of long-chain fatty acid ethyl esters (FAEEs) like Ethyl 13(Z),16(Z),19(Z)-docosatrienoate: Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).

While specific cross-validation data for Ethyl 13(Z),16(Z),19(Z)-docosatrienoate is not extensively published, this guide synthesizes data from the analysis of structurally similar FAEEs to provide a robust comparative framework.[2]

Data Presentation: Performance Comparison of Analytical Methods

The selection of an appropriate analytical method hinges on various performance parameters. The following table summarizes the key validation parameters for GC-MS and LC-MS/MS based on data from similar FAEEs.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	Key Considerations for Ethyl 13(Z),16(Z),19(Z)-docosatrienoate
Principle	Separation of volatile compounds in the gas phase followed by mass-based detection.	Separation of compounds in the liquid phase followed by mass-based detection.	Ethyl 13(Z),16(Z),19(Z)-docosatrienoate is a large, non-volatile molecule, making LC-MS a more direct approach. GC-MS necessitates a derivatization step to enhance volatility.[2]
Sample Derivatization	Mandatory (e.g., transesterification to Fatty Acid Methyl Esters - FAMEs).	Often not required, but can be used to improve ionization efficiency.	The additional derivatization step for GC-MS can introduce variability and increase the overall analysis time.[2]
Sensitivity	High, with Limits of Detection (LODs) typically in the low ng/mL to pg/mL range for similar FAEEs.[2]	Generally higher sensitivity, with LODs in the pg/mL to fg/mL range for similar very-long-chain fatty acids.[2]	For trace-level quantification, LC-MS/MS is generally the more sensitive technique.
Linearity	Excellent (R² > 0.99) over a wide concentration range for FAEEs.[2][3][4]	Excellent (R² > 0.99) over a wide concentration range for FAEEs and VLCFAs.[2]	Both methods provide a broad linear dynamic range suitable for various applications.[2]
Precision (%RSD)	High, with %RSD values typically below 15%.[2][5]	High, with %RSD values typically below 15%.[2][3]	Both techniques demonstrate excellent reproducibility.[2]
Accuracy/Recovery	Good, typically within 85-115%.[2][3]	Good, typically within 85-115%.[2][3]	Both methods can achieve high accuracy, particularly with the use of appropriate internal standards.[2]
Limit of Detection (LOD)	For similar FAEEs, LODs range from 0.8 to 7.5 ng/g.[3]	For similar compounds, LODs can be as low as 0.2 ng/g.[3]	LC-MS/MS generally offers lower detection limits.
Limit of Quantification (LOQ)	For similar FAEEs, LOQs range from 5 to 25 ng/g.[3]	For similar compounds, LOQs can be as low as 1 ng/g.[3]	LC-MS/MS allows for the quantification of smaller amounts of the analyte.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of analytical results. Below are representative protocols for the analysis of FAEEs using GC-MS and LC-MS/MS.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol involves a derivatization step to convert the ethyl ester to a more volatile methyl ester (FAME).

a) Sample Preparation (Transesterification)

• Lipid Extraction: Extract total lipids from the sample matrix using a modified Folch method with chloroform:methanol (B129727) (2:1, v/v).

• Transesterification: To the extracted lipid residue, add 1 mL of 14% boron trifluoride (BF3) in methanol.[6]

• Heat the mixture at 100°C for 30 minutes.[6]

• After cooling, add 1 mL of n-hexane and 1 mL of saturated sodium chloride solution, and vortex thoroughly.[6]

• Collect the upper hexane (B92381) layer containing the FAMEs for GC-MS analysis.

b) GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890B GC System or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or similar.[7]

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.[5]

• Injector Temperature: 250°C.[7]

• Oven Temperature Program: Initial temperature of 80°C, hold for 2 minutes, then ramp to 280°C at 10°C/min, and hold for 10 minutes.[7]

• Injection Mode: Splitless.

• Ion Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Mass Range: m/z 50-550.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

This method allows for the direct analysis of the intact ethyl ester.

a) Sample Preparation

• Extraction: Homogenize the sample with methanol.

• Liquid-Liquid Extraction: Add hexane to the methanolic homogenate to extract the FAEEs.

• Solid-Phase Extraction (SPE): For cleaner samples, the hexane extract can be passed through an SPE column to remove interferences.[3]

• Evaporate the final extract to dryness under a stream of nitrogen and reconstitute in an appropriate solvent (e.g., methanol or acetonitrile).[3]

b) LC-MS/MS Instrumentation and Conditions

• Liquid Chromatograph: Agilent 1290 Infinity II LC System or equivalent.

• Mass Spectrometer: Agilent 6470 Triple Quadrupole LC/MS or equivalent.

• Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient Elution: Start with 80% B, increase to 100% B over 10 minutes, hold for 5 minutes, and then return to initial conditions.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Ionization Source: Electrospray Ionization (ESI) in positive mode.

• Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for Ethyl 13(Z),16(Z),19(Z)-docosatrienoate and an internal standard.

Mandatory Visualizations

Cross-Validation Workflow

The following diagram illustrates a typical workflow for the cross-validation of two analytical methods.

Caption: Workflow for the cross-validation of two analytical methods.

Logical Relationship for Method Selection

This diagram outlines the decision-making process for selecting the most appropriate analytical method.

Caption: Decision tree for analytical method selection.

References

• 1. pharmaguru.co [pharmaguru.co]
• 2. benchchem.com [benchchem.com]
• 3. Making sure you're not a bot! [mostwiedzy.pl]
• 4. interesjournals.org [interesjournals.org]
• 5. mdpi.com [mdpi.com]
• 6. Determination and evaluation of EPA and DHA ethyl esters in fish oils using the TMAH transesterification method - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Application of Chromatographic and Spectroscopic-Based Methods for Analysis of Omega-3 (ω-3 FAs) and Omega-6 (ω-6 FAs) Fatty Acids in Marine Natural Products - PMC [pmc.ncbi.nlm.nih.gov]

"inter-laboratory comparison of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate quantification"

A Comparative Guide to the Quantification of Long-Chain Fatty Acid Ethyl Esters

Disclaimer: This guide addresses the quantification of long-chain fatty acid ethyl esters (FAEEs), with a focus on methodologies applicable to Ethyl 13(Z),16(Z),19(Z)-docosatrienoate. As of this publication, no formal inter-laboratory comparison studies have been published specifically for Ethyl 13(Z),16(Z),19(Z)-docosatrienoate. The data and protocols presented herein are synthesized from published studies on analogous FAEEs and serve as a reference for researchers, scientists, and drug development professionals.

The accurate quantification of FAEEs, non-oxidative metabolites of ethanol (B145695), is crucial in various research fields, from clinical diagnostics to food quality assessment. This guide provides an objective comparison of common analytical methodologies, presents supporting data from studies on similar analytes, and offers detailed experimental protocols.

Data Presentation: A Synthesis of Analytical Performance

The quantification of FAEEs is predominantly achieved through gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS). The choice of methodology often depends on the sample matrix, required sensitivity, and laboratory resources. Below is a summary of typical performance characteristics for FAEE analysis, compiled from various studies.

Table 1: Comparison of Analytical Methods for FAEE Quantification

Parameter	GC-MS	LC-MS/MS
Limit of Detection (LOD)	0.002 - 0.030 ng/mg (in hair)[1]	1.00 - 2.50 ng/mL (in plasma)[2]
Limit of Quantification (LOQ)	60 nM (in plasma)[3][4]	15 - 37 ng/mL (in dried blood spots)[5][6]
Linearity (Concentration Range)	Up to 10 µg/mL (r² > 0.998)	1.00 - 2500 ng/mL (r² > 0.99)[2]
Intra-assay Precision (%CV)	< 7%[3][4]	0.7 - 9.3%
Inter-assay Precision (%CV)	3.4 - 12.5%	Not consistently reported
Accuracy/Recovery (%)	90.3 - 109.7%	90.8 - 95.2%[7]
Common Matrices	Hair[1][8], Blood[3], Olive Oil[9]	Plasma[2], Dried Blood Spots[5][6]
Primary Advantages	High resolution for complex mixtures	High sensitivity and specificity

Experimental Protocols

The following are generalized protocols for the quantification of FAEEs using GC-MS and LC-MS/MS. These should be optimized for the specific analyte and matrix of interest.

Protocol 1: Quantification of FAEEs by GC-MS

This protocol is a composite based on methods for analyzing FAEEs in biological matrices.[3][10]

1. Sample Preparation (Liquid-Liquid Extraction) a. To 1 mL of plasma, add an internal standard (e.g., ethyl heptadecanoate). b. Precipitate proteins by adding 2 mL of acetone (B3395972) and vortexing. c. Centrifuge at 3000 x g for 10 minutes. d. Transfer the supernatant to a new tube. e. Add 4 mL of hexane (B92381), vortex for 2 minutes, and centrifuge to separate the layers. f. Collect the upper hexane layer and evaporate to dryness under a gentle stream of nitrogen. g. Reconstitute the residue in a suitable volume of hexane for GC-MS analysis.

2. GC-MS Instrumentation and Conditions a. Gas Chromatograph: Agilent 6890N or similar. b. Column: Nonpolar dimethylpolysiloxane column (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 µm). c. Injection Volume: 1 µL, splitless mode. d. Injector Temperature: 250°C. e. Oven Temperature Program: Initial temperature of 70°C, ramp to 170°C at 11°C/min, then to 220°C at 20°C/min, and hold for 2.5 minutes.[11] f. Carrier Gas: Helium at a constant flow rate of 1 mL/min. g. Mass Spectrometer: Agilent 5973 or similar, operated in electron ionization (EI) mode. h. Data Acquisition: Selected Ion Monitoring (SIM) for target analytes and internal standard.

Protocol 2: Quantification of FAEEs by LC-MS/MS

This protocol is a generalized procedure based on methods for FAEEs in plasma and blood spots.[2][5]

1. Sample Preparation (Protein Precipitation) a. To 100 µL of plasma, add an internal standard. b. Add 300 µL of acetonitrile (B52724) to precipitate proteins. c. Vortex for 1 minute and centrifuge at 10,000 x g for 5 minutes. d. Transfer the supernatant to a new tube and evaporate to dryness. e. Reconstitute the residue in the initial mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Instrumentation and Conditions a. Liquid Chromatograph: Shimadzu, Agilent, or equivalent system. b. Column: C18 column (e.g., 2.1 x 100 mm, 1.8 µm). c. Mobile Phase A: 0.1% formic acid in water. d. Mobile Phase B: 0.1% formic acid in isopropanol/acetonitrile (1:1, v/v).[12] e. Flow Rate: 0.4 mL/min. f. Gradient Elution: A typical gradient would start at 30% B, increase to 100% B over 15 minutes, hold for 3 minutes, and then re-equilibrate.[12] g. Mass Spectrometer: Triple quadrupole mass spectrometer. h. Ionization Source: Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) in positive ion mode.[2] i. Data Acquisition: Multiple Reaction Monitoring (MRM) for specific precursor-product ion transitions of the target FAEEs and the internal standard.

Mandatory Visualizations

The following diagrams illustrate a typical experimental workflow for FAEE analysis and the logical structure of an inter-laboratory comparison study.

Caption: A typical experimental workflow for the quantification of FAEEs.

References

• 1. glenjackson.faculty.wvu.edu [glenjackson.faculty.wvu.edu]
• 2. LC-APCI-MS/MS assay for quantitation of ethyl esters of eicosapentaenoic acid and docosahexaenoic acid in human plasma and its application in a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Rapid, accurate, and sensitive fatty acid ethyl ester determination by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. boris-portal.unibe.ch [boris-portal.unibe.ch]
• 6. Determination of fatty acid ethyl esters in dried blood spots by LC-MS/MS as markers for ethanol intake: application in a drinking study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Determination and evaluation of EPA and DHA ethyl esters in fish oils using the TMAH transesterification method - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A SPME-GC/MS procedure for the determination of fatty acid ethyl esters in hair for confirmation of abstinence test results - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Determination of four fatty acid ethyl esters in olive oil by solid phase extraction-gas chromatography: Open Access, Read PDF & Key Insights | Bohrium [bohrium.com]
• 10. Identification and quantitation of fatty acid ethyl esters in biological specimens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Total Serum Fatty Acid Analysis by GC-MS: Assay Validation and Serum Sample Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Frontiers | A strategy for accurately and sensitively quantifying free and esterified fatty acids using liquid chromatography mass spectrometry [frontiersin.org]

A Comparative Guide to Assessing the Purity of Synthetic Ethyl 13(Z),16(Z),19(Z)-docosatrienoate

For Researchers, Scientists, and Drug Development Professionals

The verification of purity for synthetic polyunsaturated fatty acid (PUFA) ethyl esters, such as Ethyl 13(Z),16(Z),19(Z)-docosatrienoate, is a critical step in research and development. The presence of impurities can significantly impact experimental outcomes, toxicity profiles, and the overall efficacy of potential therapeutic agents. This guide provides an objective comparison of the primary analytical techniques used for purity assessment, supported by experimental data and detailed protocols.

Comparative Analysis of Purity Assessment Methods

The selection of an appropriate analytical technique for purity determination depends on several factors, including the nature of the expected impurities, the required level of sensitivity, and the desired quantitative accuracy. The following table summarizes the key performance metrics of the most commonly employed methods for the analysis of long-chain PUFA ethyl esters.

Analytical Technique	Principle	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Precision (RSD %)	Accuracy (Recovery %)	Key Advantages	Key Limitations
Gas Chromatography (GC-FID)	Separation based on volatility and polarity	0.1 - 1 µg/mL	0.3 - 3 µg/mL	< 2%[1]	>95%[1]	High resolution for volatile impurities, robust and widely available.	Requires derivatization for non-volatile impurities, potential for thermal degradation of PUFAs.[2]
High-Performance Liquid Chromatography (HPLC-UV)	Separation based on polarity	0.035 - 0.182 µg/mL (for EPA/DHA)	0.107 - 0.553 µg/mL (for EPA/DHA)	< 3%[3]	95-105%[3]	Suitable for non-volatile and thermally labile compounds, preparative capabilities.	Lower resolution for isomeric impurities compared to GC, requires chromophores for UV detection.[3]
Quantitative Nuclear Magnetic Resonance (qNMR)	Signal intensity is directly proportional to the number of nuclei	Analyte dependent, typically in the low mg range	Analyte dependent	< 1%	98-102%	Non-destructive, provides structural information, no need for identical reference standards for purity determination.[4][5]	Lower sensitivity compared to chromatographic methods, complex mixtures can lead to signal overlap.[5]
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation by GC with mass-based detection and identification	5 - 10 nM (for some FAEEs)[6]	60 nM (for some FAEEs)[6]	< 7% (intra-assay)[6]	High	High sensitivity and specificity, excellent for impurity identification.	Similar limitations to GC-FID regarding volatility and thermal lability.

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable purity assessment. Below are representative protocols for the key analytical techniques.

Gas Chromatography-Flame Ionization Detection (GC-FID)

This method is a gold standard for the quantitative analysis of fatty acid esters.

Sample Preparation (Transesterification): If the sample contains free fatty acids or triglycerides, derivatization to their corresponding ethyl esters (if not already in that form) is necessary. For Ethyl 13(Z),16(Z),19(Z)-docosatrienoate, direct injection is possible, but a clean-up step may be required.

• Dissolve a known amount of the sample in a suitable solvent (e.g., hexane (B92381) or isooctane).

• Add an internal standard (e.g., ethyl heptadecanoate) for accurate quantification.

• If derivatization is needed, a common method is to use a reagent like 2% sulfuric acid in ethanol (B145695) and heat at 70°C for 1-2 hours.

• After cooling, add hexane and water to extract the fatty acid ethyl esters.

• The hexane layer is collected and may be dried over anhydrous sodium sulfate (B86663) before injection into the GC.

GC-FID Conditions:

• Column: A high-polarity capillary column, such as a biscyanopropyl polysiloxane phase (e.g., HP-88, SP-2560), is recommended for the separation of geometric isomers of PUFAs.[1]

• Injector Temperature: 250°C.

• Detector Temperature: 260°C.

• Oven Temperature Program:

  • Initial temperature: 140°C, hold for 5 minutes.

  • Ramp to 240°C at 4°C/minute.

  • Hold at 240°C for 15 minutes.

• Carrier Gas: Helium or hydrogen at a constant flow rate.

• Injection Volume: 1 µL.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC is particularly useful for the analysis of thermally sensitive PUFAs and for preparative purification.

Sample Preparation:

• Accurately weigh and dissolve the sample in the mobile phase or a compatible solvent.

• Filter the sample through a 0.45 µm syringe filter before injection.

• An internal standard can be used for improved quantitative accuracy.

HPLC-UV Conditions:

• Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is commonly used.

• Mobile Phase: A gradient of acetonitrile (B52724) and water is often employed. For example, starting with 70% acetonitrile and increasing to 100% over 30 minutes.

• Flow Rate: 1.0 mL/minute.

• Column Temperature: 30°C.

• Detection: UV detector set at a low wavelength, typically 205-215 nm, where the ester carbonyl group absorbs.

• Injection Volume: 10-20 µL.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

qNMR is a powerful primary method for purity determination without the need for a specific standard of the analyte.

Sample Preparation:

• Accurately weigh the sample (e.g., 10-20 mg) into an NMR tube.

• Accurately weigh and add a certified internal standard (e.g., maleic anhydride, dimethyl sulfone) with a known purity. The internal standard should have a simple spectrum with at least one signal that does not overlap with the analyte signals.

• Dissolve the sample and internal standard in a known volume of a deuterated solvent (e.g., CDCl₃).

¹H-NMR Acquisition Parameters:

• Spectrometer: 400 MHz or higher for better signal dispersion.

• Pulse Sequence: A standard single-pulse experiment.

• Relaxation Delay (d1): A long relaxation delay (at least 5 times the longest T₁ of both the analyte and the internal standard) is crucial for accurate integration, typically 30-60 seconds.

• Number of Scans: Sufficient scans to achieve a good signal-to-noise ratio (e.g., 8-16).

Data Processing and Purity Calculation: The purity of the analyte is calculated by comparing the integral of a specific proton signal of the analyte with the integral of a known proton signal of the internal standard, taking into account their respective molar masses, number of protons, and weights.

Potential Impurities in Synthetic Ethyl 13(Z),16(Z),19(Z)-docosatrienoate

The purity of the final product is highly dependent on the synthetic route and purification methods. Potential impurities may include:

• Geometric Isomers: Trans-isomers can be formed during synthesis or through isomerization of the cis-double bonds. GC with a highly polar capillary column is excellent for separating these isomers.

• Positional Isomers: Isomers with double bonds at different positions in the fatty acid chain may be present, arising from impure starting materials or side reactions. GC-MS is particularly useful for identifying these isomers based on their fragmentation patterns.

• Starting Materials and Reagents: Unreacted starting materials, such as the corresponding docosatrienoic acid, and residual reagents or solvents from the synthesis.

• Oxidation Products: Polyunsaturated fatty acids are susceptible to oxidation, leading to the formation of hydroperoxides, aldehydes, and other degradation products. HPLC can be effective in separating these more polar impurities.

• Byproducts of Esterification: If prepared by Fischer esterification, byproducts such as di-ethyl ether could be present.

Visualizations

Experimental Workflow for Purity Assessment

Caption: A general workflow for the purity assessment of a synthetic fatty acid ethyl ester.

Hypothetical Signaling Pathway Involvement

Long-chain polyunsaturated fatty acids like docosatrienoic acid (the parent fatty acid of the target ester) are precursors to or modulators of signaling molecules, particularly the eicosanoid pathway. While the direct metabolic fate of 13(Z),16(Z),19(Z)-docosatrienoic acid may be complex, it can be conceptualized to influence the broader lipid signaling network.

Caption: Docosatrienoic acid may modulate the eicosanoid signaling pathway.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Application of Chromatographic and Spectroscopic-Based Methods for Analysis of Omega-3 (ω-3 FAs) and Omega-6 (ω-6 FAs) Fatty Acids in Marine Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Collaborative Study to Validate Purity Determination by 1H Quantitative NMR Spectroscopy by Using Internal Calibration Methodology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Improved Quantification by Nuclear Magnetic Resonance Spectroscopy of the Fatty Acid Ester Composition of Extra Virgin Olive Oils - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Rapid, accurate, and sensitive fatty acid ethyl ester determination by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

"comparison of different ionization techniques for PUFA ethyl ester analysis"

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of polyunsaturated fatty acid (PUFA) ethyl esters is critical in various fields, from pharmaceutical development and quality control of dietary supplements to clinical research. The choice of ionization technique in mass spectrometry-based methods is a pivotal factor that dictates the sensitivity, specificity, and robustness of the analysis. This guide provides an objective comparison of the most commonly employed ionization techniques for PUFA ethyl ester analysis, supported by experimental data and detailed methodologies.

At a Glance: Key Ionization Techniques

The primary ionization techniques for the analysis of PUFA ethyl esters can be broadly categorized into those coupled with liquid chromatography (LC) and those with gas chromatography (GC).

For LC-MS:

• Atmospheric Pressure Photoionization (APPI): A soft ionization technique that utilizes photons to ionize analytes. It is particularly well-suited for nonpolar compounds like PUFA ethyl esters.

• Atmospheric Pressure Chemical Ionization (APCI): Another soft ionization method that uses a corona discharge to create reagent ions, which then ionize the analyte through chemical reactions in the gas phase. It is effective for semi-volatile and nonpolar molecules.

• Electrospray Ionization (ESI): A widely used soft ionization technique that generates ions from a solution by creating a fine spray of charged droplets. While highly sensitive for polar compounds, its application to nonpolar PUFA ethyl esters often requires chemical modification or the use of mobile phase additives.

For GC-MS:

• Electron Ionization (EI): A "hard" ionization technique where high-energy electrons bombard the analyte, leading to extensive fragmentation. This provides detailed structural information but may result in a weak or absent molecular ion.

• Chemical Ionization (CI): A "soft" ionization technique for GC-MS that uses reagent gas ions to ionize the analyte through chemical reactions, resulting in less fragmentation and a more prominent molecular ion.

Quantitative Performance Comparison

The selection of an ionization source significantly impacts the quantitative performance of the analytical method. The following tables summarize key performance metrics for different ionization techniques based on published data.

Ionization Technique	Analyte(s)	Linearity Range	Limit of Quantification (LOQ)	Precision (%RSD)	Key Findings
APPI	General Lipids (including esters)	4-5 decades[1]	Lower than APCI and ESI (without modifiers)[1]	Not specified	Offers the highest signal intensities and S/N ratio for lipids.[1] 2-4 times more sensitive than APCI.[1]
APCI	EPA & DHA ethyl esters	1.00-1000 ng/mL (EPA-EE), 2.50-2500 ng/mL (DHA-EE)[2][3]	1.00 ng/mL (EPA-EE), 2.50 ng/mL (DHA-EE)[2][3]	Not specified	Less susceptible to matrix effects than ESI.[4]
ESI	General Lipids (with modifiers)	Reduced linear range compared to APPI/APCI[1]	Higher than APPI/APCI without modifiers[1]	Not specified	Sensitivity is dramatically enhanced with mobile phase modifiers, but signals can be less stable.[1]
GC-EI-MS	Fatty Acid Ethyl Esters	Not specified	Not specified	Not specified	Provides detailed structural information through fragmentation.
GC-CI-MS	Fatty Acid Methyl Esters	Not specified	Not specified	Not specified	Produces a more abundant protonated molecule, which is beneficial for molecular weight determination.[5]

Experimental Protocols

Detailed and optimized experimental protocols are crucial for achieving reliable and reproducible results. Below are representative protocols for the analysis of PUFA ethyl esters using various ionization techniques.

LC-APPI-MS Protocol for General Lipid Ester Analysis

This protocol is based on a comparative study of ionization techniques for lipid analysis.[1]

• Instrumentation: Waters ZQ LC/MS system

• Chromatography: Normal-phase liquid chromatography

• Mobile Phase: Hexane (B92381) or 1:1 Isooctane:IPA

• Ionization Mode: Positive ion APPI

• Key Parameters:

  • APPI has been shown to provide higher signal intensity, a wider linear dynamic range, and better detection limits compared to APCI and ESI for lipid analysis.[6]

LC-APCI-MS/MS Protocol for EPA and DHA Ethyl Esters

This protocol is adapted from a validated method for the quantification of EPA and DHA ethyl esters in human plasma.[2][3]

• Instrumentation: LC-MS/MS system

• Sample Preparation: Protein precipitation of plasma samples with acetonitrile.

• Chromatography: C18 reversed-phase column

• Mobile Phase:

  • A: 1.0 mM ammonium (B1175870) acetate (B1210297) in water

  • B: Methanol

  • Gradient elution is employed.

• Ionization Mode: Positive ion APCI

• Detection: Multiple Reaction Monitoring (MRM)

• Key Parameters:

  • This method demonstrated acceptable linearity over the concentration ranges of 1.00–1000 ng/mL for EPA ethyl ester and 2.50–2500 ng/mL for DHA ethyl ester.[2][3]

GC-MS Protocol for Fatty Acid Ethyl Esters

This is a general protocol for the analysis of fatty acid ethyl esters (FAEEs).

• Instrumentation: Gas chromatograph coupled to a mass spectrometer.

• Sample Preparation:

  • For biological samples, FAEEs are typically extracted using a liquid-liquid extraction with a nonpolar solvent like hexane after protein precipitation.

  • For oils, a direct injection or dilution with a suitable solvent may be possible.

• Chromatography: A nonpolar dimethylpolysiloxane column is commonly used.

• Ionization Mode: Electron Ionization (EI) at 70 eV for fragmentation and structural information. Chemical Ionization (CI) can be used for enhanced molecular ion signal.

• Detection: Full scan mode for qualitative analysis or Selected Ion Monitoring (SIM) for enhanced sensitivity in quantitative analysis.

Logical Relationships and Workflows

The selection of an appropriate ionization technique is a critical step in the overall analytical workflow for PUFA ethyl ester analysis. The following diagrams illustrate the decision-making process and a typical experimental workflow.

Decision workflow for selecting an ionization technique.

A typical experimental workflow for PUFA ethyl ester analysis.

Conclusion

The choice of ionization technique for the analysis of PUFA ethyl esters is dependent on the specific requirements of the study, including the desired sensitivity, the complexity of the sample matrix, and the need for structural information.

• APPI stands out as a highly sensitive technique for the direct analysis of these nonpolar compounds by LC-MS, often providing the best performance in terms of signal intensity and linearity.[1]

• APCI offers a robust and less matrix-susceptible alternative for LC-MS analysis.[4]

• ESI can be employed, but typically requires mobile phase modifiers, which may compromise signal stability and linearity.[1]

• GC-MS with EI remains a powerful tool for providing detailed structural information, while CI is advantageous for confirming molecular weights.

For researchers and drug development professionals, a thorough evaluation of these techniques against the specific analytical needs is paramount to ensure the generation of high-quality, reliable data in the study of PUFA ethyl esters.

References

• 1. Comparison of atmospheric pressure photoionization, atmospheric pressure chemical ionization, and electrospray ionization mass spectrometry for analysis of lipids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. LC-APCI-MS/MS assay for quantitation of ethyl esters of eicosapentaenoic acid and docosahexaenoic acid in human plasma and its application in a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Matrix effect in LC-ESI-MS and LC-APCI-MS with off-line and on-line extraction procedures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. "Determination and evaluation of EPA and DHA ethyl esters in fish oils " by Pai-Wen Wu, Ching-Hsuan Tsai et al. [jfda-online.com]
• 6. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]

Validation of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate as a Lipid Standard: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for the validation of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate as a lipid standard. Due to the limited availability of direct experimental validation data for this specific compound in publicly accessible literature, this guide establishes a comparative analysis against well-documented, structurally similar polyunsaturated fatty acid (PUFA) ethyl esters. The methodologies and expected performance metrics detailed herein are based on established analytical techniques for lipid standards.

Product Specifications

Ethyl 13(Z),16(Z),19(Z)-docosatrienoate is a long-chain omega-3 fatty acid ethyl ester. Its fundamental properties are summarized below.

Property	Value	Source
Chemical Formula	C₂₄H₄₂O₂	[1]
Molecular Weight	362.59 g/mol	[1]
CAS Number	2692622-88-9	[1]
Purity Specification	>99%	[1][2]
Storage	Freezer	[1]

Comparative Analysis of Analytical Validation Parameters

The validation of a lipid standard is essential to ensure its accuracy and reliability for quantitative applications. The following table compares the typical performance of various analytical techniques used for the validation of long-chain PUFA ethyl esters. While specific data for Ethyl 13(Z),16(Z),19(Z)-docosatrienoate is not available, these values represent expected benchmarks based on the analysis of similar compounds.

Analytical Technique	Parameter	Typical Performance for Long-Chain PUFA Ethyl Esters
Gas Chromatography-Flame Ionization Detection (GC-FID)	Linearity (r²)	>0.999
Accuracy/Recovery	95-105%
Precision (RSD)	< 5%
Limit of Detection (LOD)	~0.2 µg/mL
High-Performance Liquid Chromatography-Evaporative Light Scattering Detector (HPLC-ELSD)	Linearity (r²)	>0.99
Precision (RSD)	< 10%
Limit of Quantification (LOQ)	1-10 µg/mL
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	Linearity (r²)	>0.99
Accuracy/Recovery	90-110%
Lower Limit of Quantification (LLOQ)	15-40 ng/mL[3][4]
Quantitative Nuclear Magnetic Resonance (qNMR)	Purity Assessment	Quantitative, traceable to a certified reference material
Precision (RSD)	< 2%

Experimental Protocols

Detailed methodologies are critical for the reproducible validation of lipid standards. Below are protocols for the key analytical techniques.

3.1. Purity Determination by Gas Chromatography-Flame Ionization Detection (GC-FID)

This method is widely used for assessing the purity of fatty acid esters due to its high resolution and sensitivity.

• Instrumentation: A gas chromatograph equipped with a flame ionization detector and a high-polarity capillary column (e.g., DB-23 or equivalent).

• Sample Preparation: Prepare a stock solution of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate in a high-purity solvent such as hexane (B92381) or isooctane (B107328) at a concentration of approximately 1 mg/mL.

• GC Conditions:

  • Injector Temperature: 250°C

  • Detector Temperature: 280°C

  • Oven Temperature Program: Initial temperature of 180°C, hold for 5 minutes, then ramp to 220°C at 4°C/minute, and hold for 10 minutes.

  • Carrier Gas: Helium at a constant flow rate.

  • Injection Volume: 1 µL with a split ratio of 50:1.

• Data Analysis: Purity is determined by the area percent method, where the peak area of the analyte is expressed as a percentage of the total area of all observed peaks.

3.2. Quantification by High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD)

HPLC-ELSD is suitable for the analysis of non-volatile compounds like long-chain fatty acid esters.

• Instrumentation: An HPLC system with a gradient pump, autosampler, and an evaporative light scattering detector. A C18 reversed-phase column is typically used.

• Mobile Phase: A gradient elution is often employed. For example:

  • Solvent A: Acetonitrile/Water (90:10, v/v)

  • Solvent B: Isopropanol (B130326)

  • Gradient: Start with 100% A, ramp to 100% B over 20 minutes.

• ELSD Settings:

  • Nebulizer Temperature: 30-40°C

  • Evaporator Temperature: 40-50°C

  • Gas Flow Rate (Nitrogen): 1.5-2.0 L/min

• Calibration: An external standard calibration curve should be prepared using a certified reference material of a similar long-chain PUFA ethyl ester.

3.3. High-Sensitivity Quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS provides high sensitivity and selectivity for the quantification of lipid species.

• Instrumentation: An LC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Chromatography: Reversed-phase chromatography with a C18 column is common. The mobile phase often consists of a mixture of water, acetonitrile, and isopropanol with additives like ammonium (B1175870) formate (B1220265) to enhance ionization.

• MS/MS Detection: The analysis is performed in Multiple Reaction Monitoring (MRM) mode. For Ethyl 13(Z),16(Z),19(Z)-docosatrienoate, the precursor ion would be the [M+H]⁺ or [M+NH₄]⁺ adduct, and product ions would be generated through collision-induced dissociation.

• Quantification: An internal standard, preferably a stable isotope-labeled version of the analyte, should be used for accurate quantification.

3.4. Purity and Structural Confirmation by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a powerful tool for the structural elucidation and purity assessment of chemical standards.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation: Dissolve an accurately weighed amount of the standard in a deuterated solvent (e.g., CDCl₃) along with a certified internal standard for quantitative NMR (qNMR).

• ¹H NMR: The ¹H NMR spectrum will provide characteristic signals for the ethyl group, the long aliphatic chain, and the vinylic protons of the double bonds, confirming the structure. Purity can be determined by comparing the integral of a characteristic analyte signal to the integral of the internal standard signal.

• ¹³C NMR: The ¹³C NMR spectrum will confirm the number of unique carbon atoms and the presence of the ester carbonyl and double bond carbons.

Visualizations

4.1. Experimental Workflow for Lipid Standard Validation

The following diagram illustrates a typical workflow for the comprehensive validation of a lipid standard.

Caption: Workflow for the validation of a lipid standard.

4.2. Representative Signaling Pathway for Omega-3 Fatty Acids

Long-chain omega-3 fatty acids, such as the parent acid of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate, are known to exert anti-inflammatory effects. The diagram below illustrates a simplified, representative signaling pathway.

Caption: Anti-inflammatory signaling of omega-3 fatty acids.

Conclusion

References

• 1. m.youtube.com [m.youtube.com]
• 2. Determination and evaluation of EPA and DHA ethyl esters in fish oils using the TMAH transesterification method - PMC [pmc.ncbi.nlm.nih.gov]
• 3. boris-portal.unibe.ch [boris-portal.unibe.ch]
• 4. Determination of fatty acid ethyl esters in dried blood spots by LC-MS/MS as markers for ethanol intake: application in a drinking study - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate: A Comprehensive Guide

For researchers and scientists in the fast-paced world of drug development, proper chemical handling and disposal are paramount for ensuring laboratory safety and environmental responsibility. This guide provides clear, step-by-step procedures for the proper disposal of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate, a long-chain unsaturated fatty acid ester. While this specific compound may not have extensive, publicly available disposal data, by examining safety data sheets (SDS) for structurally similar fatty acid esters, we can establish a reliable and safe disposal protocol.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, it is crucial to handle Ethyl 13(Z),16(Z),19(Z)-docosatrienoate with appropriate personal protective equipment (PPE). This includes wearing safety goggles, chemical-resistant gloves, and a lab coat.[1][2][3] All handling should be performed in a well-ventilated area or under a chemical fume hood to avoid inhalation of any potential vapors.[1][2]

Spill Management

In the event of a spill, prompt action is necessary to contain and clean the affected area.

• For small spills (<50 mL): Absorb the liquid onto an inert material such as paper towels, vermiculite, or sand.[2][4] Allow the absorbed material to evaporate in a certified chemical fume hood. Once fully evaporated, the solid waste can typically be disposed of in the regular trash, although it is always best to confirm with your institution's environmental health and safety (EHS) office.[4]

• For large spills (>50 mL): Contain the spill using a dike of absorbent material to prevent it from spreading or entering drains.[2] Use non-sparking tools to collect the absorbed material into a suitable, sealable container.[2] This container must be clearly labeled as chemical waste for collection by a licensed disposal service.[2][4]

Disposal Procedures

The appropriate disposal method for Ethyl 13(Z),16(Z),19(Z)-docosatrienoate depends on the quantity of waste. Under no circumstances should this chemical be poured down the drain.[5][6]

Waste Disposal Options Summary

Quantity	Disposal Method	Key Considerations
Small Quantities (<50 mL)	Absorb and Evaporate	Use an inert absorbent material. Evaporation must occur in a chemical fume hood.
Large Quantities (>50 mL)	Chemical Waste Collection	Store in a labeled, sealed container. Arrange for pickup by a licensed waste contractor.
Empty Containers	Decontamination and Disposal	Rinse the container thoroughly with a suitable solvent. The rinsate should be collected as chemical waste. The decontaminated container can then be disposed of according to local regulations, which may include recycling.

Experimental Protocol: Decontamination of Empty Containers

To ensure the safe disposal of empty containers that previously held Ethyl 13(Z),16(Z),19(Z)-docosatrienoate, follow this decontamination protocol:

• Initial Rinse: In a well-ventilated fume hood, rinse the container three times with a small amount of a suitable organic solvent (e.g., ethanol (B145695) or acetone).

• Collect Rinsate: Each rinse should be collected into a designated container for flammable liquid waste. This rinsate is now considered hazardous waste and must be disposed of accordingly.

• Final Cleaning: Wash the container with soap and water.

• Disposal: The cleaned and dried container can now be disposed of as non-hazardous waste or recycled, in accordance with your institution's policies.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate.

Caption: Decision workflow for the disposal of Ethyl 13(Z),16(Z),19(Z)-docosatrienoate.

It is imperative to consult your institution's specific waste disposal guidelines and the relevant local, regional, and national regulations to ensure full compliance.[6][7] While many fatty acid esters are not classified as hazardous, treating all chemical waste with a high degree of caution is a cornerstone of a safe and responsible laboratory environment.

References

• 1. echemi.com [echemi.com]
• 2. smsrail.com [smsrail.com]
• 3. fishersci.com [fishersci.com]
• 4. chemtalk.com.au [chemtalk.com.au]
• 5. carlroth.com [carlroth.com]
• 6. vitol.com [vitol.com]
• 7. fishersci.dk [fishersci.dk]

Personal protective equipment for handling Ethyl 13(Z),16(Z),19(Z)-docosatrienoate

Essential Safety and Handling Guide for Ethyl 13(Z),16(Z),19(Z)-docosatrienoate

For Researchers, Scientists, and Drug Development Professionals

Personal Protective Equipment (PPE)

While fatty acid esters are generally considered to have low toxicity, adherence to standard laboratory safety protocols is crucial to minimize exposure and ensure a safe working environment.[1] The following table summarizes the recommended personal protective equipment.

PPE Category	Item	Specifications
Hand Protection	Chemical-resistant gloves	Nitrile or neoprene rubber gloves are recommended.[2] Avoid latex gloves as they may not provide adequate protection against organic esters.
Eye Protection	Safety glasses or goggles	Safety glasses with side shields are essential to protect against splashes.[1][3] Chemical goggles offer a higher level of protection.
Body Protection	Laboratory coat	A standard laboratory coat should be worn to protect skin and personal clothing from potential contamination.
Respiratory Protection	Not generally required	Under normal laboratory conditions with adequate ventilation, respiratory protection is not typically necessary.[3] If aerosols may be generated or ventilation is poor, a NIOSH-certified respirator may be appropriate.

Operational Plan: Safe Handling Workflow

Proper handling procedures are critical to prevent contamination and accidental exposure. The following workflow outlines the key steps for safely working with Ethyl 13(Z),16(Z),19(Z)-docosatrienoate.

Caption: Workflow for Safe Handling

Disposal Plan: Waste Management

Proper disposal of chemical waste is essential to protect the environment and comply with regulations. Discharge into the environment must be avoided.[3][4]

Waste Categorization and Disposal Procedures

Waste Type	Disposal Procedure
Unused Chemical	Dispose of as chemical waste in a designated, labeled container. Do not mix with other waste streams unless compatibility is confirmed.
Contaminated Labware (e.g., pipette tips, gloves)	Place in a designated solid chemical waste container.
Contaminated Glassware	Rinse with an appropriate solvent. The solvent rinse should be collected as hazardous waste. The cleaned glassware can then be washed normally.
Aqueous Waste	Collect in a designated aqueous waste container. Do not pour down the drain.
Organic Solvent Waste	Collect in a designated organic solvent waste container.

The following diagram illustrates the decision-making process for the disposal of materials contaminated with Ethyl 13(Z),16(Z),19(Z)-docosatrienoate.

Caption: Waste Disposal Decision Tree

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. Which personal protective equipment do you need to [royalbrinkman.com]
• 3. download.basf.com [download.basf.com]
• 4. echemi.com [echemi.com]